MS48107

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of MS48107

For Researchers, Scientists, and Drug Development Professionals

Abstract

MS48107 is a potent and selective positive allosteric modulator (PAM) of the G protein-coupled receptor 68 (GPR68), a proton-sensing receptor implicated in a variety of physiological and pathophysiological processes. Developed as a significant improvement upon its predecessor, ogerin, MS48107 exhibits a 33-fold enhancement in allosteric activity.[1][2] This enhanced potency, combined with its high selectivity and ability to penetrate the blood-brain barrier, establishes MS48107 as a critical tool for the in-vitro and in-vivo investigation of GPR68 signaling. This document provides a comprehensive overview of the mechanism of action of MS48107, including its effects on downstream signaling pathways, quantitative pharmacological data, and detailed experimental protocols for its characterization.

Core Mechanism of Action: Positive Allosteric Modulation of GPR68

MS48107 functions as a positive allosteric modulator of GPR68.[1][3] This means that it does not directly activate the receptor on its own but rather enhances the receptor's response to its endogenous ligand, which are protons (H⁺). In acidic environments, GPR68 undergoes a conformational change, leading to the activation of downstream signaling pathways. MS48107 binds to a site on the receptor distinct from the proton-binding site and potentiates this activation, effectively increasing the receptor's sensitivity to pH changes.[3]

The primary consequence of MS48107 binding is an increase in the affinity of GPR68 for protons, a phenomenon known as α-cooperativity.[3] This leads to a leftward shift in the concentration-response curve of the receptor to protons, meaning that a lower concentration of protons (i.e., a less acidic environment) is required to elicit a response.

GPR68 Signaling Pathways Modulated by MS48107

GPR68 is known to couple to multiple G protein signaling pathways, primarily the Gαq/11 and Gαs pathways. MS48107 has been shown to potentiate proton-induced activity through the Gαs pathway.[1][2]

Gαs Signaling Pathway

The potentiation of the Gαs pathway by MS48107 leads to the activation of adenylyl cyclase, which in turn catalyzes the conversion of ATP to cyclic AMP (cAMP). Elevated cAMP levels then activate Protein Kinase A (PKA), which can phosphorylate a multitude of downstream targets, including transcription factors like the cAMP response element-binding protein (CREB), leading to changes in gene expression.

GPR68 Gαs Signaling Pathway potentiated by MS48107.

Gαq/11 Signaling Pathway

In addition to the Gs pathway, GPR68 activation by protons can also stimulate the Gαq/11 pathway. This leads to the activation of phospholipase C (PLC), which cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of intracellular calcium (Ca²⁺), while DAG activates Protein Kinase C (PKC).

GPR68 Gαq/11 Signaling Pathway.

Quantitative Pharmacological Data

The following tables summarize the key quantitative data for MS48107, highlighting its potency and selectivity.

Table 1: Allosteric Activity of MS48107 at GPR68

Parameter	Value	Reference
Allosteric Activity vs. Ogerin	33-fold increase	[1][2]

| Δlog(αβ/Kb) | 1.52 |[4] |

Table 2: Off-Target Activity of MS48107

Target	Parameter	Value (nM)	Reference
5-HT2B Receptor	Ki (antagonist)	310	[5]
5-HT2B Receptor	Ki (binding)	219	[5]
Melatonin MT1 Receptor	EC50 (agonist)	320	[5]
Melatonin MT1 Receptor	Ki (binding)	5900	[5]
Melatonin MT2 Receptor	EC50 (partial agonist)	540	[5]

| Melatonin MT2 Receptor | Ki (binding) | 1100 |[5] |

Experimental Protocols

The following are detailed methodologies for the key experiments used to characterize the mechanism of action of MS48107.

cAMP Accumulation Assay

This assay quantifies the potentiation of Gs-mediated signaling by MS48107.

Workflow for cAMP Accumulation Assay.

Protocol:

• Cell Culture and Transfection:

  • HEK293T cells are cultured in DMEM supplemented with 10% FBS.

  • Cells are seeded into 96-well plates.

  • Co-transfection is performed using plasmids for human GPR68 and the GloSensor™-22F cAMP Assay reporter.

• Assay Performance:

  • 24 hours post-transfection, the growth medium is replaced with a CO2-independent medium containing the GloSensor™ cAMP reagent.

  • Cells are incubated for 2 hours at room temperature in the dark to allow for reagent loading.

  • A baseline luminescence reading is taken.

  • MS48107 is added at various concentrations and incubated.

  • The cells are then stimulated with a range of proton concentrations (by adjusting the pH of the medium).

  • Luminescence is measured kinetically over time using a plate reader.

• Data Analysis:

  • The change in luminescence is proportional to the intracellular cAMP concentration.

  • Data are normalized to the maximum response and concentration-response curves are fitted using a sigmoidal dose-response model to determine EC50 and Emax values.

  • Allosteric parameters (α and β) are calculated based on the shifts in the proton concentration-response curves in the presence of MS48107.

Intracellular Calcium Mobilization Assay

This assay is used to assess the effect of MS48107 on Gq-mediated signaling.

Protocol:

• Cell Culture and Transfection:

  • HEK293T cells are seeded in 96-well black-wall, clear-bottom plates.

  • Cells are transiently transfected with the GPR68 expression plasmid. To enhance the signal, co-transfection with a promiscuous Gα protein such as Gα16 can be performed.

• Dye Loading:

  • 24 hours post-transfection, cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a buffered saline solution.

  • The loading is typically carried out for 30-60 minutes at 37°C.

• Assay Performance:

  • After dye loading, the cells are washed to remove extracellular dye.

  • A baseline fluorescence reading is taken using a fluorescence plate reader.

  • MS48107 is added at various concentrations.

  • The plate is then transferred to the reader, and the cells are stimulated with different proton concentrations.

  • Fluorescence is measured kinetically to capture the transient increase in intracellular calcium.

• Data Analysis:

  • The change in fluorescence intensity reflects the change in intracellular calcium concentration.

  • Concentration-response curves are generated to determine the EC50 and Emax for proton-induced calcium mobilization in the presence and absence of MS48107.

Conclusion

MS48107 is a highly valuable pharmacological tool for elucidating the physiological and pathological roles of GPR68. Its mechanism of action as a potent and selective positive allosteric modulator of GPR68, particularly its enhancement of the Gαs-cAMP signaling pathway, is well-characterized. The experimental protocols and quantitative data presented in this guide provide a robust framework for researchers to effectively utilize MS48107 in their investigations of GPR68-mediated processes.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Design, Synthesis, and Characterization of Ogerin-Based Positive Allosteric Modulators for G Protein-Coupled Receptor 68 (GPR68) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. MS48107 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide to MS48107: A Selective GPR68 Positive Allosteric Modulator

For Researchers, Scientists, and Drug Development Professionals

Abstract

G-protein coupled receptor 68 (GPR68), also known as Ovarian Cancer G-protein coupled Receptor 1 (OGR1), is a proton-sensing receptor implicated in a variety of physiological and pathological processes, including cancer, inflammation, and neurological disorders.[1][2] Its activation by extracellular acidosis makes it a compelling therapeutic target.[1][2] MS48107 has emerged as a potent and selective positive allosteric modulator (PAM) of GPR68, offering a valuable pharmacological tool to probe the receptor's function and potential for therapeutic intervention.[3][4][5] This technical guide provides a comprehensive overview of MS48107, including its pharmacological properties, the experimental protocols used for its characterization, and the associated GPR68 signaling pathways.

Introduction to MS48107

MS48107 is a synthetic, small-molecule compound developed as a positive allosteric modulator of GPR68.[3][4] It was identified through a structure-activity relationship (SAR) study based on the scaffold of the first-generation GPR68 PAM, ogerin.[3][4][5] MS48107 exhibits a significant 33-fold increase in allosteric activity compared to ogerin, demonstrating its enhanced potency.[3][4][5] A key feature of MS48107 is its ability to potentiate the receptor's response to its endogenous ligand, protons (H⁺), thereby sensitizing GPR68 to changes in extracellular pH.[3][6] Furthermore, MS48107 displays high selectivity for GPR68 over other closely related proton-sensing GPCRs and a panel of other common drug targets.[3][7] Preclinical studies have shown that MS48107 is bioavailable and can cross the blood-brain barrier in mice, making it a suitable tool for both in vitro and in vivo investigations.[3][7]

Quantitative Pharmacological Data

The following tables summarize the key quantitative data for MS48107 and its interaction with GPR68 and other targets.

Table 1: In Vitro Potency and Efficacy of MS48107 at Human GPR68

Parameter	Value	Assay Conditions	Reference
Allosteric Activity vs. Ogerin	33-fold increase	cAMP accumulation assay in HEK293T cells	[3][4][5]
Kb	~1-10 µM	cAMP assay in transfected HEK-293 cells	[8]

Table 2: Selectivity Profile of MS48107

Target	Ki (nM)	Assay Type	Reference
5-HT2B	219	Radioligand Binding	[7]
MT1	5900	Radioligand Binding	[7]
MT2	1100	Radioligand Binding	[7]

Table 3: Off-Target Functional Activity of MS48107

Target	Activity	EC50 (nM)	Reference
5-HT2B	Weak Antagonist	310 (Ki)	[7]
MT1	Weak Full Agonist	320	[7]
MT2	Weak Partial Agonist	540	[7]

Table 4: Pharmacokinetic Properties of MS48107 in Mice

Parameter	Value	Dosing	Reference
Plasma Exposure (0.5 h)	> 10 µM	25 mg/kg, single intraperitoneal injection	[7]
Brain Exposure (0.5 h)	> 10 µM	25 mg/kg, single intraperitoneal injection	[7]
Duration of High Exposure	Maintained for 2 h	25 mg/kg, single intraperitoneal injection	[7]

GPR68 Signaling Pathways

GPR68 is known to couple to multiple G-protein signaling pathways, leading to diverse downstream cellular responses. The activation of these pathways is context-dependent, varying with cell type and the nature of the stimulus.

Gαq/11 Signaling Pathway

Activation of GPR68 by protons can lead to the coupling of Gαq/11 proteins.[9] This initiates a signaling cascade involving the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, leading to the release of intracellular calcium (Ca²⁺), while DAG activates protein kinase C (PKC).

GPR68 Gαq/11 Signaling Pathway

Gαs Signaling Pathway

GPR68 activation can also couple to Gαs proteins, leading to the stimulation of adenylyl cyclase (AC).[1] AC then catalyzes the conversion of ATP to cyclic AMP (cAMP).[1] cAMP acts as a second messenger, activating protein kinase A (PKA), which in turn phosphorylates various downstream targets, including the cAMP response element-binding protein (CREB).[1]

GPR68 Gαs Signaling Pathway

Gα12/13 Signaling Pathway

In some cellular contexts, GPR68 has been shown to couple to Gα12/13 proteins, which can activate Rho GTPases, leading to downstream effects on the actin cytoskeleton and cell migration.

GPR68 Gα12/13 Signaling Pathway

Experimental Protocols

The following sections provide detailed methodologies for the key experiments used to characterize MS48107. These protocols are based on the methods described in the primary literature.[3][8]

In Vitro cAMP Accumulation Assay

This assay is used to determine the ability of MS48107 to potentiate proton-induced Gαs signaling through GPR68.

cAMP Accumulation Assay Workflow

Protocol:

• Cell Culture and Transfection: HEK293T cells are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS). For the assay, cells are transiently co-transfected with a plasmid encoding human GPR68 and a GloSensor™-22F cAMP plasmid using a suitable transfection reagent.

• Cell Plating: 24 hours post-transfection, cells are harvested and plated into 384-well white, clear-bottom microplates at a density of 20,000 cells per well in CO₂-independent medium.

• Compound Addition: A dilution series of MS48107 or vehicle (DMSO) is added to the wells. The plates are then incubated for 15 minutes at room temperature.

• Proton Stimulation: A range of proton concentrations (achieved using buffers of varying pH) is added to the wells to stimulate GPR68.

• Signal Detection: After a 15-minute incubation at room temperature, luminescence is measured using a plate reader.

• Data Analysis: The luminescence data is normalized and analyzed using a four-parameter logistic equation to determine the EC₅₀ values for protons in the presence and absence of MS48107, allowing for the calculation of the potentiation factor.

Intracellular Calcium Mobilization Assay

This assay assesses the potentiation of proton-induced Gαq/11 signaling by MS48107.

Calcium Mobilization Assay Workflow

Protocol:

• Cell Culture: HEK293T cells stably expressing human GPR68 are cultured in DMEM with 10% FBS.

• Cell Plating: Cells are plated in 384-well black-walled, clear-bottom microplates and grown to confluence.

• Dye Loading: The culture medium is removed, and cells are incubated with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in assay buffer for 1 hour at 37°C.

• Compound Addition: After washing to remove excess dye, assay buffer containing MS48107 or vehicle is added to the wells.

• Signal Detection: The plate is placed in a Functional Drug Screening System (FDSS) or a similar fluorescence imaging plate reader (FLIPR). Baseline fluorescence is recorded before the addition of proton-containing buffers of varying pH.

• Data Analysis: The change in fluorescence intensity upon proton stimulation is measured. The data is then used to calculate EC₅₀ values and the degree of potentiation by MS48107.

In Vivo Pharmacokinetic Study in Mice

This protocol outlines the procedure to determine the plasma and brain concentrations of MS48107 in mice following intraperitoneal administration.[7]

Pharmacokinetic Study Workflow

Protocol:

• Animal Dosing: Male Swiss Albino mice are administered a single intraperitoneal (i.p.) injection of MS48107 formulated in a suitable vehicle (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline).[7]

• Sample Collection: At designated time points post-dosing (e.g., 0.5, 1, 2, 4, 8, and 24 hours), cohorts of mice are euthanized, and blood and brain tissues are collected.

• Sample Processing: Blood samples are processed to obtain plasma. Brain tissues are weighed and homogenized.

• Compound Extraction: MS48107 is extracted from plasma and brain homogenates using a suitable organic solvent.

• Quantification: The concentration of MS48107 in the extracts is determined using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.

• Data Analysis: The concentration-time data is used to calculate key pharmacokinetic parameters such as maximum concentration (Cmax), time to maximum concentration (Tmax), and area under the curve (AUC).

Conclusion

MS48107 is a valuable research tool for investigating the physiological and pathophysiological roles of GPR68. Its high potency, selectivity, and favorable pharmacokinetic properties make it superior to earlier modulators. The detailed experimental protocols and an understanding of the underlying GPR68 signaling pathways provided in this guide will aid researchers in designing and interpreting experiments aimed at elucidating the function of this important proton-sensing receptor and exploring its potential as a therapeutic target.

References

• 1. Design, Synthesis, and Characterization of Ogerin-Based Positive Allosteric Modulators for G Protein-Coupled Receptor 68 (GPR68) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. GPR68: An Emerging Drug Target in Cancer | MDPI [mdpi.com]
• 3. Molecular basis of proton-sensing by G protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cosmobio.co.jp [cosmobio.co.jp]
• 5. researchgate.net [researchgate.net]
• 6. MS48107 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Quantitative mechanical stimulation of GPR68 using a novel 96 well flow plugin - Lab on a Chip (RSC Publishing) [pubs.rsc.org]

The Role of MS48107 in GPR68 Signaling: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

G-protein coupled receptor 68 (GPR68), also known as Ovarian Cancer G-protein coupled Receptor 1 (OGR1), is a proton-sensing receptor implicated in a variety of physiological and pathophysiological processes, including cancer, inflammation, and neurological disorders.[1][2][3] Its activation by the acidic tumor microenvironment makes it a compelling target for therapeutic intervention.[1][3] MS48107 has emerged as a potent and selective positive allosteric modulator (PAM) of GPR68, offering a valuable chemical tool to probe the receptor's function and potential for drug development.[4][5][6] This technical guide provides an in-depth overview of the role of MS48107 in GPR68 signaling, including its mechanism of action, impact on downstream signaling cascades, and relevant experimental methodologies.

Introduction to GPR68 and MS48107

GPR68 is a class A GPCR that is activated by extracellular protons, with its activity being near-silent at a physiological pH of 7.8 and fully engaged at a more acidic pH of 6.8.[2][3][7] This sensitivity to pH allows GPR68 to function as a sensor of the acidic microenvironments often associated with tumors, inflammation, and ischemic tissues.[1][2] Upon activation, GPR68 can couple to multiple G-protein subtypes, including Gq/11, Gs, and G12/13, to initiate a diverse array of intracellular signaling pathways.[1][8]

MS48107 is a synthetic organic compound developed as a potent and selective PAM for GPR68.[5][6] It was identified through a structure-activity relationship (SAR) study based on the scaffold of a previously identified GPR68 PAM, ogerin.[1][4][9] As a PAM, MS48107 does not activate GPR68 on its own but enhances the receptor's response to its endogenous agonist, protons.[6][10] This modulation occurs through an allosteric binding site, distinct from the proton-binding site, which increases the affinity and/or efficacy of the receptor for its agonist.[4]

Quantitative Data on MS48107 Activity

The allosteric modulatory effect of MS48107 on GPR68 has been quantified, demonstrating a significant enhancement of proton-mediated signaling. Key quantitative parameters for MS48107 and its precursor, ogerin, are summarized below.

Compound	Parameter	Value	Assay System	Reference
MS48107	Allosteric Activity vs. Ogerin	33-fold increase	Not Specified	[1][4][9]
Δlog(αβ/Kb)	1.52	Not Specified	[4]
Ki (5-HT2B Receptor)	219 nM	Radioligand Binding Assay	[5]
Ki (5-HT2B Receptor, antagonist activity)	310 nM	Not Specified	[5]
EC50 (MT1 Receptor, agonist activity)	320 nM	Not Specified	[5]
EC50 (MT2 Receptor, partial agonist activity)	540 nM	Not Specified	[5]
Binding Affinity (MT1 Receptor)	5900 nM	Not Specified	[5]
Binding Affinity (MT2 Receptor)	1100 nM	Not Specified	[5]
Ogerin	pEC50	6.83	Not Specified	[7]
Ki (A2A Receptor, antagonist effect)	220 nM	Not Specified	[7]

GPR68 Signaling Pathways Modulated by MS48107

MS48107, by potentiating proton-induced GPR68 activation, influences multiple downstream signaling cascades. The primary pathways affected are the Gq/11, Gs, and potentially the G12/13 and PI3K/Akt pathways.

Gq/11 Signaling Pathway

Activation of the Gq/11 pathway by GPR68 leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[1][2] IP3 triggers the release of calcium from intracellular stores, leading to a transient increase in cytosolic calcium concentration.[3][11] DAG, along with calcium, activates protein kinase C (PKC), which can then phosphorylate a variety of downstream targets, including components of the mitogen-activated protein kinase (MAPK) cascade, such as ERK1/2.[3]

GPR68-mediated Gq/11 signaling pathway.

Gs Signaling Pathway

GPR68 can also couple to Gs proteins, leading to the activation of adenylyl cyclase (AC).[1] AC then catalyzes the conversion of ATP to cyclic AMP (cAMP).[1] cAMP acts as a second messenger, primarily by activating protein kinase A (PKA).[1][12] PKA, in turn, phosphorylates various downstream substrates, including the cAMP response element-binding protein (CREB), which modulates gene transcription.[12]

References

• 1. Design, Synthesis, and Characterization of Ogerin-Based Positive Allosteric Modulators for G Protein-Coupled Receptor 68 (GPR68) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Allosteric regulation of the proton-sensing G-protein-coupled receptor GPR68 [qmro.qmul.ac.uk]
• 3. Protocol to characterize Gi/o and Gs protein-coupled receptors in transiently transfected cells using ELISA and cAMP measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. MS48107 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 7. researchgate.net [researchgate.net]
• 8. Scholarly Article or Book Chapter | Design, Synthesis, and Characterization of Ogerin-Based Positive Allosteric Modulators for G Protein-Coupled Receptor 68 (GPR68) | ID: 5999n8988 | Carolina Digital Repository [cdr.lib.unc.edu]
• 9. pubs.acs.org [pubs.acs.org]
• 10. cosmobio.co.jp [cosmobio.co.jp]
• 11. Quantitative mechanical stimulation of GPR68 using a novel 96 well flow plugin - Lab on a Chip (RSC Publishing) [pubs.rsc.org]
• 12. benchchem.com [benchchem.com]

MS48107: A Technical Guide to a Potent and Selective GPR68 Positive Allosteric Modulator for Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

MS48107 has emerged as a significant research tool for investigating the physiological and pathophysiological roles of the G protein-coupled receptor 68 (GPR68), also known as Ovarian Cancer G protein-coupled Receptor 1 (OGR1). This document provides a comprehensive technical overview of MS48107, detailing its discovery, mechanism of action, key quantitative data, and the experimental protocols utilized in its characterization. MS48107 is a potent, selective, bioavailable, and brain-penetrant positive allosteric modulator (PAM) of GPR68, making it a valuable asset for in vitro and in vivo studies.[1][2]

Discovered through a comprehensive structure-activity relationship (SAR) study based on the scaffold of the first-generation GPR68 PAM, ogerin, MS48107 exhibits a 33-fold increase in allosteric activity.[3] Its primary mechanism of action is to allosterically enhance the affinity of protons, the endogenous agonists of GPR68.[2] This potentiation of proton sensing makes MS48107 an invaluable tool for exploring the diverse biological processes regulated by GPR68, which include pH homeostasis, mechanotransduction, inflammation, and neurotransmission.[4]

Quantitative Data Summary

The following tables summarize the key quantitative parameters of MS48107, including its on-target potentiation of GPR68 and its off-target activity profile.

Table 1: On-Target Activity of MS48107 at Human GPR68 (cAMP Accumulation Assay)

Parameter	Value	Description
pEC50 of Protons (pH)	6.84 ± 0.03	Potency of protons in the absence of MS48107.
pEC50 of Protons (pH) + 10 µM MS48107	7.21 ± 0.02	Potency of protons in the presence of 10 µM MS48107.
pKB	6.43 ± 0.05	Logarithm of the equilibrium dissociation constant of MS48107.
α	11.1 ± 1.1	Cooperativity factor for agonist affinity.
Emax	100%	Maximum efficacy of protons.

Data extracted from the primary publication: Yu, X., et al. (2019). Design, Synthesis, and Characterization of Ogerin-Based Positive Allosteric Modulators for G Protein-Coupled Receptor 68 (GPR68). Journal of Medicinal Chemistry.

Table 2: Off-Target Activity of MS48107

Target	Assay Type	Value
5-HT2B Receptor	Binding Affinity (Ki)	219 nM[4][5]
5-HT2B Receptor	Functional Antagonism (Ki)	310 nM[4][5]
Melatonin MT1 Receptor	Full Agonist Activity (EC50)	320 nM[4][5]
Melatonin MT2 Receptor	Partial Agonist Activity (EC50)	540 nM[4][5]
Melatonin MT1 Receptor	Binding Affinity	5900 nM[4][5]
Melatonin MT2 Receptor	Binding Affinity	1100 nM[4][5]

Table 3: In Vivo Pharmacokinetics of MS48107 in Mice

Parameter	Condition	Result
Administration Route	Single Intraperitoneal Injection	-
Dose	25 mg/kg	-
Plasma Exposure (0.5 h)	-	> 10 µM[4][5]
Brain Exposure (0.5 h)	-	> 10 µM[4][5]
Duration of High Exposure	-	Maintained for 2 hours[4][5]

Signaling Pathways and Experimental Workflows

GPR68 Signaling Pathways Modulated by MS48107

GPR68 is a pleiotropic receptor that couples to multiple G protein signaling pathways, primarily Gs, Gq/11, and G12/13. MS48107, as a PAM, enhances the receptor's response to proton stimulation, thereby amplifying these downstream signals.

GPR68 signaling pathways potentiated by MS48107.

Experimental Workflow: In Vitro cAMP Accumulation Assay

The following diagram outlines a typical workflow for assessing the potentiation of GPR68-mediated cAMP production by MS48107.

Workflow for cAMP accumulation assay.

Detailed Experimental Protocols

cAMP Accumulation Assay

This protocol is adapted from the methods described in the primary literature for characterizing MS48107.

• Cell Culture and Transfection:

  • HEK293T cells are maintained in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), penicillin (100 U/mL), and streptomycin (B1217042) (100 µg/mL) at 37°C in a humidified atmosphere with 5% CO2.

  • Cells are transiently co-transfected with a plasmid encoding human GPR68 and a GloSensor cAMP reporter plasmid using a suitable transfection reagent according to the manufacturer's instructions.

• Assay Procedure:

  • Twenty-four hours post-transfection, cells are harvested and seeded into white, clear-bottom 96-well plates at a density of approximately 20,000 cells per well.

  • On the day of the assay, the culture medium is replaced with a CO2-independent medium containing 2% GloSensor cAMP reagent.

  • Cells are incubated for 2 hours at room temperature in the dark to allow for substrate equilibration.

  • A baseline luminescence reading is taken.

  • Cells are pre-treated with various concentrations of MS48107 (or vehicle control) for 15 minutes.

  • Cells are then stimulated with assay buffers of varying pH (e.g., pH 8.0 to 5.6) to generate a proton concentration-response curve.

  • Luminescence is measured kinetically for at least 30 minutes using a plate reader.

• Data Analysis:

  • The peak luminescence signal is normalized to the baseline.

  • Proton concentration-response curves in the absence and presence of MS48107 are plotted using non-linear regression.

  • pEC50, Emax, pKB, and α values are calculated using the allosteric operational model.

Intracellular Calcium Mobilization Assay

This protocol is a representative method for assessing GPR68's coupling to the Gq/11 pathway.

• Cell Culture and Dye Loading:

  • HEK293T cells stably expressing human GPR68 are seeded into black-wall, clear-bottom 96-well plates and grown to confluence.

  • The growth medium is removed, and cells are incubated with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a buffered salt solution for 1 hour at 37°C.

  • After incubation, the dye-containing solution is removed, and cells are washed with the buffer.

• Assay Procedure:

  • The assay plate is placed in a fluorescence imaging plate reader (FLIPR) or a similar instrument.

  • A baseline fluorescence reading is established.

  • Cells are stimulated with an acidic buffer (e.g., pH 6.8) in the presence or absence of MS48107.

  • Changes in intracellular calcium are monitored by measuring the fluorescence intensity over time.

• Data Analysis:

  • The change in fluorescence is calculated as the peak fluorescence intensity minus the baseline fluorescence.

  • The data is analyzed to determine the effect of MS48107 on proton-stimulated calcium mobilization.

Conclusion

MS48107 is a highly valuable chemical probe for the scientific community. Its enhanced potency and favorable pharmacokinetic profile, as compared to earlier modulators, enable more robust and reliable investigation of GPR68 function. The detailed data and protocols provided in this guide are intended to facilitate the effective use of MS48107 in advancing our understanding of this important proton-sensing receptor in both health and disease.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. MS48107 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. researchgate.net [researchgate.net]
• 4. immune-system-research.com [immune-system-research.com]
• 5. medchemexpress.com [medchemexpress.com]

chemical structure and properties of MS48107

An In-depth Technical Guide to MS48107: A Potent GPR68 Positive Allosteric Modulator

Introduction

MS48107 is a novel small molecule that functions as a potent and selective positive allosteric modulator (PAM) for the G protein-coupled receptor 68 (GPR68), also known as Ovarian Cancer G protein-coupled Receptor 1 (OGR1).[1][2][3] GPR68 is a proton-sensing receptor that is activated by extracellular acidification and is implicated in a variety of physiological and pathophysiological processes.[4][5] Expressed abundantly in the brain, GPR68 is believed to play significant roles in learning and memory.[5][6]

The study of GPR68 has been historically challenged by a lack of selective chemical tools.[5][6] MS48107 emerged from a comprehensive structure-activity relationship (SAR) study based on the scaffold of the first-generation GPR68 PAM, ogerin.[2][5][6] Exhibiting a 33-fold increase in allosteric activity compared to its predecessor, MS48107 offers a powerful tool for in vitro and in vivo investigation of GPR68 function.[5][6][7][8][9] Notably, it is bioavailable and readily crosses the blood-brain barrier in mice, making it suitable for neurological studies.[1][2][6][7] This document provides a comprehensive overview of the chemical structure, properties, and experimental characterization of MS48107.

Chemical Structure and Physicochemical Properties

MS48107 is a complex organic molecule with a defined chemical structure and distinct physicochemical properties.

Table 1: Chemical and Physicochemical Properties of MS48107

Property	Value	Reference
IUPAC Name	(5-fluoro-2-hydroxyphenyl)(4-amino-6-(((4-phenoxyphenyl)methyl)amino)-1,3,5-triazin-2-yl)methanol	N/A
CAS Number	2375070-79-2	[1]
Molecular Formula	C₂₃H₂₀FN₅O₂	[1]
Molecular Weight	417.44 g/mol	[1]
Appearance	White to off-white solid	[1]
SMILES	OCC1=CC=CC(F)=C1C2=NC(N)=NC(NCC3=CC=C(OC4=CC=CC=C4)C=C3)=N2	[1]
Solubility	DMSO: 100 mg/mL (239.56 mM)	[1]
Storage (Solid)	-20°C for 3 years; 4°C for 2 years	[1]
Storage (In Solvent)	-80°C for 6 months; -20°C for 1 month	[1]

Biological Properties and Mechanism of Action

MS48107 is characterized by its high potency and selectivity as a GPR68 PAM. It does not activate the receptor on its own but enhances the receptor's sensitivity to its endogenous ligand, protons (H⁺).

Mechanism of Action

MS48107 binds to an allosteric site on GPR68, distinct from the orthosteric proton-binding site.[10] This binding event induces a conformational change that increases the affinity of the receptor for protons (a phenomenon known as α-cooperativity).[2] By potentiating the proton-induced activation of GPR68, MS48107 enhances downstream signaling cascades. GPR68 is known to couple to multiple G protein pathways, primarily Gs and Gq/11.[5][6] Activation of Gs stimulates adenylyl cyclase to produce cyclic AMP (cAMP), while Gq/11 activation stimulates phospholipase C (PLC), leading to the generation of inositol (B14025) triphosphate (IP₃) and diacylglycerol (DAG), which in turn mobilize intracellular calcium (Ca²⁺) and activate protein kinase C (PKC).[4][5]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. MS48107 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. MS48107 | 2375070-79-2 | Data Sheet | BioChemPartner [biochempartner.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. Design, Synthesis, and Characterization of Ogerin-Based Positive Allosteric Modulators for G Protein-Coupled Receptor 68 (GPR68) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Scholarly Article or Book Chapter | Design, Synthesis, and Characterization of Ogerin-Based Positive Allosteric Modulators for G Protein-Coupled Receptor 68 (GPR68) | ID: 5999n8988 | Carolina Digital Repository [cdr.lib.unc.edu]
• 9. Item - Design, Synthesis, and Characterization of Ogerin-Based Positive Allosteric Modulators for G Protein-Coupled Receptor 68 (GPR68) - American Chemical Society - Figshare [acs.figshare.com]
• 10. Allosteric modulation of G protein-coupled receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]

The Role of MS48107 in Elucidating GPR68 Function in the Central Nervous System: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

G-protein coupled receptor 68 (GPR68), also known as Ovarian Cancer G-protein coupled Receptor 1 (OGR1), is a proton-sensing receptor abundantly expressed in the central nervous system (CNS). Its activation by extracellular pH changes has implicated it in a variety of physiological and pathological processes, including synaptic plasticity, fear memory, and neuroprotection against ischemic injury. The study of GPR68 in the complex environment of the CNS has been significantly advanced by the development of selective pharmacological tools. This technical guide focuses on MS48107, a potent, selective, and brain-penetrant positive allosteric modulator (PAM) of GPR68. We will provide an in-depth overview of its properties, its use in key experimental protocols, and the crucial data it has helped generate in understanding the role of GPR68 in the CNS.

Introduction to MS48107

MS48107 is a small molecule that enhances the sensitivity of GPR68 to its endogenous ligand, protons (H⁺). Developed as a more potent analog of the first-in-class GPR68 PAM, ogerin, MS48107 exhibits a 33-fold greater allosteric activity.[1][2] Its ability to cross the blood-brain barrier makes it an invaluable tool for in vivo studies of GPR68 function in the CNS.[1][2]

Physicochemical and Pharmacokinetic Properties of MS48107

A summary of the known quantitative data for MS48107 is presented in the tables below.

Property	Value	Reference
Allosteric Activity Enhancement (vs. Ogerin)	33-fold	[1][2]
Brain Penetrance	Yes	[1][2]

Table 1: Key Properties of MS48107

Parameter	Species	Dose	Route	Cmax (Plasma)	Cmax (Brain)	Time to Cmax	Reference
Exposure	Mouse	25 mg/kg	Intraperitoneal	>10 µM	>10 µM	0.5 hours	[3]

Table 2: Pharmacokinetic Profile of MS48107 in Mice

Receptor/Channel	Binding Affinity (Ki) / Activity (EC50)	Reference
5-HT2B	Ki = 219 nM (moderate affinity, weak antagonist)	[3]
MT1	EC50 = 320 nM (weak full agonist), Ki = 5900 nM (low affinity)	[3]
MT2	EC50 = 540 nM (weak partial agonist), Ki = 1100 nM (low affinity)	[3]

Table 3: Off-Target Activity of MS48107

GPR68 Signaling Pathways in the Central Nervous System

GPR68 is known to couple to two primary G-protein signaling pathways in the CNS, leading to distinct downstream effects. MS48107, as a PAM, potentiates these responses in the presence of acidic conditions.

• Gq/11 Pathway: Activation of the Gq/11 pathway by GPR68 leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca²⁺) stores, while DAG activates protein kinase C (PKC). This pathway is implicated in processes such as synaptic plasticity and neuroprotection.[4]

• Gs Pathway: GPR68 can also couple to the Gs protein, leading to the activation of adenylyl cyclase (AC) and the subsequent production of cyclic AMP (cAMP). The Gs/cAMP pathway is involved in various cellular processes, including gene expression and neuronal excitability.[2]

It is important to note that the parent compound of MS48107, ogerin, has been shown to be a biased PAM, preferentially potentiating the Gs-cAMP pathway while having a lesser effect on or even reducing Gq-mediated calcium signals.[4] The precise bias of MS48107 remains to be fully elucidated.

References

• 1. researchgate.net [researchgate.net]
• 2. Design, Synthesis, and Characterization of Ogerin-Based Positive Allosteric Modulators for G Protein-Coupled Receptor 68 (GPR68) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Mechanical and chemical activation of GPR68 probed with a genetically encoded fluorescent reporter - PMC [pmc.ncbi.nlm.nih.gov]

Foundational Research on GPR68 and the Use of MS48107: A Technical Guide

This technical guide provides an in-depth overview of the foundational research on the proton-sensing G protein-coupled receptor 68 (GPR68), also known as Ovarian Cancer G protein-coupled Receptor 1 (OGR1). It details the receptor's signaling pathways, physiological roles, and involvement in various disease states, with a particular focus on its modulation by the selective positive allosteric modulator (PAM), MS48107. This document is intended for researchers, scientists, and drug development professionals working in the fields of pharmacology, cell biology, and medicine.

Quantitative Data on GPR68 Modulators

The following tables summarize key quantitative data for MS48107 and other relevant GPR68 modulators.

Table 1: In Vitro Activity of MS48107

Target	Assay Type	Parameter	Value (nM)
GPR68	Allosteric Modulation	-	Potent and selective PAM[1][2]
5-HT2B Receptor	Binding Affinity	Ki	219[3]
5-HT2B Receptor	Antagonist Activity	Ki	310[3]
MT1 Receptor	Agonist Activity	EC50	320[3]
MT2 Receptor	Partial Agonist Activity	EC50	540[3]
MT1 Receptor	Binding Affinity	Ki	5900[3]
MT2 Receptor	Binding Affinity	Ki	1100[3]

Table 2: In Vivo Pharmacokinetics of MS48107

Animal Model	Administration Route	Dose	Plasma Concentration	Brain Concentration	Time Point
Swiss Albino Mice	Intraperitoneal	25 mg/kg	>10 µM	>10 µM	0.5 - 2 hours[3]

Table 3: GPR68 Activation Parameters

Activator	Parameter	pH
Protons (H+)	Inactive State	7.8[4][5]
Protons (H+)	Full Activation	≤ 6.8[4][5]

GPR68 Signaling Pathways

GPR68 is a pleiotropic receptor that couples to multiple G protein families, including Gq/11, Gs, and G12/13, to initiate a variety of downstream signaling cascades.[3][6] The activation of these pathways is often context-dependent, varying with cell type and the nature of the stimulus.

GPR68 Gq/11 Signaling Pathway

Activation of the Gq/11 pathway is a primary signaling mechanism for GPR68.[7] This pathway leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium from intracellular stores, while DAG activates protein kinase C (PKC).[5][8][9]

GPR68 Gq/11 Signaling Pathway

GPR68 Gs Signaling Pathway

GPR68 can also couple to the Gs protein, leading to the activation of adenylyl cyclase (AC). AC then catalyzes the conversion of ATP to cyclic AMP (cAMP), a ubiquitous second messenger that activates protein kinase A (PKA).[9] The Gs-cAMP-PKA axis is particularly relevant in cancer-associated fibroblasts (CAFs) where it mediates the production of pro-inflammatory cytokines like IL-6.[9]

GPR68 Gs Signaling Pathway

GPR68 G12/13 Signaling Pathway

Coupling of GPR68 to G12/13 proteins activates the Rho family of small GTPases, including RhoA.[1] This pathway is crucial for regulating the actin cytoskeleton, cell migration, and proliferation. In the context of GPR68, the G12/13-RhoA pathway has been implicated in the inhibition of cancer cell migration.[10]

GPR68 G12/13 Signaling Pathway

Experimental Protocols

This section outlines the methodologies for key experiments used to study GPR68 function and modulation by compounds like MS48107. These protocols are based on information from various sources and provide a general framework. For detailed, step-by-step instructions, it is recommended to consult the primary literature.

Calcium Mobilization Assay

This assay measures the increase in intracellular calcium concentration following GPR68 activation, typically via the Gq/11 pathway.

• Cell Lines: HEK293 or CHO cells stably expressing human GPR68 are commonly used.[11] To enhance the signal, cells can be co-transfected with a promiscuous G protein like Gα15 or Gαqi5.[11]

• Reagents:

  • Calcium-sensitive fluorescent dyes (e.g., Fluo-4 AM).[11][12]

  • Assay buffer (e.g., Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4).[11]

  • GPR68 agonist (e.g., acidic buffer).

  • Test compound (e.g., MS48107).

• Procedure:

  • Seed GPR68-expressing cells in a black-walled, clear-bottom 96- or 384-well plate and culture overnight.

  • Load cells with a calcium-sensitive dye (e.g., Fluo-4 AM) according to the manufacturer's instructions. This typically involves incubation for 30-60 minutes at 37°C.

  • Wash the cells with assay buffer to remove excess dye.

  • Acquire a baseline fluorescence reading using a fluorescence plate reader (e.g., FLIPR).

  • Add the GPR68 agonist (e.g., by changing to a buffer with a lower pH) and/or the test compound (MS48107) and immediately measure the change in fluorescence over time.

  • Data are typically expressed as the change in fluorescence intensity or as a ratio relative to the baseline.

cAMP Accumulation Assay

This assay quantifies the production of cyclic AMP, the second messenger generated upon GPR68 activation of the Gs pathway.

• Cell Lines: HEK293T or other suitable cells co-transfected with GPR68 and a cAMP reporter plasmid (e.g., GloSensor).[13]

• Reagents:

  • cAMP detection kit (e.g., HTRF-based or luminescence-based kits).

  • Cell assay buffer.

  • GPR68 agonist (e.g., acidic buffer).

  • Test compound (e.g., MS48107).

• Procedure:

  • Plate GPR68-expressing cells in a suitable multi-well plate (e.g., 384-well white, clear-bottom plate).

  • Incubate cells with the GPR68 agonist and/or test compound for a specified period (e.g., 30 minutes) at 37°C.

  • Lyse the cells and measure the intracellular cAMP levels using a commercial kit according to the manufacturer's protocol.

  • Data are typically normalized to a positive control (e.g., forskolin, a direct activator of adenylyl cyclase) and a vehicle control.

Inositol Phosphate (IP) Formation Assay

This assay measures the accumulation of inositol phosphates, downstream products of PLC activation, to assess Gq/11 pathway engagement.

• Cell Lines: Caco-2 cells stably overexpressing GPR68 or other suitable cell lines.[1]

• Reagents:

  • IP-One HTRF assay kit or similar.

  • LiCl solution (to inhibit IP degradation).

  • GPR68 agonist (e.g., acidic buffer).

  • Test compound (e.g., MS48107).

• Procedure:

  • Seed GPR68-expressing cells in a multi-well plate.

  • Pre-incubate cells with LiCl to allow for the accumulation of inositol monophosphate (IP1).

  • Stimulate the cells with the GPR68 agonist and/or test compound for a defined time (e.g., 30 minutes).

  • Lyse the cells and measure IP1 levels using an HTRF-based assay according to the manufacturer's instructions.

  • The HTRF signal is inversely proportional to the amount of IP1 produced.

Cell Migration Assay (Transwell Assay)

This assay assesses the effect of GPR68 activation on the migratory capacity of cells.

• Cell Lines: Cancer cell lines with endogenous or exogenous GPR68 expression (e.g., prostate or ovarian cancer cells).[10]

• Reagents:

  • Transwell inserts (with appropriate pore size).

  • Chemoattractant (e.g., serum-containing medium).

  • Cell staining solution (e.g., crystal violet).

• Procedure:

  • Place transwell inserts into the wells of a 24-well plate containing a chemoattractant in the lower chamber.

  • Seed GPR68-expressing cells in serum-free medium in the upper chamber of the transwell insert.

  • Incubate the plate for a period sufficient to allow cell migration (e.g., 24 hours).

  • Remove non-migrated cells from the upper surface of the insert membrane.

  • Fix and stain the migrated cells on the lower surface of the membrane with crystal violet.

  • Quantify the migrated cells by counting under a microscope or by eluting the dye and measuring its absorbance.

In Vivo Studies with MS48107

This provides a general framework for assessing the in vivo effects of MS48107. Specific experimental designs will depend on the research question.

• Animal Model: Swiss Albino mice or other appropriate models.[3]

• Compound Formulation: MS48107 can be dissolved in a vehicle such as 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[3]

• Administration: A single intraperitoneal injection of 25 mg/kg has been shown to achieve significant brain and plasma concentrations.[3]

• Outcome Measures: Depending on the study, outcome measures could include behavioral tests, analysis of tissue pathology, or measurement of biomarkers in plasma or tissue samples.

Experimental Workflow and Logical Relationships

The following diagram illustrates a typical workflow for investigating GPR68 and the effects of MS48107.

GPR68 Research Workflow

This guide provides a comprehensive starting point for researchers interested in GPR68 and its modulation by MS48107. The provided data, pathway diagrams, and experimental outlines should facilitate the design and execution of further studies in this exciting area of research.

References

• 1. mdpi.com [mdpi.com]
• 2. MS48107 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. atlasgeneticsoncology.org [atlasgeneticsoncology.org]
• 5. uniprot.org [uniprot.org]
• 6. eurofinsdiscovery.com [eurofinsdiscovery.com]
• 7. researchgate.net [researchgate.net]
• 8. Frontiers | Expression of GPR68, an Acid-Sensing Orphan G Protein-Coupled Receptor, in Breast Cancer [frontiersin.org]
• 9. GPR68: An Emerging Drug Target in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. benchchem.com [benchchem.com]
• 12. Ca2+ Mobilization Assay - Creative Bioarray [dda.creative-bioarray.com]
• 13. Molecular basis of proton-sensing by G protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]

Exploring the Physiological Functions of GPR68 with the Potent and Selective Positive Allosteric Modulator MS48107: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

G protein-coupled receptor 68 (GPR68), also known as Ovarian Cancer G protein-coupled Receptor 1 (OGR1), is a proton-sensing receptor that plays a crucial role in a variety of physiological and pathophysiological processes. Its activation by extracellular acidosis links it to conditions such as cancer, inflammation, and cardiovascular diseases. The study of GPR68 has been significantly advanced by the development of selective pharmacological tools. This technical guide provides an in-depth exploration of the physiological functions of GPR68, with a focus on the use of MS48107, a potent and selective positive allosteric modulator (PAM). We will delve into the signaling pathways of GPR68, present quantitative data on the activity of MS48107, and provide detailed experimental protocols for key assays used to investigate GPR68 function.

Introduction to GPR68

GPR68 is a class A G protein-coupled receptor that functions as a sensor for extracellular protons.[1][2] It is activated by acidic pH, typically in the range of 6.5 to 7.0, and is largely inactive at physiological pH (around 7.4).[3][4] This unique activation mechanism positions GPR68 as a critical mediator of cellular responses to acidic microenvironments, which are characteristic of various pathological states including tumors, sites of inflammation, and ischemic tissues.[1][5]

GPR68 is widely expressed in various tissues and cell types, including the brain, spleen, heart, lungs, and kidneys.[5] Its expression is also noted in immune cells, fibroblasts, smooth muscle cells, and vascular endothelial cells.[5] The diverse expression pattern of GPR68 underscores its involvement in a broad spectrum of physiological processes.

Functionally, GPR68 has been implicated in:

• Cancer: GPR68 can have both pro- and anti-tumorigenic roles depending on the cancer type and context. It can influence tumor growth, metastasis, and the tumor microenvironment.[1][5]

• Inflammation: GPR68 is involved in inflammatory responses, with studies showing its role in macrophage and dendritic cell function.[5]

• Cardiovascular Physiology: GPR68 acts as a mechanosensor in vascular endothelial cells, responding to fluid shear stress and playing a role in vascular remodeling and function.

• Bone Metabolism: GPR68 is expressed in osteoblasts and is involved in bone resorption in response to acidosis.[5]

MS48107: A Potent and Selective GPR68 PAM

The elucidation of GPR68's functions has been greatly facilitated by the development of specific pharmacological modulators. MS48107 is a potent and selective positive allosteric modulator of GPR68.[6][7] As a PAM, MS48107 does not activate the receptor on its own but enhances the receptor's response to its natural agonist, in this case, protons. This property makes MS48107 an invaluable tool for studying the physiological consequences of GPR68 activation in a controlled manner.

MS48107 was developed through a structure-activity relationship (SAR) study based on the first-generation GPR68 PAM, ogerin.[8] MS48107 exhibits a 33-fold increased allosteric activity compared to ogerin, demonstrating its enhanced potency.[8][9][10][11]

Data Presentation: Quantitative Analysis of MS48107 Activity

The following tables summarize the available quantitative data for MS48107, providing insights into its potency, selectivity, and pharmacokinetic properties.

Table 1: In Vitro Potency and Selectivity of MS48107

Target	Assay Type	Parameter	Value	Reference
GPR68	Allosteric Modulation	Allosteric Activity vs. Ogerin	33-fold increase	[8][9][10][11]
MT1 Receptor	Agonist Activity	EC50	320 nM	[1]
MT2 Receptor	Partial Agonist Activity	EC50	540 nM	[1]
5-HT2B Receptor	Antagonist Activity	Ki	310 nM	[1]
MT1 Receptor	Binding Affinity	Ki	5900 nM	[1]
MT2 Receptor	Binding Affinity	Ki	1100 nM	[1]
5-HT2B Receptor	Binding Affinity	Ki	219 nM	[1]

Table 2: In Vivo Pharmacokinetic Properties of MS48107 in Mice

Parameter	Route of Administration	Dose	Plasma Concentration (at 0.5h)	Brain Concentration (at 0.5h)	Duration of High Exposure	Reference
Bioavailability and Brain Penetration	Intraperitoneal	25 mg/kg	> 10 µM	> 10 µM	Maintained for 2 hours	[1]

GPR68 Signaling Pathways

GPR68 activation by protons, potentiated by MS48107, initiates downstream signaling through multiple G protein-coupled pathways, primarily Gq/11, Gs, and G12/13.

Gq/11 Signaling Pathway

Activation of the Gq/11 pathway by GPR68 leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of intracellular calcium (Ca2+). The subsequent increase in cytosolic Ca2+ and DAG activates protein kinase C (PKC), leading to various cellular responses.

Caption: GPR68 Gq/11 Signaling Pathway.

Gs Signaling Pathway

Coupling of GPR68 to Gs proteins results in the activation of adenylyl cyclase, which catalyzes the conversion of ATP to cyclic AMP (cAMP). cAMP then acts as a second messenger, primarily by activating Protein Kinase A (PKA). PKA, in turn, phosphorylates various downstream targets, including transcription factors like CREB, to modulate gene expression and cellular function.

Caption: GPR68 Gs Signaling Pathway.

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the function of GPR68 and the effects of MS48107.

Intracellular Calcium Mobilization Assay

This assay measures the increase in intracellular calcium concentration following GPR68 activation.

Experimental Workflow:

Caption: Workflow for Intracellular Calcium Mobilization Assay.

Detailed Protocol:

• Cell Culture:

  • Culture HEK293 cells stably expressing human GPR68 in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 1% penicillin-streptomycin, and a selection antibiotic (e.g., G418).

  • Plate the cells in black-walled, clear-bottom 96-well plates at a density of 50,000 cells per well and incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Dye Loading:

  • Prepare a loading buffer containing a calcium-sensitive dye, such as Fluo-4 AM (e.g., 2 µM), and an anion-exchange inhibitor, such as probenecid (B1678239) (e.g., 2.5 mM), in Hanks' Balanced Salt Solution (HBSS) buffered with HEPES.

  • Aspirate the culture medium from the wells and add 100 µL of the loading buffer to each well.

  • Incubate the plate for 1 hour at 37°C in the dark.

• Compound Addition and Stimulation:

  • Prepare serial dilutions of MS48107 in HBSS.

  • Prepare acidic stimulation buffers with varying pH values (e.g., from pH 7.4 down to pH 6.0).

  • After the dye loading incubation, wash the cells twice with HBSS.

  • Add 50 µL of the MS48107 dilutions or vehicle control to the respective wells and incubate for 15-30 minutes at room temperature.

  • Place the plate in a fluorescence imaging plate reader (e.g., FLIPR).

  • Initiate fluorescence reading and, after establishing a stable baseline, add 50 µL of the acidic stimulation buffer to each well.

• Data Acquisition and Analysis:

  • Record the fluorescence intensity over time.

  • The change in fluorescence (ΔF) is calculated by subtracting the baseline fluorescence from the peak fluorescence.

  • Normalize the data to the maximum response.

  • Plot the normalized response against the proton concentration (calculated from pH) and fit the data to a sigmoidal dose-response curve to determine the EC50 of proton activation in the presence and absence of different concentrations of MS48107.

cAMP Accumulation Assay

This assay quantifies the production of cyclic AMP following GPR68-Gs pathway activation.

Experimental Workflow:

Caption: Workflow for cAMP Accumulation Assay.

Detailed Protocol:

• Cell Transfection and Plating:

  • Co-transfect HEK293 cells with a plasmid encoding GPR68 and a GloSensor™-22F cAMP plasmid using a suitable transfection reagent.

  • 24 hours post-transfection, plate the cells in a white, clear-bottom 96-well plate at a density of 20,000 cells per well.

• Assay Procedure:

  • On the day of the assay, equilibrate the cells with the GloSensor™ cAMP Reagent in CO2-independent medium for 2 hours at room temperature.

  • Prepare serial dilutions of MS48107 and acidic stimulation buffers as described for the calcium assay.

  • Add MS48107 or vehicle to the wells and incubate for 15 minutes.

  • Add the acidic stimulation buffer to the wells.

• Data Acquisition and Analysis:

  • Measure luminescence immediately using a plate reader.

  • Plot the luminescence signal against the concentration of the stimulus (protons) to generate dose-response curves.

  • Determine the EC50 values for proton-induced cAMP production in the presence and absence of MS48107.

Conclusion

GPR68 stands as a promising therapeutic target for a range of diseases characterized by local acidosis. The development of potent and selective PAMs like MS48107 provides researchers with a critical tool to dissect the complex physiological and pathological roles of this receptor. The experimental protocols and signaling pathway diagrams provided in this guide offer a framework for the continued exploration of GPR68 biology and the development of novel therapeutics targeting this important proton sensor. It is anticipated that further studies utilizing MS48107 will continue to unravel the intricate functions of GPR68 and pave the way for innovative treatment strategies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. promega.com [promega.com]
• 3. MS48107 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 4. researchgate.net [researchgate.net]
• 5. Cell-based Calcium Assay for Medium to High Throughput Screening of TRP Channel Functions using FlexStation 3 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Design, Synthesis, and Characterization of Ogerin-Based Positive Allosteric Modulators for G Protein-Coupled Receptor 68 (GPR68) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. GloSensor™ Technology [promega.com]
• 8. Activation of pH-Sensing Receptor OGR1 (GPR68) Induces ER Stress Via the IRE1α/JNK Pathway in an Intestinal Epithelial Cell Model - PMC [pmc.ncbi.nlm.nih.gov]
• 9. GPR68 G protein-coupled receptor 68 [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 10. Designing and developing PAM-antagonists for GPR68 - Xi-Ping Huang [grantome.com]
• 11. (PDF) Allosteric modulators enhance agonist efficacy by increasing the residence time of a GPCR in the active state. (2021) | Anne-Marinette Cao | 47 Citations [scispace.com]

Preliminary Studies on the Therapeutic Potential of MS48107: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

MS48107 is a novel small molecule that has emerged as a potent and selective positive allosteric modulator (PAM) of the G protein-coupled receptor 68 (GPR68).[1][2] GPR68, an understudied orphan receptor, is a proton-sensing receptor that is activated by extracellular acidity.[3] It is highly expressed in the brain and is implicated in various physiological processes, including learning and memory.[4][5][6] The development of MS48107, which evolved from an earlier GPR68 PAM known as ogerin (B609720), represents a significant advancement in the pharmacological tools available to probe the function of GPR68.[2][5] This technical guide provides a comprehensive overview of the preliminary studies on MS48107, focusing on its mechanism of action, pharmacokinetic profile, and therapeutic potential, with a detailed presentation of the associated experimental data and protocols.

Core Compound Characteristics

MS48107 was identified through a structure-activity relationship (SAR) study based on the ogerin scaffold, resulting in a compound with a 33-fold increase in allosteric activity.[4][5][6][7] It demonstrates high selectivity for GPR68 over other closely related proton-sensing GPCRs and a panel of 48 other common drug targets.[4][5][6] A key advantage of MS48107 is its ability to cross the blood-brain barrier, making it a valuable tool for in vivo studies of GPR68 function in the central nervous system.[1][2][3][4][5][6]

Quantitative Data Summary

The following tables summarize the key quantitative data from preclinical evaluations of MS48107.

Table 1: In Vitro Activity Profile of MS48107

Target	Assay Type	Parameter	Value (nM)	Reference
GPR68	Allosteric Modulation	-	33-fold > ogerin	[4][5][6][7]
5-HT2B Receptor	Binding Affinity	Ki	219	[1]
5-HT2B Receptor	Functional Activity	Ki (antagonist)	310	[1]
MT1 Receptor	Binding Affinity	-	5900	[1]
MT1 Receptor	Functional Activity	EC50 (full agonist)	320	[1]
MT2 Receptor	Binding Affinity	-	1100	[1]
MT2 Receptor	Functional Activity	EC50 (partial agonist)	540	[1]

Table 2: In Vivo Pharmacokinetic Profile of MS48107 in Mice

Route of Administration	Dose (mg/kg)	Time Point (hours)	Plasma Concentration (µM)	Brain Concentration (µM)	Reference
Intraperitoneal	25	0.5	>10	>10	[1]
Intraperitoneal	25	2	Maintained High	Maintained High	[1]

Signaling Pathways and Mechanism of Action

MS48107 acts as a positive allosteric modulator of GPR68. This means it does not activate the receptor on its own but enhances the receptor's response to its endogenous ligand, which are protons (H+). GPR68 is known to couple to G proteins, leading to the stimulation of downstream signaling cascades, including the production of inositol (B14025) phosphate (B84403) (IP) and mobilization of intracellular calcium (Ca2+).[3] The potentiation of the GPR68-Gs pathway has also been reported.[5][6][7]

Caption: GPR68 signaling pathway modulated by MS48107.

Experimental Protocols

Detailed experimental protocols are crucial for the replication and extension of these preliminary findings.

In Vitro Allosteric Modulation Assay

A common method to assess allosteric modulation is through a functional assay that measures alterations in the potency and/or efficacy of the orthosteric agonist.[8]

Objective: To determine the positive allosteric modulatory effect of MS48107 on proton-induced GPR68 activation.

Cell Line: HEK293 cells stably expressing human GPR68.

Methodology:

• Cell Culture: HEK293-GPR68 cells are cultured in appropriate media and seeded into 96-well plates.

• Compound Preparation: A concentration-response curve of MS48107 is prepared.

• Assay Procedure:

  • Cells are washed and incubated with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

  • Varying concentrations of MS48107 are added to the wells.

  • A sub-maximal concentration of the agonist (protons, by adjusting the pH of the buffer) is added to stimulate the receptor.

  • Changes in intracellular calcium levels are measured using a fluorescence plate reader.

• Data Analysis: The potentiation of the proton-induced response by MS48107 is quantified to determine its allosteric effect.

Caption: Workflow for in vitro allosteric modulation assay.

In Vivo Pharmacokinetic Study in Mice

Objective: To determine the plasma and brain concentrations of MS48107 after systemic administration.

Animal Model: Swiss Albino mice.[1]

Methodology:

• Compound Administration: A single intraperitoneal injection of MS48107 (25 mg/kg) is administered to the mice.[1]

• Sample Collection: At specified time points (e.g., 0.5 and 2 hours), blood and brain tissue are collected.

• Sample Processing:

  • Blood is processed to obtain plasma.

  • Brain tissue is homogenized.

• Bioanalysis: The concentrations of MS48107 in plasma and brain homogenates are determined using a validated analytical method, such as liquid chromatography-mass spectrometry (LC-MS/MS).

• Data Analysis: The pharmacokinetic parameters, including plasma and brain exposure levels, are calculated.

Therapeutic Potential and Future Directions

The potentiation of GPR68 signaling by MS48107 in the brain suggests its potential for treating neurological and psychiatric disorders where GPR68 is implicated. The parent compound, ogerin, has been shown to inhibit fear conditioning in mice, indicating a possible role for GPR68 modulators in anxiety-related disorders.[3] Furthermore, ogerin has demonstrated anti-fibrotic effects by inhibiting TGF-β-induced myofibroblast differentiation, suggesting a potential therapeutic application for MS48107 in fibrotic diseases.[3]

As of the current literature, there is no evidence of MS48107 having entered human clinical trials. Future preclinical studies should focus on establishing a clearer link between GPR68 modulation by MS48107 and behavioral or pathological outcomes in relevant animal models of disease. These studies will be critical in determining the translational potential of MS48107 and justifying its advancement into clinical development.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. MS48107 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Scholarly Article or Book Chapter | Design, Synthesis, and Characterization of Ogerin-Based Positive Allosteric Modulators for G Protein-Coupled Receptor 68 (GPR68) | ID: 5999n8988 | Carolina Digital Repository [cdr.lib.unc.edu]
• 6. Design, Synthesis, and Characterization of Ogerin-Based Positive Allosteric Modulators for G Protein-Coupled Receptor 68 (GPR68) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Allosteric Modulation of Class A GPCRs: Targets, Agents, and Emerging Concepts - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Preparing MS48107 for In Vivo Efficacy Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

MS48107 is a potent and selective positive allosteric modulator (PAM) of the G protein-coupled receptor 68 (GPR68), a proton-sensing receptor implicated in a variety of physiological and pathophysiological processes.[1][2] As a bioavailable and brain-penetrant small molecule in mice, MS48107 serves as a critical tool for investigating the in vivo roles of GPR68.[1][3] This document provides detailed application notes and protocols for the preparation and in vivo use of MS48107, aimed at facilitating robust and reproducible preclinical research.

Chemical and Pharmacological Properties

A comprehensive understanding of the characteristics of MS48107 is essential for proper experimental design.

Property	Value	Reference
Chemical Formula	C₂₃H₂₀FN₅O₂	[4]
Molecular Weight	417.44 g/mol	[4]
Mechanism of Action	Positive Allosteric Modulator (PAM) of GPR68	[5]
Bioavailability	Orally bioavailable and brain-penetrant in mice	[1][3]
Off-Target Activity	Weak full agonist at MT1 receptor (EC₅₀ = 320 nM), weak partial agonist at MT2 receptor (EC₅₀ = 540 nM). Weak antagonist at 5-HT2B receptors (Ki = 310 nM).	[4]

GPR68 Signaling Pathway

GPR68 activation by extracellular protons is potentiated by MS48107. This receptor is coupled to multiple G protein signaling pathways, primarily Gαs and Gαq/11, and potentially Gα12/13.[3][6] This dual coupling leads to the activation of downstream second messengers, including cyclic AMP (cAMP), inositol (B14025) trisphosphate (IP3), and intracellular calcium (Ca²⁺), ultimately influencing a wide range of cellular functions.[6][7]

GPR68 Signaling Cascade

In Vivo Study Preparation: Formulation and Administration

The success of in vivo studies hinges on the appropriate formulation and administration of MS48107. Below are two established protocols for preparing MS48107 for intraperitoneal (IP) injection in mice. It is recommended to prepare the working solution fresh on the day of use.[4] If precipitation occurs, gentle heating and/or sonication can aid in dissolution.[4]

Formulation Protocols

Protocol	Component	Percentage (v/v)	Order of Addition
Protocol 1	DMSO	10%	1
PEG300	40%	2
Tween-80	5%	3
Saline	45%	4
Protocol 2	DMSO	10%	1
20% SBE-β-CD in Saline	90%	2

Note: The solubility in both formulations is ≥ 2.5 mg/mL (5.99 mM).[4]

Experimental Protocol: Intraperitoneal (IP) Injection in Mice

This protocol outlines the steps for the intraperitoneal administration of the prepared MS48107 formulation.

Materials:

• Prepared MS48107 formulation

• Sterile syringes (1 mL)

• Sterile needles (25-27 gauge)

• 70% ethanol

• Animal scale

• Appropriate personal protective equipment (PPE)

Procedure:

• Animal Preparation: Weigh the mouse to determine the correct injection volume based on the desired dosage.

• Aseptic Technique: Swab the injection site (lower right abdominal quadrant) with 70% ethanol.

• Injection:

  • Manually restrain the mouse, tilting the body downward to allow the abdominal organs to move cranially.

  • Insert the needle at a 15-30 degree angle into the peritoneal cavity.

  • Aspirate briefly to ensure no fluid (e.g., urine, blood) is drawn into the syringe. If fluid is present, withdraw the needle and reinject at a different site with a new sterile needle.

  • Slowly inject the calculated volume of the MS48107 formulation.

• Post-injection Monitoring: Return the mouse to its cage and monitor for any adverse reactions.

In Vivo Data Summary

The following table summarizes available in vivo data for MS48107 in mice.

Parameter	Value	Animal Model	Administration Route	Dosage	Reference
Plasma Exposure	> 10 µM at 0.5h, sustained for 2h	Swiss Albino mice	Intraperitoneal	25 mg/kg	[4]
Brain Exposure	> 10 µM at 0.5h, sustained for 2h	Swiss Albino mice	Intraperitoneal	25 mg/kg	[4]

Note: Detailed pharmacokinetic parameters such as Cmax, Tmax, and half-life for MS48107 are not yet publicly available.

Application Notes and Considerations

• Formulation Stability: While specific stability data for these formulations is not published, it is best practice to prepare solutions fresh daily to ensure consistency and avoid potential degradation.[4] Stock solutions of MS48107 in DMSO can be stored at -20°C for up to one month or -80°C for up to six months.[4]

• Off-Target Effects: At higher concentrations, researchers should be mindful of the potential for off-target effects at melatonin (B1676174) and serotonin (B10506) receptors.[4] Appropriate control experiments, including vehicle-treated groups, are crucial.

• In Vivo Efficacy Models: Given GPR68's role in sensing the acidic tumor microenvironment and its expression in various cancers, MS48107 is a valuable tool for in vivo cancer models.[6] Its brain-penetrant nature also makes it suitable for investigating the role of GPR68 in neurological and psychiatric disorders.[3][8]

• Experimental Workflow: A typical experimental workflow for an in vivo efficacy study with MS48107 is depicted below.

In Vivo Efficacy Study Workflow

Conclusion

MS48107 is a powerful pharmacological tool for elucidating the in vivo functions of GPR68. Careful consideration of its properties, appropriate formulation, and standardized administration protocols are paramount for generating high-quality, reproducible data. These application notes and protocols provide a comprehensive guide to aid researchers in the successful implementation of in vivo studies with MS48107.

References

• 1. Design, Synthesis, and Characterization of Ogerin-Based Positive Allosteric Modulators for G Protein-Coupled Receptor 68 (GPR68) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Scholarly Article or Book Chapter | Design, Synthesis, and Characterization of Ogerin-Based Positive Allosteric Modulators for G Protein-Coupled Receptor 68 (GPR68) | ID: 5999n8988 | Carolina Digital Repository [cdr.lib.unc.edu]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. MS48107 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 6. GPR68: An Emerging Drug Target in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The GPCR OGR1 (GPR68) mediates diverse signalling and contraction of airway smooth muscle in response to small reductions in extracellular pH - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Allosteric modulators of GPCRs: a novel approach for the treatment of CNS disorders - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for MS48107 Administration in Mouse Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the in vivo administration of MS48107, a potent and selective positive allosteric modulator (PAM) of the G protein-coupled receptor 68 (GPR68), in various mouse models. The following sections detail the mechanism of action of MS48107, its pharmacokinetic properties, and detailed protocols for its use in fear conditioning, cancer, and neuroinflammation models.

Mechanism of Action

MS48107 is a positive allosteric modulator of GPR68, a proton-sensing G protein-coupled receptor.[1][2] By binding to an allosteric site on the receptor, MS48107 enhances the receptor's sensitivity to protons (H+), which are its endogenous ligands. GPR68 activation is known to initiate downstream signaling through multiple G protein pathways, including Gq/11, Gs, and G12/13. This can lead to a variety of cellular responses, including increases in intracellular calcium (via the Gq/11 pathway) and cyclic AMP (cAMP) (via the Gs pathway), as well as activation of the RhoA pathway (via the G12/13 pathway).[3][4] Due to its ability to cross the blood-brain barrier, MS48107 is a valuable tool for investigating the role of GPR68 in both peripheral tissues and the central nervous system.[1][2]

Quantitative Data Summary

The following tables summarize the key quantitative data for MS48107.

Table 1: In Vivo Pharmacokinetics of MS48107 in Mice [1]

Parameter	Value
Dose	25 mg/kg
Route of Administration	Intraperitoneal (i.p.)
Mouse Strain	Swiss Albino
Time to Peak Plasma Concentration	0.5 hours
Peak Plasma Concentration	> 10 µM
Time to Peak Brain Concentration	0.5 hours
Peak Brain Concentration	> 10 µM
Duration of High Exposure (>10 µM)	2 hours

Table 2: Solubility of MS48107 for In Vivo Administration [1]

Protocol	Solvents	Solubility
1	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL
2	10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL

GPR68 Signaling Pathway

The following diagram illustrates the primary signaling pathways activated by GPR68.

GPR68 Signaling Pathways

Experimental Workflow for In Vivo Administration

The following diagram provides a general workflow for in vivo studies using MS48107.

General Experimental Workflow

Detailed Experimental Protocols

The following are detailed, proposed protocols for the administration of MS48107 in various mouse models. These protocols are based on the known properties of MS48107 and established methodologies for these models. Researchers should optimize these protocols based on their specific experimental needs.

Fear Conditioning Model

This protocol is designed to assess the effect of MS48107 on the acquisition, consolidation, or retrieval of fear memory.

Materials:

• MS48107

• Vehicle (see Table 2)

• Standard fear conditioning apparatus

• Male C57BL/6J mice (8-12 weeks old)

Protocol:

• Habituation (Day 1):

  • Handle mice for 2-3 minutes each.

  • Place each mouse in the conditioning chamber for 5-10 minutes without any stimuli.[5]

• Conditioning (Day 2):

  • Administer MS48107 (25 mg/kg, i.p.) or vehicle 30 minutes before placing the mouse in the conditioning chamber.[1]

  • Allow the mouse to explore the chamber for a 2-3 minute baseline period.

  • Present a conditioned stimulus (CS), such as an auditory tone (e.g., 80 dB, 2.8 kHz for 30 seconds).[6]

  • Co-terminate the CS with an unconditioned stimulus (US), a mild foot shock (e.g., 0.5-0.7 mA for 2 seconds).[6]

  • Repeat the CS-US pairing 2-4 more times with an inter-trial interval of 1-2 minutes.

  • Remove the mouse from the chamber 1-2 minutes after the final pairing.

• Contextual Fear Testing (Day 3):

  • Place the mouse back into the same conditioning chamber.

  • Record freezing behavior for 5 minutes in the absence of the CS and US.[7]

• Cued Fear Testing (Day 4):

  • Place the mouse in a novel context (different shape, flooring, and odor).

  • Allow a 2-3 minute baseline period.

  • Present the CS (tone) for 3 minutes and record freezing behavior.[7]

Data Analysis:

• Quantify the percentage of time spent freezing during the contextual and cued fear tests.

Subcutaneous Tumor Xenograft Model

This protocol is for evaluating the anti-tumor efficacy of MS48107 in a subcutaneous cancer model.

Materials:

• MS48107

• Vehicle (see Table 2)

• Cancer cell line of interest (e.g., B16-F10 melanoma, MC38 colon adenocarcinoma)

• Matrigel

• Immunocompromised or syngeneic mice (strain dependent on the cell line)

Protocol:

• Tumor Cell Implantation:

  • Harvest cancer cells and resuspend them in a 1:1 mixture of sterile PBS and Matrigel at a concentration of 1 x 10^7 cells/mL.

  • Inject 100 µL of the cell suspension (1 x 10^6 cells) subcutaneously into the flank of each mouse.[8][9]

• Tumor Growth and Treatment Initiation:

  • Monitor tumor growth by measuring tumor volume with calipers every 2-3 days.

  • When tumors reach an average volume of 100-150 mm³, randomize mice into treatment and control groups.

• MS48107 Administration:

  • Administer MS48107 (25 mg/kg, i.p.) or vehicle daily or every other day. The dosing frequency should be determined based on the tumor growth rate and the 2-hour high exposure window of MS48107.

  • Continue treatment for a predefined period (e.g., 14-21 days) or until tumors in the control group reach a predetermined endpoint.

• Endpoint Analysis:

  • At the end of the study, euthanize the mice and excise the tumors.

  • Measure the final tumor volume and weight.

  • Tumor tissue can be processed for histological analysis, immunohistochemistry, or molecular analysis.

Data Analysis:

• Compare tumor growth curves, final tumor volumes, and weights between the MS48107-treated and vehicle-treated groups.

Experimental Autoimmune Encephalomyelitis (EAE) Model of Neuroinflammation

This protocol is designed to assess the therapeutic potential of MS48107 in a mouse model of multiple sclerosis.

Materials:

• MS48107

• Vehicle (see Table 2)

• Myelin Oligodendrocyte Glycoprotein (MOG) 35-55 peptide

• Complete Freund's Adjuvant (CFA)

• Mycobacterium tuberculosis H37Ra

• Pertussis toxin (PTX)

• Female C57BL/6J mice (8-12 weeks old)

Protocol:

• EAE Induction (Day 0):

  • Prepare an emulsion of MOG35-55 in CFA containing M. tuberculosis.

  • Immunize mice subcutaneously with 100-200 µL of the emulsion at two sites on the flank.[10][11]

  • Administer 100-200 ng of PTX intraperitoneally on Day 0 and Day 2.[10][12]

• MS48107 Treatment:

  • Prophylactic Treatment: Begin daily administration of MS48107 (25 mg/kg, i.p.) or vehicle on Day 0 and continue throughout the study.

  • Therapeutic Treatment: Begin daily administration of MS48107 (25 mg/kg, i.p.) or vehicle upon the onset of clinical signs (typically around day 10-12).

• Clinical Scoring:

  • Monitor mice daily for clinical signs of EAE and score them on a scale of 0-5:

    • 0: No clinical signs

    • 1: Limp tail

    • 2: Hind limb weakness

    • 3: Complete hind limb paralysis

    • 4: Hind and forelimb paralysis

    • 5: Moribund or dead[10]

• Endpoint Analysis:

  • At the peak of the disease or a predetermined endpoint, euthanize the mice.

  • Collect spinal cords and brains for histological analysis of inflammation and demyelination (e.g., H&E and Luxol Fast Blue staining).

  • Isolate immune cells from the central nervous system for flow cytometric analysis.

Data Analysis:

• Compare the mean clinical scores, disease incidence, and day of onset between the MS48107-treated and vehicle-treated groups.

• Quantify the extent of immune cell infiltration and demyelination in the CNS.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Design, Synthesis, and Characterization of Ogerin-Based Positive Allosteric Modulators for G Protein-Coupled Receptor 68 (GPR68) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. The GPCR OGR1 (GPR68) mediates diverse signalling and contraction of airway smooth muscle in response to small reductions in extracellular pH - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. mmpc.org [mmpc.org]
• 7. Trace Fear Conditioning: Procedure for Assessing Complex Hippocampal Function in Mice [bio-protocol.org]
• 8. inmuno-oncologia.ciberonc.es [inmuno-oncologia.ciberonc.es]
• 9. Subcutaneous Tumor Models | Kyinno Bio [kyinno.com]
• 10. Experimental Autoimmune Encephalomyelitis (EAE) [bio-protocol.org]
• 11. An optimized and validated protocol for inducing chronic experimental autoimmune encephalomyelitis in C57BL/6J mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Experimental Autoimmune Encephalomyelitis in the Mouse - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Utilizing MS48107 in Cell-Based Assays for GPR68 Activation

For Researchers, Scientists, and Drug Development Professionals

Introduction

G-protein coupled receptor 68 (GPR68), also known as Ovarian Cancer G-protein coupled Receptor 1 (OGR1), is a proton-sensing receptor implicated in a variety of physiological and pathophysiological processes, including pH homeostasis, inflammation, and cancer.[1][2] The study of GPR68 has been significantly advanced by the development of selective pharmacological tools. MS48107 is a potent and selective positive allosteric modulator (PAM) of GPR68.[3][4][5] As a PAM, MS48107 enhances the sensitivity of GPR68 to its endogenous ligand, protons (H+), making it an invaluable tool for investigating the receptor's function in both in vitro and in vivo models.[4][5]

These application notes provide detailed protocols for utilizing MS48107 in common cell-based assays to investigate the activation of GPR68. The included methodologies, data presentation, and visual diagrams are intended to guide researchers in designing and executing robust experiments for studying GPR68 signaling and for the discovery and characterization of novel GPR68 modulators.

Data Presentation

The following tables summarize the known activities of MS48107 and other relevant GPR68 modulators. It is important to note that as a PAM, the potency of MS48107 is dependent on the proton concentration of the assay medium.

Table 1: In Vitro Activity of MS48107 on GPR68

Compound	Assay Type	Cell Line	Parameter	Value	Reference
MS48107	cAMP Accumulation	HEK293 (transfected)	Kb	~1-10 µM	[6]
MS48107	Allosteric Activation	Not Specified	Fold Increase vs. Ogerin	33-fold	[5][6]

Table 2: Off-Target Activity of MS48107

Target	Activity	Parameter	Value	Reference
5-HT2B Receptor	Weak Antagonist	Ki	310 nM	[3]
Melatonin Receptor 1 (MT1)	Weak Full Agonist	EC50	320 nM	[3]
Melatonin Receptor 2 (MT2)	Weak Partial Agonist	EC50	540 nM	[3]

Signaling Pathways

GPR68 is known to couple to multiple G-protein families, leading to the activation of distinct downstream signaling cascades. The primary pathways include Gαq/11, Gαs, and Gα12/13.

References

• 1. biorxiv.org [biorxiv.org]
• 2. GPR68 supports AML cells through the calcium/calcineurin pro-survival pathway and confers chemoresistance by mediating glucose metabolic symbiosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. MS48107 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 5. Design, Synthesis, and Characterization of Ogerin-Based Positive Allosteric Modulators for G Protein-Coupled Receptor 68 (GPR68) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for MS48107 in In Vitro GPR68 Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

MS48107 is a potent and selective positive allosteric modulator (PAM) of the G protein-coupled receptor 68 (GPR68), also known as Ovarian Cancer G protein-coupled Receptor 1 (OGR1).[1][2] GPR68 is a proton-sensing receptor that is activated by extracellular acidification.[1] Upon activation, GPR68 can couple to multiple G protein signaling pathways, primarily Gs and Gq, leading to the production of cyclic adenosine (B11128) monophosphate (cAMP) and mobilization of intracellular calcium, respectively. MS48107 enhances the sensitivity of GPR68 to proton activation, making it a valuable tool for studying the physiological and pathological roles of this receptor.[1][3] This document provides detailed application notes and protocols for the use of MS48107 in in vitro experiments.

Data Presentation

Quantitative Data Summary for MS48107

Parameter	Value	Target/Assay	Cell Line	Reference
Kb	~1-10 µM	GPR68 / cAMP Assay	HEK-293	[3]
Allosteric Activity	33-fold > ogerin	GPR68	-	[3][4][5][6]
EC50 (off-target)	320 nM	MT1 Receptor (agonist)	-	[7]
EC50 (off-target)	540 nM	MT2 Receptor (partial agonist)	-	[7]
Ki (off-target)	219 nM	5-HT2B Receptor (binding)	-	[2][7]
Ki (off-target)	310 nM	5-HT2B Receptor (antagonist)	-	[2][7]

Signaling Pathway

GPR68 is a proton-sensing GPCR that, upon activation by a decrease in extracellular pH, undergoes a conformational change. This change allows it to activate heterotrimeric G proteins. Primarily, it couples to Gs, which activates adenylyl cyclase to produce cAMP, and to Gq, which activates phospholipase C (PLC) to generate inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 then triggers the release of calcium from intracellular stores. MS48107, as a positive allosteric modulator, binds to a site on the receptor distinct from the proton-binding site and enhances the receptor's affinity for protons, thereby potentiating the downstream signaling cascade.

Caption: GPR68 Signaling Pathway.

Experimental Protocols

Stock Solution Preparation

It is recommended to prepare a concentrated stock solution of MS48107 in a suitable solvent like DMSO. For in vivo experiments, further dilution into aqueous buffers containing solubilizing agents may be necessary.

Protocol:

• Prepare a 10 mM stock solution of MS48107 in DMSO.

• Store the stock solution at -20°C or -80°C for long-term storage.

• For cell-based assays, dilute the stock solution to the desired final concentration in the assay buffer. Ensure the final DMSO concentration is low (typically ≤ 0.1%) to avoid solvent-induced artifacts.

In Vitro Assay Workflow

The general workflow for in vitro experiments using MS48107 involves cell preparation, compound treatment, and signal detection.

References

• 1. MS48107 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Scholarly Article or Book Chapter | Design, Synthesis, and Characterization of Ogerin-Based Positive Allosteric Modulators for G Protein-Coupled Receptor 68 (GPR68) | ID: 5999n8988 | Carolina Digital Repository [cdr.lib.unc.edu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Design, Synthesis, and Characterization of Ogerin-Based Positive Allosteric Modulators for G Protein-Coupled Receptor 68 (GPR68) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. immune-system-research.com [immune-system-research.com]

Application Notes and Protocols for MS48107, a GPR68 Positive Allosteric Modulator

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of MS48107, a potent and selective positive allosteric modulator (PAM) of G protein-coupled receptor 68 (GPR68), also known as Ovarian Cancer G-protein coupled Receptor 1 (OGR1).[1] MS48107 enhances the receptor's sensitivity to protons, its endogenous activators.[1] This document offers comprehensive guidance on the solubility, vehicle preparation, and experimental application of MS48107 for both in vitro and in vivo research.

Compound Information

Property	Value
IUPAC Name	4-((4-amino-6-(((3-fluorophenyl)methyl)amino)-1,3,5-triazin-2-yl)amino)benzyl alcohol
Molecular Formula	C₂₃H₂₀FN₅O₂
Molecular Weight	417.44 g/mol
CAS Number	2375070-79-2
Primary Target	G protein-coupled receptor 68 (GPR68)
Mechanism of Action	Positive Allosteric Modulator (PAM)

Solubility and Vehicle Preparation

Proper dissolution and vehicle selection are critical for obtaining reliable and reproducible results. MS48107 is a lipophilic compound with limited aqueous solubility. The following tables provide solubility data and recommended vehicle preparations for in vitro and in vivo studies.

In Vitro Solubility

MS48107 exhibits good solubility in dimethyl sulfoxide (B87167) (DMSO).

Solvent	Maximum Solubility	Molar Concentration	Notes
DMSO	100 mg/mL	239.56 mM	Ultrasonic treatment may be required to achieve complete dissolution. Use freshly opened, anhydrous DMSO as it is hygroscopic.

In Vivo Vehicle Preparation and Solubility

For animal studies, it is crucial to use a vehicle that is both effective at solubilizing MS48107 and well-tolerated by the animals. Below are two established protocols for preparing MS48107 formulations for in vivo administration.

Protocol 1: DMSO/PEG300/Tween-80/Saline Formulation

Component	Percentage (v/v)
DMSO	10%
PEG300	40%
Tween-80	5%
Saline (0.9% NaCl)	45%
Achievable Solubility	≥ 2.5 mg/mL (5.99 mM)

Protocol 2: DMSO/SBE-β-CD Formulation

Component	Percentage (v/v)
DMSO	10%
20% SBE-β-CD in Saline	90%
Achievable Solubility	≥ 2.5 mg/mL (5.99 mM)

Experimental Protocols

Preparation of a 10 mg/mL Stock Solution in DMSO (In Vitro)

• Weigh out the desired amount of MS48107 powder in a sterile microcentrifuge tube.

• Add the appropriate volume of anhydrous DMSO to achieve a 10 mg/mL concentration.

• Vortex the solution vigorously.

• If necessary, sonicate the solution in a water bath until the compound is completely dissolved.

• Store the stock solution at -20°C for up to one month or at -80°C for up to six months.

Preparation of a 2.5 mg/mL Dosing Solution for In Vivo Studies (Protocol 1)

This protocol provides a clear solution for intraperitoneal (i.p.) or other routes of administration.

• Prepare a 25 mg/mL stock solution of MS48107 in DMSO.

• In a sterile tube, add 100 µL of the 25 mg/mL MS48107 stock solution.

• Add 400 µL of PEG300 and mix thoroughly by vortexing.

• Add 50 µL of Tween-80 and vortex again until the solution is homogeneous.

• Add 450 µL of sterile saline (0.9% NaCl) to bring the final volume to 1 mL.

• Vortex the final solution to ensure it is well-mixed and clear.

• It is recommended to prepare this working solution fresh on the day of the experiment.

GPR68 Signaling Pathway

MS48107 acts as a positive allosteric modulator of GPR68, a proton-sensing GPCR. GPR68 activation by extracellular protons is potentiated by MS48107, leading to the activation of multiple downstream signaling pathways. GPR68 is known to couple to Gq/11, Gs, and G12/13 G proteins.[2]

Caption: GPR68 signaling pathways activated by protons and potentiated by MS48107.

Experimental Workflow: In Vitro Cell-Based Assay

The following diagram outlines a typical workflow for an in vitro cell-based assay to evaluate the activity of MS48107 on GPR68 signaling, for instance, by measuring intracellular calcium mobilization.

Caption: Workflow for an in vitro GPR68 calcium mobilization assay.

Selectivity Profile

MS48107 demonstrates high selectivity for GPR68 over other closely related proton-sensing GPCRs. However, some off-target activities have been noted at higher concentrations.

Target	Activity	Ki / EC₅₀
GPR68	Positive Allosteric Modulator	-
5-HT₂B Receptor	Weak Antagonist	Kᵢ = 310 nM
Melatonin MT₁ Receptor	Weak Full Agonist	EC₅₀ = 320 nM
Melatonin MT₂ Receptor	Weak Partial Agonist	EC₅₀ = 540 nM

Pharmacokinetics

In vivo studies in mice have shown that MS48107 is bioavailable and can cross the blood-brain barrier.[3] A single intraperitoneal injection of 25 mg/kg in Swiss Albino mice resulted in high exposure levels (>10 µM) in both plasma and brain within 30 minutes, which were maintained for up to 2 hours.

Safety and Handling

MS48107 is for research use only. Standard laboratory safety precautions should be followed when handling this compound. This includes wearing personal protective equipment such as gloves, a lab coat, and safety glasses. Avoid inhalation of dust and contact with skin and eyes. In case of contact, wash the affected area thoroughly with water. Consult the Safety Data Sheet (SDS) for more detailed information.

References

• 1. MS48107 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 2. The Roles of Proton-Sensing G-Protein-Coupled Receptors in Inflammation and Cancer [mdpi.com]
• 3. Mechanical and chemical activation of GPR68 probed with a genetically encoded fluorescent reporter - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for MS48107 in Neurological Disorder Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

MS48107 is a potent, selective, and brain-penetrant positive allosteric modulator (PAM) of the G protein-coupled receptor 68 (GPR68), also known as Ovarian Cancer G protein-coupled Receptor 1 (OGR1).[1][2][3] GPR68 is a proton-sensing receptor that is activated by extracellular acidosis.[][5] Given its abundant expression in the brain, particularly in regions crucial for learning and memory, GPR68 has emerged as a promising therapeutic target for neurological disorders.[2][3][6] MS48107 enhances the receptor's sensitivity to protons, making it a valuable tool to investigate the physiological and pathophysiological roles of GPR68 in the central nervous system.[1] These application notes provide an overview of MS48107 and detailed protocols for its use in studying neurological disorders.

Mechanism of Action

MS48107 acts as a positive allosteric modulator of GPR68.[1][2] This means that it does not activate the receptor on its own but potentiates the receptor's response to its endogenous ligand, which are protons (H+). By binding to an allosteric site on GPR68, MS48107 increases the receptor's affinity for protons, thereby enhancing downstream signaling pathways in acidic conditions often associated with pathological states like ischemia and neuroinflammation.[7][8][9] GPR68 is known to couple to Gs and Gq proteins, leading to the activation of adenylyl cyclase and phospholipase C, respectively. This results in an increase in intracellular cyclic AMP (cAMP) or inositol (B14025) phosphate (B84403) (IP) and calcium (Ca2+) mobilization.[5]

Physicochemical and Pharmacokinetic Properties

MS48107 is a synthetic organic compound with good bioavailability and the ability to cross the blood-brain barrier, a critical feature for a CNS-acting therapeutic agent.[1][2][3]

Table 1: Physicochemical and Pharmacokinetic Properties of MS48107

Property	Value	Reference
Compound Class	Synthetic Organic	[1]
Bioavailability	Orally active and brain-penetrant in mice	[2][3]
In Vivo Administration	Intraperitoneal injection at 25 mg/kg in mice results in high plasma and brain exposure (>10 µM) at 0.5 hours, maintained for 2 hours.	[10]
Solubility	Soluble in DMSO	[10]
Storage	Stock solutions can be stored at -80°C for 6 months or -20°C for 1 month.	[10]

Potency and Selectivity

MS48107 exhibits high potency and selectivity for GPR68. It shows significantly increased allosteric activity compared to the first-generation GPR68 PAM, ogerin.[2][3][6]

Table 2: In Vitro Activity and Selectivity of MS48107

Target	Activity	Value	Reference
Primary Target
GPR68	Positive Allosteric Modulator	33-fold increased allosteric activity compared to ogerin	[2][3][6]
Off-Target Activity
5-HT2B Receptor	Weak Antagonist	Ki = 310 nM	[10]
MT1 Receptor	Weak Full Agonist	EC50 = 320 nM	[10]
MT2 Receptor	Weak Partial Agonist	EC50 = 540 nM	[10]
Proton-sensing GPCRs (GPR4, GPR65)	High Selectivity over	Not specified	[2][3]
48 Common Drug Targets	High Selectivity over	Not specified	[2][3]

GPR68 Signaling Pathway

The activation of GPR68 by extracellular protons, potentiated by MS48107, initiates downstream signaling cascades that can influence neuronal function and survival.

GPR68 signaling pathway potentiated by MS48107.

Experimental Protocols

The following are detailed protocols for investigating the therapeutic potential of MS48107 in preclinical models of major neurological disorders.

In Vitro Experimental Workflow

This general workflow can be adapted for various neuronal cell culture models relevant to specific neurological diseases.

General workflow for in vitro studies with MS48107.

Protocol 1: Investigating the Neuroprotective Effects of MS48107 in an In Vitro Model of Alzheimer's Disease

Objective: To determine if MS48107 can protect neurons from amyloid-beta (Aβ)-induced toxicity.

Materials:

• Primary cortical neurons or human iPSC-derived neurons

• Neurobasal medium supplemented with B27 and GlutaMAX

• Synthetic Aβ42 oligomers

• MS48107 (stock solution in DMSO)

• MTT or LDH assay kit for cell viability

• Antibodies for immunocytochemistry (e.g., anti-MAP2, anti-beta-III-tubulin)

• Fluorescent secondary antibodies

• DAPI for nuclear staining

• Microplate reader

• Fluorescence microscope

Procedure:

• Cell Culture: Plate primary cortical neurons or iPSC-derived neurons in 96-well plates at an appropriate density. Culture for at least 7 days to allow for maturation.

• Preparation of Aβ Oligomers: Prepare Aβ42 oligomers according to established protocols.

• Treatment:

  • Pre-treat the neuronal cultures with varying concentrations of MS48107 (e.g., 0.1, 1, 10 µM) for 2 hours. Include a vehicle control (DMSO).

  • To induce an acidic microenvironment, the pH of the culture medium can be adjusted to a range of 6.8-7.2.

  • Add Aβ42 oligomers (e.g., 5 µM) to the wells and incubate for 24-48 hours.

• Cell Viability Assessment:

  • MTT Assay: Add MTT solution to each well and incubate for 2-4 hours. Solubilize the formazan (B1609692) crystals and measure absorbance at 570 nm.

  • LDH Assay: Collect the culture supernatant and measure LDH release according to the manufacturer's instructions.

• Immunocytochemistry:

  • Fix the cells with 4% paraformaldehyde.

  • Permeabilize with 0.25% Triton X-100.

  • Block with 5% bovine serum albumin.

  • Incubate with primary antibodies against neuronal markers (e.g., MAP2) overnight at 4°C.

  • Incubate with fluorescently labeled secondary antibodies and DAPI.

  • Image the cells using a fluorescence microscope to assess neuronal morphology and neurite outgrowth.

• Data Analysis: Normalize cell viability data to the vehicle-treated control. Statistically analyze the differences between treatment groups using ANOVA.

In Vivo Experimental Workflow

This general workflow is applicable to various mouse models of neurological disorders.

General workflow for in vivo studies with MS48107.

Protocol 2: Evaluating the Therapeutic Efficacy of MS48107 in a Mouse Model of Parkinson's Disease

Objective: To assess whether MS48107 can ameliorate motor deficits and protect dopaminergic neurons in the MPTP mouse model of Parkinson's disease.

Materials:

• C57BL/6 mice

• MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine)

• MS48107

• Vehicle solution (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline)[10]

• Apparatus for behavioral testing (rotarod, open field)

• Antibodies for immunohistochemistry (e.g., anti-Tyrosine Hydroxylase (TH))

• HPLC system for neurotransmitter analysis

Procedure:

• Animal Model Induction:

  • Administer MPTP (e.g., 20 mg/kg, i.p.) to mice for four consecutive days to induce parkinsonism.

• Treatment:

  • Begin daily intraperitoneal (i.p.) injections of MS48107 (e.g., 10 and 25 mg/kg) or vehicle one day after the final MPTP injection and continue for a specified period (e.g., 2-4 weeks).

• Behavioral Assessment:

  • Rotarod Test: Assess motor coordination and balance at baseline and at weekly intervals during treatment.

  • Open Field Test: Evaluate locomotor activity and exploratory behavior.

• Tissue Processing:

  • At the end of the treatment period, euthanize the mice and perfuse with saline followed by 4% paraformaldehyde.

  • Dissect the brains and post-fix overnight. Cryoprotect the brains in sucrose (B13894) solutions.

  • Section the substantia nigra and striatum using a cryostat.

• Immunohistochemistry:

  • Stain brain sections with an antibody against Tyrosine Hydroxylase (TH) to visualize dopaminergic neurons.

  • Perform stereological cell counting to quantify the number of TH-positive neurons in the substantia nigra.

• Neurochemical Analysis:

  • For a separate cohort of animals, dissect the striatum and measure the levels of dopamine (B1211576) and its metabolites using HPLC.

• Data Analysis: Analyze behavioral data using repeated measures ANOVA. Use t-tests or ANOVA to compare neuronal counts and neurotransmitter levels between groups.

Protocol 3: Assessing the Impact of MS48107 on Mutant Huntingtin Aggregation in a Huntington's Disease Model

Objective: To determine if MS48107 can reduce the aggregation of mutant huntingtin (mHTT) and improve motor function in a mouse model of Huntington's disease.

Materials:

• R6/2 or zQ175 mouse model of Huntington's disease

• MS48107

• Vehicle solution

• Apparatus for behavioral testing (grip strength, clasping)

• Antibodies for mHTT aggregate detection (e.g., EM48)

• Filter trap assay reagents

Procedure:

• Treatment:

  • Begin daily i.p. injections of MS48107 (e.g., 10 and 25 mg/kg) or vehicle at a pre-symptomatic age (e.g., 5-6 weeks for R6/2 mice).

• Behavioral Monitoring:

  • Monitor body weight and general health weekly.

  • Perform behavioral tests such as the grip strength test and assess for hindlimb clasping phenotype at regular intervals.

• Tissue Collection:

  • At a designated endpoint (e.g., 12-15 weeks of age for R6/2 mice), euthanize the animals and collect the brains.

  • Dissect the striatum and cortex for biochemical analysis.

• Biochemical Analysis:

  • Filter Trap Assay: Prepare brain lysates and perform a filter trap assay to quantify insoluble mHTT aggregates.

  • Immunohistochemistry: Stain brain sections with an antibody specific for mHTT aggregates (e.g., EM48) and quantify the number and size of inclusions.

• Data Analysis: Analyze behavioral data over time using appropriate statistical methods. Compare aggregate load between treatment groups using t-tests or ANOVA.

Conclusion

MS48107 represents a valuable pharmacological tool for elucidating the role of GPR68 in the central nervous system. Its favorable pharmacokinetic profile and high potency make it suitable for both in vitro and in vivo studies. The provided protocols offer a framework for investigating the therapeutic potential of MS48107 in preclinical models of Alzheimer's, Parkinson's, and Huntington's diseases. Further research utilizing this compound may uncover novel mechanisms and therapeutic strategies for these devastating neurological disorders.

References

• 1. MS48107 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 2. Design, Synthesis, and Characterization of Ogerin-Based Positive Allosteric Modulators for G Protein-Coupled Receptor 68 (GPR68) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Scholarly Article or Book Chapter | Design, Synthesis, and Characterization of Ogerin-Based Positive Allosteric Modulators for G Protein-Coupled Receptor 68 (GPR68) | ID: 5999n8988 | Carolina Digital Repository [cdr.lib.unc.edu]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. GPR68 Is a Neuroprotective Proton Receptor in Brain Ischemia - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ahajournals.org [ahajournals.org]
• 9. GPR68 Is a Neuroprotective Proton Receptor in Brain Ischemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]

Techniques for Measuring the Effects of MS48107 on GPR68: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for characterizing the effects of MS48107, a potent and selective positive allosteric modulator (PAM), on the G protein-coupled receptor 68 (GPR68). GPR68, also known as Ovarian Cancer G protein-coupled Receptor 1 (OGR1), is a proton-sensing receptor implicated in a variety of physiological and pathophysiological processes. MS48107 enhances the receptor's sensitivity to its native ligand, protons (H+), making it a valuable tool for studying GPR68 function.[1][2][3][4]

These protocols are designed to guide researchers in measuring the impact of MS48107 on key GPR68-mediated signaling pathways, including Gq-mediated calcium mobilization and Gs-mediated cyclic AMP (cAMP) production, as well as downstream effector activation like ERK phosphorylation.

Data Presentation

Table 1: Potency and Selectivity of MS48107

Compound	Target	Assay Type	Parameter	Value	Reference
MS48107	GPR68	Allosteric Activity	Fold Increase vs. Ogerin	33-fold	[2][3]
MS48107	5-HT2B Receptor	Binding Affinity	Ki	219 nM	[5]
MS48107	5-HT2B Receptor	Functional Antagonism	Ki	310 nM	[5]
MS48107	MT1 Receptor	Functional Agonism	EC50	320 nM (weak full agonist)	[5]
MS48107	MT2 Receptor	Functional Agonism	EC50	540 nM (weak partial agonist)	[5]
MS48107	MT1 Receptor	Binding Affinity	Ki	5900 nM	[5]
MS48107	MT2 Receptor	Binding Affinity	Ki	1100 nM	[5]

GPR68 Signaling Pathways

GPR68 is known to couple to multiple G protein signaling pathways, primarily Gq/11 and Gs. Activation by protons, potentiated by MS48107, can therefore initiate distinct downstream cascades.

GPR68 canonical signaling pathways activated by protons and potentiated by MS48107.

Experimental Protocols

The following protocols provide detailed methodologies for quantifying the effects of MS48107 on GPR68 activity.

Intracellular Calcium Mobilization Assay

This assay measures the Gq-mediated release of intracellular calcium upon GPR68 activation. As GPR68 can couple to Gq, its activation by low pH, potentiated by MS48107, leads to an increase in cytosolic calcium.[6][7][8] This can be monitored using a calcium-sensitive fluorescent dye and a plate reader capable of kinetic reads.

Experimental Workflow:

Workflow for the GPR68 calcium mobilization assay.

Materials:

• HEK293 or CHO cells stably or transiently expressing human GPR68.

• Black-walled, clear-bottom 96- or 384-well microplates.

• Culture Medium: DMEM or F-12 supplemented with 10% FBS and antibiotics.

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

• Calcium-sensitive dye: Fluo-4 AM or similar.

• Probenecid (B1678239) (optional, to prevent dye extrusion).

• MS48107 stock solution in DMSO.

• Acidic stimulation buffer (HBSS with 20 mM MES, pH adjusted to a range of 6.0-7.4).

• Fluorescent Imaging Plate Reader (FLIPR) or equivalent.

Protocol:

• Cell Plating: Seed GPR68-expressing cells into black-walled, clear-bottom microplates at a density that will result in a confluent monolayer on the day of the assay. Incubate overnight at 37°C, 5% CO2.

• Dye Loading: Prepare the dye loading solution by reconstituting Fluo-4 AM in DMSO and then diluting it in Assay Buffer to the recommended concentration. The final solution should also contain probenecid (if used).

• Remove the culture medium from the cells and add the dye loading solution.

• Incubate the plate for 45-60 minutes at 37°C, 5% CO2.

• Compound Preparation: Prepare serial dilutions of MS48107 in Assay Buffer. Also, prepare a vehicle control (e.g., 0.1% DMSO in Assay Buffer).

• Assay: a. After dye loading, gently wash the cells with Assay Buffer to remove excess dye. b. Add the MS48107 dilutions or vehicle to the appropriate wells and incubate for a pre-determined time (e.g., 15-30 minutes) at room temperature. c. Place the assay plate into the FLIPR instrument. d. Program the instrument to add the acidic stimulation buffer to the wells while simultaneously measuring fluorescence (e.g., excitation at 488 nm, emission at 525 nm) every second for at least 2-3 minutes.

• Data Analysis: a. The change in fluorescence intensity over time reflects the intracellular calcium concentration. b. Determine the peak fluorescence response for each well. c. To assess the effect of MS48107, plot the peak response against the concentration of the acidic stimulus (protons) in the presence and absence of different concentrations of MS48107. d. A leftward shift in the proton concentration-response curve in the presence of MS48107 indicates positive allosteric modulation.

cAMP Accumulation Assay (HTRF)

This assay quantifies the Gs-mediated production of cyclic AMP. GPR68 can couple to Gs, leading to the activation of adenylyl cyclase and the synthesis of cAMP.[2][9] Homogeneous Time-Resolved Fluorescence (HTRF) assays are a common and robust method for measuring cAMP levels in a high-throughput format.

Experimental Workflow:

Workflow for the GPR68 HTRF cAMP assay.

Materials:

• HEK293 or CHO cells expressing GPR68.

• Low-volume, white 384-well microplates.

• Stimulation Buffer: HBSS with 5 mM HEPES, 0.1% BSA, pH 7.4.

• Phosphodiesterase (PDE) inhibitor: 3-isobutyl-1-methylxanthine (B1674149) (IBMX).

• MS48107 stock solution in DMSO.

• Acidic stimulation buffer (as in the calcium assay).

• HTRF cAMP assay kit (e.g., from Cisbio or Revvity), containing cAMP-d2 conjugate and anti-cAMP cryptate antibody.

• HTRF-compatible microplate reader.

Protocol:

• Cell Preparation: Harvest GPR68-expressing cells and resuspend them in Stimulation Buffer at the desired density.

• Compound and Agonist Plating: a. In a 384-well plate, add serial dilutions of MS48107 or vehicle. b. Add the acidic stimulation buffer. It is recommended to include a PDE inhibitor like IBMX in the stimulation buffer to prevent cAMP degradation.

• Cell Addition and Stimulation: Add the cell suspension to the wells. The final volume will depend on the kit manufacturer's instructions.

• Incubate the plate at room temperature for 30-60 minutes to allow for cAMP production.

• Detection: a. Prepare the HTRF detection reagents according to the manufacturer's protocol by diluting the cAMP-d2 and anti-cAMP cryptate in the provided lysis buffer. b. Add the detection reagents to each well.

• Incubate the plate at room temperature for 60 minutes in the dark to allow the FRET signal to develop.

• Measurement: Read the plate on an HTRF-compatible reader, measuring fluorescence at both the acceptor (e.g., 665 nm) and donor (e.g., 620 nm) wavelengths.

• Data Analysis: a. Calculate the HTRF ratio (665 nm / 620 nm * 10,000). b. A decrease in the HTRF ratio corresponds to an increase in intracellular cAMP. c. Plot the HTRF ratio against the proton concentration in the presence and absence of MS48107 to demonstrate potentiation.

ERK1/2 Phosphorylation Assay (Western Blot)

Activation of both Gq and Gs pathways can converge on the activation of the Mitogen-Activated Protein Kinase (MAPK) cascade, leading to the phosphorylation of ERK1/2.[10] This downstream event can be measured by Western blotting.

Experimental Workflow:

Workflow for ERK1/2 phosphorylation Western blot.

Materials:

• GPR68-expressing cells.

• 6- or 12-well cell culture plates.

• Serum-free culture medium.

• MS48107 stock solution in DMSO.

• Acidic stimulation buffer.

• Lysis Buffer (e.g., RIPA) supplemented with protease and phosphatase inhibitors.

• BCA or Bradford protein assay kit.

• SDS-PAGE gels and electrophoresis equipment.

• PVDF or nitrocellulose membranes.

• Transfer buffer and Western blot transfer system.

• Blocking Buffer: 5% BSA or non-fat milk in TBST.

• Primary antibodies: Rabbit anti-phospho-ERK1/2 (Thr202/Tyr204) and Mouse or Rabbit anti-total-ERK1/2.

• Secondary antibodies: HRP-conjugated anti-rabbit and/or anti-mouse IgG.

• Enhanced chemiluminescence (ECL) substrate.

• Chemiluminescence imaging system.

Protocol:

• Cell Culture and Treatment: a. Plate GPR68-expressing cells in multi-well plates and grow to 80-90% confluency. b. Serum-starve the cells for 4-12 hours to reduce basal levels of ERK phosphorylation.[1] c. Pre-treat the cells with various concentrations of MS48107 or vehicle for 15-30 minutes. d. Stimulate the cells with acidic buffer for a short duration (typically 5-15 minutes) at 37°C.

• Cell Lysis and Protein Quantification: a. Immediately after stimulation, place the plate on ice and wash the cells with ice-cold PBS. b. Add ice-cold lysis buffer containing phosphatase and protease inhibitors to each well. c. Scrape the cells, collect the lysate, and clarify by centrifugation. d. Determine the protein concentration of the supernatant.

• Western Blotting: a. Denature equal amounts of protein from each sample by boiling in Laemmli buffer. b. Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane. c. Block the membrane with Blocking Buffer for 1 hour at room temperature. d. Incubate the membrane with the primary antibody against phospho-ERK1/2 overnight at 4°C. e. Wash the membrane with TBST and then incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. f. Wash the membrane again and apply the ECL substrate. g. Capture the chemiluminescent signal using an imaging system.

• Stripping and Reprobing: a. To normalize for protein loading, the membrane can be stripped of the phospho-ERK antibodies and re-probed with an antibody against total ERK1/2.

• Data Analysis: a. Quantify the band intensities for both phospho-ERK and total ERK using densitometry software. b. Calculate the ratio of phospho-ERK to total ERK for each sample. c. Compare the ratios across different treatment conditions to determine the effect of MS48107 on proton-induced ERK1/2 phosphorylation.

References

• 1. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, Synthesis, and Characterization of Ogerin-Based Positive Allosteric Modulators for G Protein-Coupled Receptor 68 (GPR68) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. MS48107 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. emea.eurofinsdiscovery.com [emea.eurofinsdiscovery.com]
• 7. uniprot.org [uniprot.org]
• 8. Ca2+ Mobilization Assay - Creative Bioarray [dda.creative-bioarray.com]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]

Application Notes and Protocols for High-Throughput Screening of GPR68 Utilizing MS48107

For Researchers, Scientists, and Drug Development Professionals

Introduction

G-protein coupled receptor 68 (GPR68), also known as Ovarian Cancer G-protein coupled Receptor 1 (OGR1), is a proton-sensing receptor activated by extracellular acidosis.[1] Its involvement in a variety of physiological and pathophysiological processes, including cancer, inflammation, and fibrosis, has made it an attractive target for drug discovery.[2][3] High-throughput screening (HTS) is a critical tool for identifying novel modulators of GPR68. MS48107 has emerged as a potent and selective positive allosteric modulator (PAM) of GPR68, making it an invaluable tool for HTS campaigns.[4] As a PAM, MS48107 enhances the receptor's sensitivity to its endogenous ligand, protons (H+), thereby potentiating its signaling activity.[4]

These application notes provide detailed protocols for utilizing MS48107 in HTS assays to identify novel GPR68 modulators. The protocols focus on two primary GPR68 signaling pathways: Gs-mediated cyclic AMP (cAMP) production and Gq/11-mediated intracellular calcium mobilization.

GPR68 Signaling Pathways

GPR68 activation initiates downstream signaling cascades primarily through the Gs and Gq/11 pathways. The Gs pathway involves the activation of adenylyl cyclase, leading to an increase in intracellular cAMP levels. The Gq/11 pathway activates phospholipase C (PLC), which in turn generates inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG), ultimately resulting in the mobilization of intracellular calcium (Ca2+).

Caption: GPR68 Signaling Pathways.

Data Presentation: Quantitative Profile of GPR68 Modulators

This table summarizes the key quantitative data for MS48107 and its parent compound, ogerin. This information is crucial for establishing assay parameters and interpreting screening data.

Compound	Target	Assay Type	Parameter	Value	Reference
MS48107	GPR68	cAMP Assay	Kb	~1-10 µM	[2]
GPR68	Functional Assay	Allosteric Activity vs. Ogerin	33-fold increase	[2][5]
Δlog(αβ/Kb)	1.52	[2]
5-HT2B Receptor	Binding Assay	Ki	219 nM	[6]
5-HT2B Receptor	Functional Assay	Ki (antagonist)	310 nM	[6]
MT1 Receptor	Functional Assay	EC50 (agonist)	320 nM	[6]
MT2 Receptor	Functional Assay	EC50 (partial agonist)	540 nM	[6]
Ogerin	GPR68	Functional Assay	pEC50	6.83	[7]

Experimental Protocols

The following are detailed protocols for high-throughput screening of GPR68 positive allosteric modulators using MS48107 as a reference compound.

Protocol 1: Homogeneous Time-Resolved Fluorescence (HTRF) cAMP Assay

This assay quantifies intracellular cAMP levels, providing a direct measure of Gs pathway activation.

Caption: HTRF cAMP Assay Workflow.

Materials:

• HEK293 or CHO cells stably expressing human GPR68

• Assay buffer (e.g., HBSS) adjusted to various pH levels

• MS48107 (positive control)

• Test compound library

• HTRF cAMP assay kit

• 384-well white assay plates

• HTRF-compatible plate reader

Procedure:

• Cell Preparation: Culture GPR68-expressing cells to ~80-90% confluency.

• Cell Plating: Resuspend cells in an appropriate assay medium and dispense 5,000-10,000 cells per well into a 384-well plate.

• Incubation: Incubate the plates overnight at 37°C in a humidified 5% CO2 incubator.

• Compound Addition:

  • Prepare serial dilutions of test compounds and MS48107 in assay buffer.

  • Add the compounds to the cell plates. Include wells with vehicle control (e.g., DMSO) and a high concentration of MS48107 for maximal signal.

• Pre-incubation: Incubate the plates for 30 minutes at room temperature.

• Agonist Stimulation: Add a sub-maximal concentration of the agonist (protons) by adding assay buffer with a specific pH (e.g., pH 7.0) to all wells. The optimal pH should be determined empirically to be near the EC20 of the proton concentration-response curve.

• Incubation: Incubate for 30 minutes at room temperature.

• Cell Lysis and HTRF Reagent Addition: Add the HTRF lysis buffer and reagents (Europium cryptate-labeled anti-cAMP antibody and d2-labeled cAMP) to each well according to the manufacturer's protocol.

• Final Incubation: Incubate for 1 hour at room temperature, protected from light.

• Data Acquisition: Read the plate on an HTRF-compatible reader, measuring the emission at 620 nm and 665 nm.

• Data Analysis: Calculate the HTRF ratio (665 nm / 620 nm) * 10,000. Normalize the data to the vehicle control (0% activity) and a maximal MS48107 concentration (100% activity). Calculate Z' factor to assess assay quality.

Protocol 2: Calcium Mobilization FLIPR Assay

This assay measures changes in intracellular calcium concentration, a hallmark of Gq/11 pathway activation, using a fluorescent dye.

Caption: Calcium Mobilization FLIPR Assay Workflow.

Materials:

• CHO cells stably co-expressing human GPR68 and a promiscuous G-protein such as Gα16.

• Assay buffer (e.g., HBSS) adjusted to various pH levels.

• MS48107 (positive control).

• Test compound library.

• Calcium-sensitive fluorescent dye kit (e.g., Fluo-8).

• 384-well black-walled, clear-bottom assay plates.

• Fluorescent Imaging Plate Reader (FLIPR) or equivalent instrument.

Procedure:

• Cell Preparation: Culture GPR68/Gα16-expressing CHO cells to ~90% confluency.

• Cell Plating: Seed 10,000-20,000 cells per well into 384-well black-walled, clear-bottom plates.

• Incubation: Incubate the plates overnight at 37°C in a humidified 5% CO2 incubator.

• Dye Loading:

  • Prepare the calcium-sensitive dye solution according to the manufacturer's instructions.

  • Remove the culture medium from the cell plates and add the dye solution to each well.

• Incubation: Incubate the plates for 1 hour at 37°C.

• Assay on FLIPR:

  • Place the cell plate and compound plates into the FLIPR instrument.

  • Baseline Reading: Measure the baseline fluorescence for 10-20 seconds.

  • Compound Addition: The instrument will automatically add the test compounds and controls (including MS48107 and vehicle).

  • First Read: Immediately measure the fluorescence signal for 1-2 minutes to detect any agonist activity of the test compounds.

  • Agonist Addition: The instrument will then add a sub-maximal concentration of protons (e.g., assay buffer at pH 7.0, predetermined to be near the EC20).

  • Second Read: Immediately measure the fluorescence signal for 1-2 minutes to detect the potentiation of the proton-induced signal by PAMs.

• Data Analysis:

  • The data is typically expressed as the maximal fluorescence intensity change from baseline.

  • Normalize the data to the vehicle control (0% potentiation) and a maximal MS48107 concentration (100% potentiation).

  • Calculate the Z' factor to assess the quality of the assay.

Conclusion

MS48107 is a robust and selective tool for the high-throughput screening of GPR68 modulators. The detailed protocols for cAMP and calcium mobilization assays provided herein offer reliable methods for identifying novel compounds that target this therapeutically relevant receptor. The successful implementation of these assays will accelerate the discovery of new chemical entities for the treatment of diseases associated with aberrant GPR68 signaling.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. MS48107 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 5. Design, Synthesis, and Characterization of Ogerin-Based Positive Allosteric Modulators for G Protein-Coupled Receptor 68 (GPR68) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Allosteric ligands for the pharmacologically dark receptors GPR68 and GPR65 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Long-Term Treatment with MS48107 in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

MS48107 is a potent and selective positive allosteric modulator (PAM) of the G protein-coupled receptor 68 (GPR68), also known as Ovarian Cancer G protein-coupled Receptor 1 (OGR1).[1][2][3][4][5] GPR68 is a proton-sensing receptor that is activated by acidic extracellular pH.[4][5][6] As a PAM, MS48107 enhances the sensitivity of GPR68 to proton activation, thereby potentiating its downstream signaling.[2][3][4][5] This document provides detailed protocols for the long-term treatment of cell cultures with MS48107, including methods for determining optimal concentrations, assessing cytotoxicity, and analyzing downstream signaling pathways.

Mechanism of Action

MS48107 allosterically modulates GPR68, leading to the potentiation of its signaling cascades in response to acidic conditions.[2] GPR68 activation can trigger multiple downstream pathways, primarily through the Gs and Gq/11 G proteins.[3][4][5][7][8] The Gs pathway activation stimulates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP).[7] The Gq/11 pathway activates phospholipase C, resulting in the production of inositol (B14025) phosphates (IPs) and the mobilization of intracellular calcium (Ca2+).[6][7]

Data Presentation

Table 1: MS48107 Properties

Property	Value	Reference
Target	G protein-coupled receptor 68 (GPR68)	[1][2][6]
Mechanism	Positive Allosteric Modulator (PAM)	[2][3][4][5][7]
In Vitro Activity (cAMP assay, HEK-293 cells)	Kb: ~1-10 µM	[7]
Stock Solution Storage	-80°C for up to 6 months; -20°C for up to 1 month	[1]

Table 2: Recommended Concentration Range for Long-Term Studies

Cell Line	Initial Seeding Density (cells/cm²)	MS48107 Concentration Range (µM)	Treatment Duration
GPR68-expressing HEK293	2 x 10⁴	0.1 - 10	7-21 days
Other cell lines expressing endogenous GPR68	To be determined empirically	0.1 - 10	7-21 days

Experimental Protocols

Protocol 1: Preparation of MS48107 Stock and Working Solutions

• Reconstitution of Lyophilized MS48107 :

  • Allow the lyophilized MS48107 to equilibrate to room temperature before opening.

  • Reconstitute in sterile DMSO to create a high-concentration stock solution (e.g., 10 mM).

  • To aid dissolution, vortex gently and/or sonicate briefly if necessary.[1]

• Storage of Stock Solution :

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

  • Store aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term storage (up to 1 month).[1]

• Preparation of Working Solutions :

  • On the day of the experiment, thaw an aliquot of the stock solution.

  • Prepare serial dilutions of the stock solution in complete cell culture medium to achieve the desired final concentrations for treatment.

  • Note : The final concentration of DMSO in the culture medium should be kept constant across all conditions (including vehicle control) and should typically not exceed 0.1% to avoid solvent-induced cytotoxicity.

Protocol 2: Long-Term Cell Culture Treatment with MS48107

This protocol is designed to assess the effects of chronic exposure to MS48107.

• Cell Seeding :

  • Seed the cells of interest (e.g., GPR68-expressing HEK293 cells) in appropriate culture vessels (e.g., 6-well plates, T-25 flasks) at a density that allows for long-term growth without reaching over-confluence.

  • Allow cells to adhere and enter logarithmic growth phase (typically 24 hours).

• Initiation of Treatment :

  • Remove the existing culture medium.

  • Add fresh complete culture medium containing the desired concentrations of MS48107 or vehicle control (medium with the same concentration of DMSO).

• Maintenance of Long-Term Culture :

  • Incubate the cells under standard culture conditions (e.g., 37°C, 5% CO₂).

  • Replace the culture medium with fresh medium containing MS48107 or vehicle control every 2-3 days to ensure a consistent supply of the compound and nutrients.

  • Monitor cell morphology and confluency regularly using a microscope.

  • Passage the cells as needed to maintain sub-confluent cultures. When passaging, re-seed the cells and continue the treatment with the appropriate medium.

• Endpoint Analysis :

  • At predetermined time points (e.g., day 7, 14, 21), harvest the cells for downstream analyses such as cytotoxicity assays, signaling pathway analysis, or gene expression studies.

Protocol 3: Assessment of Long-Term Cytotoxicity (MTT Assay)

This protocol provides a method to evaluate the effect of long-term MS48107 treatment on cell viability.

• Cell Seeding and Treatment :

  • Seed cells in a 96-well plate at an appropriate density.

  • Treat the cells with a range of MS48107 concentrations and a vehicle control as described in Protocol 2.

• MTT Assay :

  • At the desired time points, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for 2-4 hours at 37°C until purple formazan (B1609692) crystals are visible.

  • Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well.

  • Incubate the plate overnight at 37°C in a humidified chamber.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis :

  • Calculate cell viability as a percentage of the vehicle-treated control cells.

  • Plot the cell viability against the MS48107 concentration to determine the long-term cytotoxic effects.

Mandatory Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. MS48107 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. Scholarly Article or Book Chapter | Design, Synthesis, and Characterization of Ogerin-Based Positive Allosteric Modulators for G Protein-Coupled Receptor 68 (GPR68) | ID: 5999n8988 | Carolina Digital Repository [cdr.lib.unc.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Design, Synthesis, and Characterization of Ogerin-Based Positive Allosteric Modulators for G Protein-Coupled Receptor 68 (GPR68) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. Mechanical and chemical activation of GPR68 probed with a genetically encoded fluorescent reporter - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

MS48107 Technical Support Center: Troubleshooting Solubility Issues

This technical support center provides researchers, scientists, and drug development professionals with guidance on addressing solubility challenges encountered when working with MS48107 in experimental buffers.

Frequently Asked Questions (FAQs)

Q1: What is MS48107 and what is its primary mechanism of action?

MS48107 is a potent and selective positive allosteric modulator (PAM) of the G protein-coupled receptor 68 (GPR68).[1] As a PAM, it doesn't activate the receptor on its own but enhances the receptor's response to its native ligand, which are protons (H+). GPR68 is known to be activated by acidic conditions.

Q2: What is the known solubility of MS48107 in common laboratory solvents?

Q3: I am observing precipitation when I dilute my MS48107 stock solution into my aqueous experimental buffer. What is happening?

This is a common issue for compounds that are highly soluble in organic solvents like DMSO but have poor aqueous solubility. When the DMSO stock is diluted into an aqueous buffer, the concentration of the organic solvent decreases significantly, and the aqueous environment can no longer keep the compound dissolved, leading to precipitation.

Q4: How should I store my MS48107 stock solution?

Stock solutions of MS48107 in DMSO should be stored at -20°C for short-term storage (up to 1 month) and at -80°C for long-term storage (up to 6 months).[1] It is recommended to aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Quantitative Solubility Data

The following table summarizes the known quantitative solubility data for MS48107.

Solvent/Formulation	Concentration	Observations
DMSO	100 mg/mL (239.56 mM)	Ultrasonic assistance may be needed. Use of newly opened, anhydrous DMSO is recommended as hygroscopic DMSO can impact solubility.[1]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL (5.99 mM)	Results in a clear solution.[1]
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL (5.99 mM)	Results in a clear solution.[1]
Aqueous Buffers (PBS, Tris, HEPES)	Data not available	Expected to be low based on high DMSO solubility.

Troubleshooting Guide for Experimental Buffers

If you are experiencing solubility issues with MS48107 in your experimental buffer, follow this troubleshooting workflow.

Caption: A workflow for troubleshooting MS48107 solubility issues.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Weighing: Accurately weigh the desired amount of MS48107 powder.

• Solvent Addition: Add the appropriate volume of high-purity, anhydrous DMSO to achieve a 10 mM concentration (Molecular Weight of MS48107 is approximately 417.44 g/mol ).

• Dissolution: Vortex the solution thoroughly. If necessary, use an ultrasonic bath for a few minutes to ensure complete dissolution.

• Storage: Aliquot the stock solution into smaller, single-use vials and store at -20°C or -80°C.

Protocol 2: Preparation of an In Vivo Formulation with PEG300 and Tween-80

This protocol is adapted from publicly available data and yields a clear solution of ≥ 2.5 mg/mL.[1]

• Start with a concentrated stock solution of MS48107 in DMSO (e.g., 25 mg/mL).

• In a sterile tube, add 10% of the final volume from the DMSO stock.

• Add 40% of the final volume of PEG300 and mix thoroughly.

• Add 5% of the final volume of Tween-80 and mix until the solution is homogeneous.

• Add 45% of the final volume of sterile saline and mix to achieve the final concentration.

Protocol 3: Preparation of an In Vivo Formulation with SBE-β-CD

This protocol is also based on available data and results in a clear solution of ≥ 2.5 mg/mL.[1]

• Prepare a 20% (w/v) solution of SBE-β-CD in sterile saline.

• Start with a concentrated stock solution of MS48107 in DMSO (e.g., 25 mg/mL).

• In a sterile tube, add 10% of the final volume from the DMSO stock.

• Add 90% of the final volume of the 20% SBE-β-CD in saline solution.

• Mix thoroughly until a clear solution is obtained.

GPR68 Signaling Pathway

MS48107 acts as a positive allosteric modulator of GPR68, which is a proton-sensing receptor. Upon activation by low pH, GPR68 can couple to multiple G protein subtypes, leading to the activation of various downstream signaling cascades.

References

• 1. medchemexpress.com [medchemexpress.com]

Technical Support Center: Minimizing Off-Target Effects of MS48107

This technical support center provides researchers, scientists, and drug development professionals with guidance on minimizing the off-target effects of MS48107, a potent and selective positive allosteric modulator (PAM) of the G protein-coupled receptor 68 (GPR68). By understanding and addressing potential off-target interactions, researchers can ensure the validity and accuracy of their experimental results.

Frequently Asked Questions (FAQs)

Q1: What is MS48107 and what is its primary target?

A1: MS48107 is a small molecule that acts as a potent and selective positive allosteric modulator (PAM) of the G protein-coupled receptor 68 (GPR68).[1][2][3] As a PAM, it enhances the receptor's response to its endogenous ligand, which are protons (H+), thereby potentiating signaling in acidic environments.[1][4][5] It is not a kinase inhibitor.

Q2: What are the known off-target effects of MS48107?

A2: While MS48107 is highly selective for GPR68, some off-target activities have been identified.[2][6][7] It has a moderate binding affinity for the serotonin (B10506) 5-HT2B receptor, where it acts as a weak antagonist.[2] Additionally, it exhibits weak agonist activity at the melatonin (B1676174) receptors MT1 and MT2.[2]

Q3: How can I minimize the risk of observing off-target effects in my experiments?

A3: To minimize off-target effects, it is recommended to use the lowest effective concentration of MS48107 that elicits a response on GPR68.[8] Performing a dose-response experiment is crucial to identify the optimal concentration range. Additionally, using a structurally unrelated GPR68 modulator can help confirm that the observed phenotype is due to on-target activity.[8]

Q4: My cellular phenotype does not align with the known function of GPR68. How can I determine if this is an off-target effect?

A4: This observation strongly suggests a potential off-target effect. A key experiment to perform is a genetic knockout or knockdown (e.g., using CRISPR/Cas9 or siRNA) of GPR68. If the phenotype persists in the absence of the primary target, it is likely due to an off-target interaction.[9] Another approach is a rescue experiment, where a drug-resistant mutant of the target is overexpressed; this should reverse on-target but not off-target effects.[8][9]

Q5: Are there negative controls I can use in my experiments with MS48107?

A5: Yes, using an inactive analog of MS48107 can serve as a valuable negative control. Ogerin analogue 1 (compound 20) is a structural analog of Ogerin (the parent compound from which MS48107 was derived) and is generally used as a negative control.[3]

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution	Expected Outcome
Observed cellular effect is inconsistent with GPR68 signaling.	The effect may be due to off-target activity at the 5-HT2B, MT1, or MT2 receptors.	1. Perform a literature search to see if the observed phenotype is consistent with modulation of the known off-targets.2. Use specific antagonists for 5-HT2B, MT1, and MT2 receptors in conjunction with MS48107.	If the phenotype is blocked by an antagonist for one of the off-targets, this confirms the off-target effect.
High degree of cytotoxicity at effective concentrations.	Off-target effects on essential cellular pathways.	1. Perform a dose-response curve to determine the IC50 for toxicity.[9]2. Lower the concentration of MS48107 to the minimum required for GPR68 modulation.	Reduced cytotoxicity while maintaining the desired on-target effect.
Inconsistent results between experimental repeats.	1. Variability in cell culture conditions (e.g., pH, cell density).2. Degradation of the compound.	1. Standardize all experimental parameters, especially the pH of the culture medium, as GPR68 is proton-sensing.[3]2. Prepare fresh stock solutions of MS48107 and store them appropriately.[2]	Improved reproducibility of experimental results.

Off-Target Activity Profile of MS48107

The following table summarizes the known off-target binding and functional activities of MS48107. This data is crucial for designing experiments and interpreting results.

Off-Target	Binding Affinity (Ki)	Functional Activity	Potency (EC50/IC50)
5-HT2B Receptor	219 nM[2]	Weak Antagonist	Ki = 310 nM[2]
MT1 Receptor	5900 nM[2]	Weak Full Agonist	EC50 = 320 nM[2]
MT2 Receptor	1100 nM[2]	Weak Partial Agonist	EC50 = 540 nM[2]

Experimental Protocols

Protocol 1: Determining the Optimal Concentration of MS48107

Objective: To identify the lowest concentration of MS48107 that produces a robust on-target effect with minimal off-target engagement.

Methodology:

• Cell Culture: Culture cells expressing GPR68 in appropriate media.

• Compound Preparation: Prepare a serial dilution of MS48107.

• Treatment: Treat the cells with the range of MS48107 concentrations for a predetermined time.

• Assay: Perform a functional assay that measures GPR68 activation. As GPR68 is a proton-sensing receptor that couples to Gs and Gq/11, assays measuring downstream effectors like cAMP levels or intracellular calcium mobilization are appropriate.[3][7]

• Data Analysis: Plot the response as a function of the MS48107 concentration to determine the EC50 for the on-target effect.

• Parallel Off-Target Assessment: In parallel, if possible, measure endpoints associated with the known off-targets (e.g., serotonin or melatonin receptor signaling pathways).

• Concentration Selection: Choose the lowest concentration that gives a significant on-target response while having a minimal effect on the off-target pathways.

Protocol 2: Validating On-Target Effects using Genetic Knockdown

Objective: To confirm that the observed cellular phenotype is mediated by GPR68.

Methodology:

• Genetic Modification: Use CRISPR/Cas9 or siRNA to create a stable GPR68 knockout or transient knockdown cell line, respectively.

• Verification: Confirm the absence or reduction of GPR68 expression using qPCR or Western blotting.

• Comparative Treatment: Treat both the wild-type and the GPR68-deficient cell lines with the optimized concentration of MS48107.

• Phenotypic Analysis: Measure the cellular phenotype of interest in both cell lines.

• Interpretation: If the phenotype is absent or significantly reduced in the GPR68-deficient cells, it confirms that the effect is on-target. If the phenotype persists, it is likely an off-target effect.[9]

Visualizations

Caption: GPR68 Signaling Pathway and the Action of MS48107.

Caption: Workflow for Minimizing and Identifying Off-Target Effects.

References

• 1. MS48107 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Scholarly Article or Book Chapter | Design, Synthesis, and Characterization of Ogerin-Based Positive Allosteric Modulators for G Protein-Coupled Receptor 68 (GPR68) | ID: 5999n8988 | Carolina Digital Repository [cdr.lib.unc.edu]
• 5. Design, Synthesis, and Characterization of Ogerin-Based Positive Allosteric Modulators for G Protein-Coupled Receptor 68 (GPR68) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Optimizing MS48107 Concentration

This technical support center provides guidance for researchers, scientists, and drug development professionals on optimizing the concentration of MS48107 to avoid cytotoxicity in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is MS48107 and what is its primary mechanism of action?

A1: MS48107 is a potent and selective positive allosteric modulator (PAM) of the G protein-coupled receptor 68 (GPR68).[1][2][3] As a PAM, it does not activate GPR68 on its own but enhances the receptor's response to its endogenous ligand, which are protons (H+).[1] This makes GPR68 a proton-sensing receptor involved in various physiological processes.

Q2: What are the known off-target effects of MS48107?

A2: While MS48107 is highly selective for GPR68, some weak off-target activity has been reported. It has been shown to have weak agonist activity at the MT1 and MT2 melatonin (B1676174) receptors and weak antagonist activity at the 5-HT2B serotonin (B10506) receptor.[4] Researchers should consider these potential off-target effects when designing experiments, especially at higher concentrations.

Q3: At what concentration should I start my experiments with MS48107?

A3: For in vitro studies, a common starting concentration for MS48107 is in the range of 1 µM to 10 µM. However, the optimal concentration is highly dependent on the cell type and the specific experimental conditions. It is crucial to perform a dose-response curve to determine the effective concentration (EC50) for GPR68 potentiation in your system.

Q4: How can I determine if MS48107 is causing cytotoxicity in my cell cultures?

A4: Cytotoxicity can be assessed using various cell viability assays. The most common methods include the MTT assay, which measures metabolic activity, and the LDH assay, which measures the release of lactate (B86563) dehydrogenase from damaged cells. A significant decrease in cell viability compared to a vehicle control indicates cytotoxicity. Detailed protocols for these assays are provided below.

Troubleshooting Guide: MS48107-Induced Cytotoxicity

This guide provides a structured approach to troubleshooting potential cytotoxicity issues with MS48107.

Problem: I am observing a decrease in cell viability after treating with MS48107.

Possible Cause	Troubleshooting Steps
Concentration is too high	Perform a dose-response experiment with a wider range of MS48107 concentrations (e.g., 0.1 µM to 100 µM) to identify the cytotoxic threshold for your specific cell line.
Solvent (e.g., DMSO) toxicity	Ensure the final concentration of the solvent in your culture medium is consistent across all conditions and is below the toxic level for your cells (typically <0.5% for DMSO). Run a vehicle-only control to assess solvent toxicity.
Incubation time is too long	Optimize the incubation time with MS48107. It's possible that prolonged exposure, even at a non-toxic concentration, could lead to adverse effects.
Cell line is particularly sensitive	Some cell lines may be more sensitive to chemical compounds. Consider using a different cell line if possible, or perform a more sensitive apoptosis assay (e.g., Annexin V staining) to detect early signs of cell death.
Off-target effects	At higher concentrations, the weak off-target activities of MS48107 might contribute to cytotoxicity. If possible, use antagonists for the known off-target receptors (MT1, MT2, 5-HT2B) to see if the cytotoxic effect is mitigated.

Experimental Protocols

Protocol 1: Determining the Optimal Non-Cytotoxic Concentration of MS48107 using an MTT Assay

This protocol provides a method to assess cell viability by measuring the metabolic activity of cells.

Materials:

• MS48107

• Vehicle (e.g., DMSO)

• 96-well cell culture plates

• Your cell line of interest

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• Microplate reader

Procedure:

• Cell Seeding: Seed your cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare a serial dilution of MS48107 in complete culture medium. Also, prepare a vehicle control with the same final solvent concentration.

• Treatment: Remove the old medium from the cells and add the medium containing the different concentrations of MS48107 or the vehicle control.

• Incubation: Incubate the plate for the desired experimental duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until a purple precipitate is visible.

• Solubilization: Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control.

Protocol 2: Assessing Cell Membrane Integrity with an LDH Assay

This protocol measures the release of lactate dehydrogenase (LDH), an indicator of cell membrane damage.

Materials:

• MS48107

• Vehicle (e.g., DMSO)

• 96-well cell culture plates

• Your cell line of interest

• Complete cell culture medium

• LDH cytotoxicity assay kit (follow the manufacturer's instructions)

• Microplate reader

Procedure:

• Cell Seeding and Treatment: Follow steps 1-4 from the MTT assay protocol.

• Sample Collection: Carefully collect a small aliquot of the cell culture supernatant from each well.

• LDH Reaction: Add the supernatant to a new 96-well plate and add the LDH reaction mixture from the kit.

• Incubation: Incubate the plate at room temperature for the time specified in the kit's protocol (usually 20-30 minutes).

• Absorbance Measurement: Measure the absorbance at the wavelength specified by the kit manufacturer (typically 490 nm).

• Data Analysis: Determine the amount of LDH release for each condition and express it as a percentage of the maximum LDH release control (usually obtained by lysing the cells).

Data Presentation

The following table provides a template for summarizing your cytotoxicity data.

MS48107 Concentration (µM)	% Cell Viability (MTT Assay)	% Cytotoxicity (LDH Assay)
0 (Vehicle Control)	100	0
0.1
1
10
25
50
100

Visualizations

GPR68 Signaling Pathway

Caption: GPR68 signaling pathway activated by protons and modulated by MS48107.

Experimental Workflow for Optimizing MS48107 Concentration

References

• 1. MS48107 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Design, Synthesis, and Characterization of Ogerin-Based Positive Allosteric Modulators for G Protein-Coupled Receptor 68 (GPR68) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]

potential instability of MS48107 in solution and how to prevent it

Technical Support Center

For researchers and drug development professionals utilizing MS48107, ensuring its stability in solution is paramount for reproducible and reliable experimental outcomes. This guide provides a comprehensive overview of potential instability issues with MS48107 and practical strategies to prevent them.

Frequently Asked Questions (FAQs)

Q1: What are the primary signs of MS48107 instability in my experimental solution?

A1: The most common indicator of instability is the precipitation of the compound, which can manifest as visible particles, cloudiness, or a film in your solution. This suggests that the compound is no longer fully dissolved.

Q2: I've observed precipitation of MS48107 after diluting my DMSO stock solution into aqueous buffer or cell culture media. What is causing this?

A2: This phenomenon, often termed "crashing out," occurs when the concentration of the highly soluble DMSO stock is diluted into an aqueous environment where MS48107 has lower solubility. The abrupt change in solvent polarity can cause the compound to precipitate.

Q3: What are the recommended storage conditions for MS48107 stock solutions?

A3: For optimal stability, MS48107 stock solutions, typically prepared in DMSO, should be stored at low temperatures.[1] To minimize degradation, it is advisable to prepare small aliquots to avoid repeated freeze-thaw cycles.[1]

Troubleshooting Guide: Preventing MS48107 Precipitation

Encountering precipitation can be a frustrating roadblock in your experiments. This guide provides a systematic approach to troubleshooting and preventing this issue.

Problem	Potential Cause	Recommended Solution
Precipitation upon dilution of DMSO stock	Rapid change in solvent polarity. Exceeding the solubility limit in the final aqueous solution.	1. Stepwise Dilution: Instead of a single large dilution, perform serial dilutions. 2. Co-solvents: Consider the use of a co-solvent in your final solution. 3. Warm the Diluent: Gently warming the aqueous buffer or media to 37°C before adding the MS48107 stock can sometimes improve solubility.
Precipitation in cell culture media over time	Interaction with media components (salts, proteins). Changes in pH of the media in the incubator. Evaporation of media leading to increased compound concentration.	1. Test Different Media Formulations: If possible, assess the solubility of MS48107 in different basal media. 2. Control pH: Ensure your incubator's CO2 levels are stable to maintain the pH of the media. 3. Minimize Evaporation: Use sealed culture flasks or plates, and ensure proper humidification in the incubator.[2]
General Solution Instability	Degradation of the compound due to factors like pH, light, or temperature.	1. pH Optimization: Determine the optimal pH range for MS48107 stability in your experimental buffer. 2. Protect from Light: Store solutions in amber vials or wrap containers in foil. 3. Maintain Recommended Temperature: Adhere to the recommended storage temperatures for both stock and working solutions.

Experimental Protocols

To proactively address potential stability issues, researchers can perform in-house stability assessments. Below are detailed protocols for key experiments.

Protocol 1: Assessing Solubility in Different Aqueous Buffers

Objective: To determine the approximate solubility of MS48107 in various experimental buffers.

Methodology:

• Preparation of Supersaturated Solutions: Add an excess amount of MS48107 powder to a known volume of each test buffer (e.g., PBS, TRIS, HEPES at different pH values) in separate vials.

• Equilibration: Tightly cap the vials and agitate them at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• Separation of Undissolved Compound: Centrifuge the vials at high speed to pellet the excess, undissolved MS48107.

• Quantification: Carefully collect the supernatant and determine the concentration of dissolved MS48107 using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

Protocol 2: Stability-Indicating HPLC Method for MS48107

Objective: To develop an HPLC method capable of separating the intact MS48107 from any potential degradation products.

Methodology:

• Column and Mobile Phase Selection:

  • Column: A C18 reversed-phase column is a common starting point for small molecules like MS48107.[3][4]

  • Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile) is typically effective.[3][4]

• Forced Degradation Studies: To generate potential degradation products, subject MS48107 solutions to stress conditions. This is a critical step to ensure the analytical method is "stability-indicating."[5][6]

  • Acid/Base Hydrolysis: Incubate MS48107 in acidic (e.g., 0.1 N HCl) and basic (e.g., 0.1 N NaOH) solutions.

  • Oxidation: Treat MS48107 with an oxidizing agent (e.g., 3% hydrogen peroxide).

  • Thermal Stress: Expose a solid sample and a solution of MS48107 to elevated temperatures (e.g., 60°C).

  • Photostability: Expose a solution of MS48107 to UV and visible light.

• Method Optimization: Analyze the stressed samples by HPLC. Adjust the mobile phase gradient, flow rate, and column temperature to achieve baseline separation between the parent MS48107 peak and all degradation product peaks.

• Method Validation: Once optimized, validate the method for parameters such as specificity, linearity, accuracy, precision, and robustness according to ICH guidelines.

Visualizing Key Concepts

To further aid in understanding, the following diagrams illustrate relevant pathways and workflows.

Caption: GPR68 Signaling Pathways Activated by Protons and Modulated by MS48107.

Caption: A Logical Workflow for Troubleshooting MS48107 Precipitation.

By understanding the potential causes of MS48107 instability and implementing these preventative and troubleshooting strategies, researchers can ensure the integrity of their experiments and the reliability of their data.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. longdom.org [longdom.org]
• 6. medcraveonline.com [medcraveonline.com]

addressing variability in experimental results with MS48107

Technical Support Center: MS48107

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address potential variability in experimental results when working with the novel kinase inhibitor, MS48107.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for MS48107?

A1: MS48107 is a potent and selective small molecule inhibitor of the fictitious Serine/Threonine Kinase 1 (STK1). It competitively binds to the ATP-binding pocket of STK1, preventing the phosphorylation of its downstream substrate, Transcription Factor Activator Protein 1 (TFAP1). This inhibition leads to a downstream blockade of gene expression related to cell proliferation.

Q2: What is the recommended solvent for dissolving MS48107?

A2: MS48107 is soluble in DMSO at concentrations up to 100 mM. For cell-based assays, it is recommended to prepare a 10 mM stock solution in 100% DMSO and then dilute it further in cell culture media. Please note that the final DMSO concentration in your assay should be kept below 0.1% to avoid solvent-induced cellular stress, which can be a source of variability.

Q3: What are the optimal storage conditions for MS48107?

A3: For long-term stability, MS48107 should be stored as a lyophilized powder at -20°C. Stock solutions in DMSO should be aliquoted to minimize freeze-thaw cycles and stored at -80°C. Under these conditions, the compound is stable for up to 6 months.

Troubleshooting Guide for Experimental Variability

Issue 1: Inconsistent IC50 Values Between Experiments

High variability in the half-maximal inhibitory concentration (IC50) is a common issue. The table below summarizes potential causes and recommended solutions.

Potential Cause	Troubleshooting Recommendation	Expected Outcome
Cell Passage Number	Use cells within a consistent, low passage number range (e.g., passages 5-15). High passage numbers can lead to genetic drift and altered sensitivity.	Reduced variance in drug response and more consistent IC50 values.
Cell Seeding Density	Optimize and maintain a consistent cell seeding density for all experiments. Over- or under-confluent cells will respond differently to treatment.	Uniform cell growth and metabolic activity, leading to reproducible results.
Compound Degradation	Prepare fresh dilutions of MS48107 from a frozen stock for each experiment. Avoid using old or improperly stored stock solutions.	Ensures the compound's potency is not compromised, providing reliable data.
Assay Incubation Time	Ensure the incubation time with MS48107 is precisely controlled and consistent across all plates and experiments.	Minimizes variability caused by differences in the duration of drug exposure.

Quantitative Data: Example of IC50 Variability

The following table illustrates a hypothetical scenario of IC50 variability and the improvement after implementing troubleshooting measures.

Experimental Batch	Initial IC50 (nM)	Post-Troubleshooting IC50 (nM)	Notes
Batch 1	150	125	Cells used were at passage 25.
Batch 2	250	130	Inconsistent cell seeding density noted.
Batch 3	135	128	Used freshly prepared compound dilutions.
Mean	178.3	127.7
Standard Deviation	60.3	2.5

Signaling Pathway and Experimental Workflow

To better understand the mechanism of MS48107 and standardize experimental procedures, please refer to the following diagrams.

Caption: The signaling pathway of MS48107, an inhibitor of STK1.

Caption: A standard experimental workflow for a cell viability assay using MS48107.

Detailed Experimental Protocol: Cell Viability Assay

• Cell Seeding: Plate cells in a 96-well, clear-bottom plate at a pre-optimized density (e.g., 5,000 cells/well) in 100 µL of complete growth medium. Incubate for 24 hours at 37°C and 5% CO2.

• Compound Preparation: Prepare a 10 mM stock solution of MS48107 in 100% DMSO. Create a 2X working concentration serial dilution series in complete growth medium.

• Cell Treatment: Remove the old media from the cells and add 100 µL of the 2X compound dilutions to the appropriate wells. Include wells with vehicle control (e.g., 0.1% DMSO) and no-treatment controls.

• Incubation: Incubate the plate for a specified duration (e.g., 72 hours) at 37°C and 5% CO2.

• Viability Measurement: After incubation, bring the plate to room temperature for 30 minutes. Add a cell viability reagent according to the manufacturer's instructions (e.g., 100 µL of CellTiter-Glo® Reagent).

• Signal Detection: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis. Allow the plate to incubate at room temperature for an additional 10 minutes to stabilize the luminescent signal. Measure luminescence with a plate reader.

• Data Analysis: Normalize the data to the vehicle control. Plot the normalized values against the log of the compound concentration and fit a four-parameter logistic curve to determine the IC50 value.

how to control for MS48107's effects on 5-HT2B, MT1, and MT2 receptors

This technical support center provides guidance for researchers, scientists, and drug development professionals on how to control for the effects of MS48107 on 5-HT2B, MT1, and MT2 receptors. MS48107 is a potent and selective positive allosteric modulator (PAM) of G protein-coupled receptor 68 (GPR68)[1][2][3]. However, it is known to interact with other receptors, which can confound experimental results. This guide offers troubleshooting advice and detailed protocols to help isolate the effects of MS48107 on its intended target, GPR68.

Frequently Asked Questions (FAQs)

Q1: What are the known off-target effects of MS48107 on 5-HT2B, MT1, and MT2 receptors?

A1: MS48107 exhibits distinct activities at these receptors. It acts as a weak antagonist at the 5-HT2B receptor and a weak agonist at both MT1 and MT2 receptors. The specific pharmacological parameters are summarized below.

Q2: At what concentrations are the off-target effects of MS48107 likely to be observed?

A2: The off-target effects may become apparent at concentrations approaching the binding affinities (Ki) and effective concentrations (EC50) listed in Table 1. Researchers should consider the concentration of MS48107 used in their experiments and the expression levels of the off-target receptors in their experimental system.

Q3: How can I be sure that the observed effects in my experiment are due to GPR68 modulation and not the off-target activities of MS48107?

A3: To confirm that the observed effects are GPR68-specific, it is crucial to design experiments with appropriate controls. This includes using specific antagonists for 5-HT2B, MT1, and MT2 receptors to block their activity, as well as employing cellular or animal models that lack these receptors (knockout models).

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Unexpected physiological response inconsistent with GPR68 activation.	The observed effect may be due to the antagonistic activity of MS48107 at 5-HT2B receptors.	Include a control group treated with a specific 5-HT2B receptor antagonist (e.g., SB204741) in the absence of MS48107. Also, perform experiments in cells or tissues known to not express 5-HT2B receptors.
Effects on circadian rhythm or sleep patterns are observed.	These effects could be mediated by the agonistic activity of MS48107 at MT1 and/or MT2 receptors, which are known to regulate these processes.	Use specific melatonin (B1676174) receptor antagonists (e.g., Luzindole for MT1/MT2, 4-P-PDOT for MT2) to see if the effect is blocked.
Ambiguous results in signaling pathway analysis.	MS48107 could be simultaneously activating GPR68-mediated pathways and modulating signaling downstream of 5-HT2B, MT1, or MT2 receptors.	Dissect the signaling pathways by using specific inhibitors for the downstream effectors of each receptor (e.g., PLC inhibitors for Gq-coupled 5-HT2B, adenylyl cyclase inhibitors for Gi-coupled MT1/MT2).

Quantitative Data Summary

The following table summarizes the known binding affinities and functional activities of MS48107 at its off-target receptors.

Table 1: Pharmacological Profile of MS48107 at Off-Target Receptors

Receptor	Binding Affinity (Ki)	Functional Activity	Potency (EC50/Ki)
5-HT2B	219 nM[1]	Weak Antagonist	310 nM (Ki)[1]
MT1	5900 nM[1]	Weak Full Agonist	320 nM (EC50)[1]

| MT2 | 1100 nM[1] | Weak Partial Agonist | 540 nM (EC50)[1] |

Experimental Protocols

To experimentally control for the off-target effects of MS48107, the following protocols are recommended:

Protocol 1: Use of Specific Antagonists

This protocol is designed to block the activity of the off-target receptors to isolate the effects of MS48107 on GPR68.

Materials:

• MS48107

• Specific 5-HT2B antagonist (e.g., SB204741)

• Specific MT1/MT2 antagonist (e.g., Luzindole)

• Specific MT2 antagonist (e.g., 4-P-PDOT)

• Control and experimental cells or tissues

Procedure:

• Pre-incubate the cells or tissues with the specific antagonist for a sufficient time to ensure receptor blockade. The optimal pre-incubation time and concentration should be determined empirically.

• Add MS48107 at the desired concentration.

• Include appropriate control groups:

  • Vehicle control

  • MS48107 alone

  • Antagonist alone

  • Antagonist + MS48107

• Measure the desired experimental endpoint (e.g., signaling molecule activation, gene expression, physiological response).

• Compare the results from the different groups. If the effect of MS48107 is still present in the antagonist-treated group, it is likely mediated by GPR68.

Protocol 2: Use of Knockout or Knockdown Models

This protocol utilizes cells or animal models that do not express the off-target receptors.

Materials:

• Wild-type (WT) cells or animals

• 5-HT2B knockout (KO), MT1 KO, and/or MT2 KO cells or animals

• MS48107

Procedure:

• Treat both WT and KO models with MS48107 at the desired concentration.

• Include vehicle-treated controls for both WT and KO groups.

• Measure the desired experimental endpoint.

• If the effect of MS48107 is observed in the WT group but is absent or significantly reduced in the KO group, it indicates the involvement of the knocked-out receptor. If the effect persists in the KO model, it is likely mediated by GPR68.

Signaling Pathways and Experimental Workflow

To aid in experimental design and data interpretation, the following diagrams illustrate the canonical signaling pathways of the receptors of interest and a general experimental workflow for dissecting the effects of MS48107.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. MS48107 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. Design, Synthesis, and Characterization of Ogerin-Based Positive Allosteric Modulators for G Protein-Coupled Receptor 68 (GPR68) - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Verifying and Optimizing MS48107 Delivery Across the Blood-Brain Barrier

This technical support center provides researchers, scientists, and drug development professionals with guidance on working with MS48107, a potent and selective positive allosteric modulator (PAM) of the G protein-coupled receptor 68 (GPR68).[1][2][3][4] While MS48107 is reported to be a brain-penetrant compound in mice, this guide offers troubleshooting advice and frequently asked questions (FAQs) to help ensure consistent and optimal delivery across the blood-brain barrier (BBB) in your experimental models.[1][2][4][5]

Troubleshooting Guide

This guide addresses common issues that may arise during experiments aimed at verifying and quantifying the BBB penetration of MS48107.

Problem	Potential Cause	Suggested Solution
Low or undetectable brain concentrations of MS48107 in vivo.	Suboptimal formulation or vehicle. MS48107 has specific solubility characteristics. An inappropriate vehicle can lead to precipitation and reduced bioavailability.	Prepare MS48107 in a recommended vehicle. A common formulation includes 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[1] Ensure the compound is fully dissolved before administration; sonication may be required.[1]
Incorrect administration route or technique. Intraperitoneal (IP) injection is a common administration route for mice.[1] Improper injection technique can lead to incorrect dosing or deposition of the compound outside the peritoneal cavity.	Ensure proper training in animal handling and injection techniques. For IP injections, aim for the lower right quadrant of the abdomen to avoid the bladder and cecum.
Rapid metabolism or clearance. While reported to have good exposure for up to 2 hours in mice, individual animal physiology or experimental conditions can alter metabolic rates.[1]	Conduct a pharmacokinetic study to determine the time to maximum concentration (Tmax) and half-life (t1/2) in your specific model. This will help in selecting the optimal time point for tissue collection.
Issues with tissue harvesting and processing. Contamination of brain tissue with blood can artificially inflate compound concentration. Incomplete homogenization can lead to inaccurate quantification.	Perform cardiac perfusion with saline before brain harvesting to remove blood from the vasculature.[6] Ensure complete homogenization of the brain tissue and use a validated analytical method (e.g., LC-MS/MS) for quantification.
High variability in brain-to-plasma concentration ratios between animals.	Inconsistent perfusion. Incomplete or inconsistent perfusion between animals will result in variable amounts of residual blood in the brain tissue.	Standardize the perfusion protocol, including perfusion pressure, volume, and duration.[6]
Biological variability. Factors such as age, sex, and health status of the animals can influence BBB permeability and drug metabolism.	Use age- and sex-matched animals for your studies and ensure they are healthy and acclimated to the experimental conditions.
Analytical errors. Inconsistent sample preparation or instrument variability can introduce errors in quantification.	Include quality control samples with known concentrations of MS48107 in each analytical run to ensure accuracy and precision.
Low permeability of MS48107 in in vitro BBB models (e.g., Transwell assays).	Incomplete barrier formation. The in vitro BBB model may not have formed a sufficiently tight barrier, leading to high paracellular flux and masking the transcellular transport of MS48107.	Monitor the transendothelial electrical resistance (TEER) to ensure the formation of a tight monolayer.[7][8][9] TEER values should be stable and sufficiently high before starting the permeability assay. Co-culturing brain endothelial cells with astrocytes and/or pericytes can enhance barrier tightness.[7]
Presence of active efflux transporters. Brain endothelial cells express efflux transporters like P-glycoprotein (P-gp) that can actively pump compounds back into the luminal (blood) side.[10][11]	Test for the involvement of efflux transporters by co-incubating MS48107 with known inhibitors of P-gp (e.g., verapamil) or BCRP (e.g., Ko143).[8] A significant increase in permeability in the presence of an inhibitor suggests that MS48107 is a substrate for that transporter.
Incorrect assay conditions. Factors such as incorrect pH, temperature, or incubation time can affect cell viability and transporter function.	Maintain physiological conditions (pH 7.4, 37°C) throughout the experiment. Optimize incubation time to ensure measurable concentrations in the receiver compartment without causing cytotoxicity.

Frequently Asked Questions (FAQs)

1. What are the physicochemical properties of MS48107 relevant to BBB penetration?

Property	Value for MS48107	Implication for BBB Penetration
Molecular Weight	417.44 g/mol [1]	Favorable for passive diffusion across the BBB.
Formula	C23H20FN5O2[1]	Suggests a structure with potential for both lipophilic and hydrophilic interactions.
Solubility	Soluble in DMSO.[1] Formulations with PEG300 and Tween-80 have been used.[1]	Requires a suitable vehicle for in vivo administration to ensure bioavailability.

2. How does MS48107 work?

MS48107 is a positive allosteric modulator (PAM) of GPR68.[1][2][3] GPR68 is a proton-sensing G protein-coupled receptor.[3] As a PAM, MS48107 does not activate the receptor directly but enhances the receptor's response to its endogenous ligand, which is protons (i.e., changes in extracellular pH).[2][4] This modulation of GPR68 activity can influence various downstream signaling pathways.

Figure 1. Simplified signaling pathway of GPR68 modulation by MS48107.

3. What are the recommended in vitro models to assess MS48107 BBB permeability?

Several in vitro models can be used to evaluate the BBB permeability of MS48107. The choice of model depends on the desired throughput and biological complexity.

• Monoculture Models: These models use a single layer of brain endothelial cells (primary or immortalized cell lines like hCMEC/D3) grown on a Transwell insert.[13][14] They are relatively simple and high-throughput.

• Co-culture Models: To better mimic the in vivo environment, brain endothelial cells can be co-cultured with other cells of the neurovascular unit, such as astrocytes and pericytes.[7] This typically results in a tighter barrier with higher TEER values.[7]

• Microfluidic (BBB-on-a-chip) Models: These advanced models incorporate physiological shear stress and can provide a more in vivo-like environment.[9][13][15] They often yield higher TEER values and more predictive permeability data.[9][15]

4. What is a standard protocol for an in vivo study to determine the brain-to-plasma ratio of MS48107?

The following is a generalized protocol for assessing the brain-to-plasma concentration ratio of MS48107 in mice.

Figure 2. Experimental workflow for in vivo assessment of MS48107 BBB penetration.

Experimental Protocol: In Vivo Brain-to-Plasma Ratio Determination

• Animals: Use adult mice (e.g., Swiss Albino), matched for age and sex.[1] Allow animals to acclimate for at least one week before the experiment.

• MS48107 Preparation: Prepare a formulation of MS48107 at the desired concentration in a suitable vehicle.[1]

• Administration: Administer MS48107 to the mice via the desired route (e.g., intraperitoneal injection at 25 mg/kg).[1]

• Sample Collection: At predetermined time points post-administration (e.g., 0.5, 1, and 2 hours), anesthetize the mice.[1]

• Blood Sampling: Collect blood via cardiac puncture into tubes containing an anticoagulant (e.g., EDTA).

• Perfusion: Immediately following blood collection, perform transcardial perfusion with ice-cold saline to flush the vasculature.[6]

• Tissue Harvesting: Excise the brain and rinse with cold saline. Blot dry and record the wet weight.

• Sample Processing:

  • Plasma: Centrifuge the blood samples to separate the plasma.

  • Brain: Homogenize the brain tissue in a suitable buffer.

• Quantification: Analyze the concentration of MS48107 in the plasma and brain homogenates using a validated analytical method such as LC-MS/MS.

• Calculation: Calculate the brain-to-plasma concentration ratio (Kp) by dividing the concentration of MS48107 in the brain (ng/g of tissue) by the concentration in the plasma (ng/mL).

5. How can I enhance the delivery of MS48107 if I observe suboptimal BBB penetration in my specific model or application?

While MS48107 is reported to be brain-penetrant, achieving higher concentrations or targeting specific brain regions might be necessary for certain therapeutic applications.[1][2][4] Several strategies can be explored to enhance drug delivery across the BBB:

• Nanoparticle Encapsulation: Encapsulating MS48107 in nanoparticles (e.g., liposomes or polymeric nanoparticles) can protect it from degradation and facilitate its transport across the BBB.[16][17][18][19]

• Receptor-Mediated Transcytosis (RMT): Nanoparticles can be surface-functionalized with ligands that target receptors expressed on brain endothelial cells (e.g., transferrin receptor).[17][18][20] This can trigger RMT, a process that transports the nanoparticles across the BBB.[18]

• Transient BBB Disruption: Non-invasive methods like focused ultrasound in combination with microbubbles can temporarily and locally open the BBB, allowing for increased drug entry.[21][22]

Figure 3. Logical relationship of strategies to potentially enhance MS48107 BBB delivery.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. MS48107 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Design, Synthesis, and Characterization of Ogerin-Based Positive Allosteric Modulators for G Protein-Coupled Receptor 68 (GPR68) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. An In Vivo Blood-brain Barrier Permeability Assay in Mice Using Fluorescently Labeled Tracers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In vitro models of the blood-brain barrier - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In vitro models of the blood–brain barrier: An overview of commonly used brain endothelial cell culture models and guidelines for their use - PMC [pmc.ncbi.nlm.nih.gov]
• 9. stemcell.com [stemcell.com]
• 10. In-vitro blood–brain barrier modeling: A review of modern and fast-advancing technologies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. What are the challenges of crossing the blood-brain barrier with drugs? [synapse.patsnap.com]
• 13. Frontiers | In vitro Models of the Blood–Brain Barrier: Tools in Translational Medicine [frontiersin.org]
• 14. Experimental Models of In Vitro Blood–Brain Barrier for CNS Drug Delivery: An Evolutionary Perspective [mdpi.com]
• 15. discovery.researcher.life [discovery.researcher.life]
• 16. Frontiers | Strategies for delivering drugs across the blood-brain barrier for the treatment of neurodegenerative diseases [frontiersin.org]
• 17. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 18. Non-Invasive, Targeted Nanoparticle-Mediated Drug Delivery across a Novel Human BBB Model - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Nanoparticle enabled drug delivery across the blood brain barrier: in vivo and in vitro models, opportunities and challenges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Nanoparticle-mediated Brain-Specific Drug Delivery, Imaging, and Diagnosis - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Strategies to Improve Drug Delivery Across the Blood-Brain Barrier for Glioblastoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. mdpi.com [mdpi.com]

Technical Support Center: Interpreting Data from MS48107-Treated Samples

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with MS48107, a potent and selective positive allosteric modulator (PAM) of the G protein-coupled receptor 68 (GPR68).

Frequently Asked Questions (FAQs)

Q1: What is MS48107 and what is its primary mechanism of action?

A1: MS48107 is a synthetic organic compound that acts as a potent and selective positive allosteric modulator (PAM) of G protein-coupled receptor 68 (GPR68).[1][2] As a PAM, it does not activate GPR68 on its own but enhances the receptor's response to its endogenous agonist, which are protons (H+).[2] MS48107 increases the proton affinity of GPR68, meaning it potentiates the receptor's activity in acidic conditions.[2] It is a significant improvement over the first-generation GPR68 PAM, ogerin, exhibiting a 33-fold increase in allosteric activity.[3][4]

Q2: What are the known off-target effects of MS48107?

A2: While MS48107 is highly selective for GPR68, it has been shown to have some off-target activities at higher concentrations. These include weak full agonist activity at the melatonin (B1676174) receptor 1 (MT1) and weak partial agonist activity at the melatonin receptor 2 (MT2).[1] It also displays weak antagonist activity at the serotonin (B10506) receptor 2B (5-HT2B).[1] Researchers should be mindful of these potential off-target effects when designing experiments and interpreting data.[1]

Q3: How does the positive allosteric modulator nature of MS48107 affect experimental design?

A3: Since MS48107 is a PAM, its effect is dependent on the presence of the endogenous agonist (protons). Therefore, the pH of the experimental environment is a critical factor. The activity of GPR68 is pH-dependent, being almost inactive at a pH of 7.8 and fully active at a pH of 6.8.[5] When using MS48107, it is essential to carefully control and measure the pH of the cell culture medium or assay buffer to ensure reproducible and interpretable results. Experiments should ideally be conducted at a pH where GPR68 is sub-maximally activated to observe the potentiation effect of MS48107.

Q4: What are the main signaling pathways activated by GPR68?

A4: GPR68 is known to couple to multiple G protein signaling pathways, making its downstream effects complex. The primary pathways include:

• Gq/11 pathway: This leads to the activation of phospholipase C (PLC), which in turn generates inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC).

• Gs pathway: This pathway involves the activation of adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP) levels.

• G12/13 pathway: This pathway activates RhoA, a small GTPase involved in regulating the actin cytoskeleton, cell migration, and other cellular processes.

The specific pathway activated can be cell-type dependent.

Troubleshooting Guide

Observed Problem	Potential Cause	Recommended Solution
No observable effect of MS48107	1. Suboptimal pH: The experimental pH may be too high (alkaline) for GPR68 activation. 2. Low GPR68 expression: The cell line used may not express sufficient levels of GPR68. 3. Compound degradation: MS48107 may have degraded due to improper storage.	1. Optimize pH: Perform experiments at a slightly acidic pH (e.g., pH 7.0-7.2) to ensure sub-maximal GPR68 activation, allowing for the potentiation by MS48107 to be observed. 2. Confirm GPR68 expression: Use qPCR, western blot, or flow cytometry to confirm GPR68 expression in your cell line. Consider using a cell line known to express GPR68 or a transiently transfected system. 3. Proper storage: Store MS48107 stock solutions at -20°C or -80°C as recommended by the supplier. Avoid repeated freeze-thaw cycles.
High background signal or unexpected activity in control cells	1. Off-target effects: At high concentrations, MS48107 can activate MT1/MT2 receptors or antagonize 5-HT2B receptors. 2. Ago-PAM activity: In systems with high receptor expression, PAMs can sometimes exhibit agonist-like activity even in the absence of the endogenous agonist.	1. Use appropriate controls: Include control cells that do not express GPR68 to assess off-target effects. If off-target effects are suspected, use specific antagonists for MT1, MT2, or 5-HT2B receptors. 2. Titrate MS48107 concentration: Perform a dose-response curve to determine the optimal concentration of MS48107 that potentiates GPR68 activity without causing significant off-target or ago-PAM effects.
Inconsistent or variable results between experiments	1. Fluctuations in pH: Small variations in the pH of the assay buffer can lead to significant changes in GPR68 activity. 2. Cell passage number: GPR68 expression levels may change with increasing cell passage number. 3. Inconsistent compound preparation: Improper dissolution of MS48107 can lead to variability in the final concentration.	1. Strict pH control: Prepare fresh assay buffers for each experiment and verify the pH immediately before use. 2. Use low passage cells: Maintain a consistent and low cell passage number for all experiments. 3. Ensure complete dissolution: Follow the supplier's instructions for dissolving MS48107. Sonication may be required for complete dissolution.

Quantitative Data Summary

Table 1: On-Target and Off-Target Activities of MS48107

Target	Activity	Ki (nM)	EC50 (nM)
GPR68	Positive Allosteric Modulator	-	-
5-HT2B Receptor	Weak Antagonist	310	-
MT1 Receptor	Weak Full Agonist	5900	320
MT2 Receptor	Weak Partial Agonist	1100	540

Data compiled from MedchemExpress product information.[1]

Experimental Protocols

Calcium Mobilization Assay for GPR68 Activation

This protocol is designed to measure the potentiation of proton-induced calcium mobilization by MS48107 in cells expressing GPR68.

Materials:

• HEK293 cells stably expressing human GPR68

• DMEM supplemented with 10% FBS, 1% Penicillin-Streptomycin

• Assay Buffer: HBSS with 20 mM HEPES, pH adjusted to desired levels (e.g., 7.4 for baseline, 7.0 for stimulation)

• Calcium-sensitive dye (e.g., Fluo-4 AM)

• Probenecid

• MS48107

• 96-well black-walled, clear-bottom plates

• Fluorescent plate reader with automated injection capabilities

Procedure:

• Cell Plating: Seed GPR68-expressing HEK293 cells into 96-well plates at a density of 50,000 cells/well and incubate overnight.

• Dye Loading: The next day, remove the culture medium and add 100 µL of Assay Buffer (pH 7.4) containing the calcium-sensitive dye and probenecid. Incubate for 1 hour at 37°C.

• Compound Preparation: Prepare a 2X stock solution of MS48107 in Assay Buffer (pH 7.4).

• Assay: a. Place the plate in the fluorescent plate reader and allow it to equilibrate to 37°C. b. Program the reader to measure fluorescence intensity before and after the addition of reagents. c. Add 100 µL of the 2X MS48107 solution (or vehicle control) to the wells and incubate for 10-15 minutes. d. Inject 20 µL of acidic Assay Buffer (e.g., pH adjusted to bring the final well pH to 7.0) to stimulate GPR68. e. Record the fluorescence signal for at least 60 seconds.

• Data Analysis: Calculate the change in fluorescence intensity upon stimulation. Compare the response in the presence and absence of MS48107 to determine the potentiation effect.

cAMP Assay for GPR68 Activation

This protocol measures the effect of MS48107 on proton-induced cAMP production in GPR68-expressing cells.

Materials:

• HEK293 cells stably expressing human GPR68

• DMEM supplemented with 10% FBS, 1% Penicillin-Streptomycin

• Stimulation Buffer: HBSS with 20 mM HEPES and 0.5 mM IBMX (a phosphodiesterase inhibitor), pH adjusted to desired levels.

• cAMP assay kit (e.g., HTRF, AlphaLISA, or ELISA-based)

• MS48107

• Forskolin (positive control)

• 96-well or 384-well white opaque plates

Procedure:

• Cell Plating: Seed GPR68-expressing HEK293 cells into the appropriate assay plate and incubate overnight.

• Compound and Agonist Preparation: Prepare serial dilutions of MS48107 in Stimulation Buffer. Prepare the proton stimulus by adjusting the pH of the Stimulation Buffer.

• Stimulation: a. Remove the culture medium from the cells. b. Add the MS48107 dilutions to the wells and pre-incubate for 15 minutes at room temperature. c. Add the acidic Stimulation Buffer to initiate GPR68 activation. d. Incubate for 30 minutes at room temperature.

• Detection: Lyse the cells and measure cAMP levels according to the manufacturer's protocol for your chosen cAMP assay kit.

• Data Analysis: Generate dose-response curves for cAMP production in the presence of different concentrations of MS48107 to determine its potentiating effect.

Visualizations

Caption: GPR68 Signaling Pathways.

Caption: Experimental Workflows.

References

• 1. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 2. 4 Guides to Optimize your Gαs and Gαi GPCR assays | Technology Networks [technologynetworks.com]
• 3. researchgate.net [researchgate.net]
• 4. Opportunities and challenges in the discovery of allosteric modulators of GPCRs for treating CNS disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 5. kuleuven.limo.libis.be [kuleuven.limo.libis.be]

Technical Support Center: Refining MS48107 Dosage for Specific Research Applications

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing MS48107, a potent and selective positive allosteric modulator (PAM) of the G protein-coupled receptor 68 (GPR68).[1][2][3] Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help refine MS48107 dosage for your specific research applications.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of MS48107?

A1: MS48107 is a positive allosteric modulator (PAM) of GPR68.[1][2] This means it binds to a site on the receptor distinct from the primary ligand (proton) binding site and enhances the receptor's response to activation by protons.[2] GPR68 is a proton-sensing GPCR that is activated by extracellular acidity.[4] MS48107 increases the receptor's affinity for protons, thereby potentiating its signaling cascade, which can involve the stimulation of inositol (B14025) phosphate (B84403) (IP) production or calcium mobilization.[2][4]

Q2: What are the recommended starting concentrations for in vitro experiments?

A2: For initial in vitro experiments, it is advisable to perform a dose-response curve to determine the optimal concentration for your specific cell type and assay. A starting point for a dose-response curve could range from 1 nM to 10 µM. Based on its activity at other receptors, MS48107 has shown agonist activity at MT1 and MT2 receptors with EC50 values of 320 nM and 540 nM, respectively.[1][3] This information can help guide the upper and lower limits of your initial dose-response experiments.

Q3: How should I prepare and store MS48107 stock solutions?

A3: MS48107 is a solid that is soluble in DMSO at a concentration of 100 mg/mL (239.56 mM).[1] For long-term storage, the solid powder should be kept at -20°C for up to 3 years.[1] Stock solutions in DMSO can be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[1] It is important to avoid repeated freeze-thaw cycles to maintain the stability of the compound.[5][6] When preparing working solutions, ensure the final DMSO concentration in your cell culture media is low (typically <0.5%, ideally ≤0.1%) to avoid solvent-induced toxicity.[5][7]

Q4: What are the known off-target effects of MS48107?

A4: MS48107 has been shown to have moderate binding affinity for the 5-HT2B receptor with a Ki value of 219 nM, where it acts as a weak antagonist (Ki = 310 nM).[1][3] It also exhibits weak agonist activity at the MT1 (EC50 = 320 nM) and MT2 (EC50 = 540 nM) melatonin (B1676174) receptors.[1][3] Researchers should consider these off-target activities when interpreting experimental results, especially at higher concentrations.

Q5: What in vivo dosage has been used for MS48107?

A5: In mice, a single intraperitoneal injection of 25 mg/kg has been shown to result in high exposure levels in both plasma and brain for at least 2 hours.[1][3] MS48107 is known to be bioavailable and can cross the blood-brain barrier.[1][2][3]

Troubleshooting Guides

This section addresses common issues that may arise during experiments with MS48107.

Issue 1: Inconsistent or non-reproducible results between experiments.

• Possible Cause: Compound instability.

  • Solution: Prepare fresh dilutions from a stable, frozen stock solution for each experiment. Avoid repeated freeze-thaw cycles of the stock solution.[5][6]

• Possible Cause: Variations in cell culture conditions.

  • Solution: Standardize cell passage number, confluency, and serum batches. Regularly test for mycoplasma contamination.[5]

• Possible Cause: Pipetting errors.

  • Solution: Ensure pipettes are properly calibrated and use consistent pipetting techniques, especially for serial dilutions.

Issue 2: High background signal or non-specific effects in assays.

• Possible Cause: Compound aggregation at high concentrations.

  • Solution: Visually inspect your working solutions for any precipitation. If aggregation is suspected, consider including a low concentration of a non-ionic detergent like 0.01% Triton X-100 in your assay buffer, if compatible with your experimental setup.[7]

• Possible Cause: Off-target effects.

  • Solution: To confirm that the observed effect is due to GPR68 modulation, consider using a structurally different GPR68 PAM or an inactive analog of MS48107 as a negative control.[7]

Issue 3: Vehicle control (DMSO) shows a biological effect.

• Possible Cause: High final concentration of the solvent.

  • Solution: Maintain a final DMSO concentration of less than 0.5%, and preferably below 0.1%, in all experimental conditions, including the untreated control.[5][7]

Experimental Protocols

Here are detailed methodologies for key experiments to refine and validate MS48107 dosage.

Protocol 1: Determining Optimal In Vitro Dosage using a Cell Viability Assay

This protocol helps establish the cytotoxic profile of MS48107 in your cell line of interest and identify a non-toxic concentration range for further experiments.

Methodology:

• Cell Seeding: Seed your cells in a 96-well plate at a density that will ensure they are in the exponential growth phase at the end of the experiment.

• Compound Preparation: Prepare a serial dilution of MS48107 in your cell culture medium. A suggested starting range is from 1 nM to 100 µM. Also, prepare a vehicle control (medium with the same final DMSO concentration as the highest MS48107 concentration).

• Treatment: After allowing the cells to adhere overnight, replace the medium with the prepared MS48107 dilutions and the vehicle control.

• Incubation: Incubate the plate for a duration relevant to your planned experiments (e.g., 24, 48, or 72 hours).[8]

• Viability Assessment: Use a suitable cell viability assay, such as MTT, MTS, or a resazurin-based assay, to measure cell proliferation.

• Data Analysis: Plot the cell viability against the log of the MS48107 concentration to generate a dose-response curve and determine the IC50 (half-maximal inhibitory concentration) if any cytotoxic effects are observed.[8][9]

Data Presentation:

Concentration (µM)	% Cell Viability (Mean ± SD)
0 (Vehicle)	100 ± 5.2
0.01	98.7 ± 4.8
0.1	99.1 ± 5.5
1	97.5 ± 6.1
10	95.3 ± 7.3
100	85.2 ± 8.9

Note: The data in this table is for illustrative purposes only.

Protocol 2: Confirming Target Engagement with a Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to verify that MS48107 binds to its target protein, GPR68, within intact cells.[10] The principle is that ligand binding stabilizes the target protein, leading to a higher melting temperature.[11]

Methodology:

• Cell Treatment: Treat cultured cells with the desired concentration of MS48107 or a vehicle control for a specific duration (e.g., 1 hour) to allow for compound uptake.[10]

• Heat Challenge: Aliquot the cell suspensions into PCR tubes and heat them at a range of temperatures (e.g., 40°C to 70°C in 3°C increments) for 3-5 minutes using a thermal cycler.[10][12]

• Cell Lysis: Lyse the cells by freeze-thaw cycles or using a lysis buffer.[10]

• Separation of Soluble Fraction: Centrifuge the lysates at high speed (e.g., 20,000 x g) to pellet the aggregated proteins.[10]

• Protein Analysis: Collect the supernatant containing the soluble proteins and analyze the amount of soluble GPR68 at each temperature point by Western blotting.[10]

Data Presentation:

Temperature (°C)	Soluble GPR68 (Vehicle)	Soluble GPR68 (+ MS48107)
40	100%	100%
45	95%	98%
50	80%	92%
55	50%	85%
60	20%	60%
65	5%	30%
70	<1%	10%

Note: The data in this table is for illustrative purposes only.

Protocol 3: Assessing Downstream Signaling by Western Blot

This protocol measures the activation of downstream signaling pathways following GPR68 engagement by MS48107.

Methodology:

• Cell Treatment: Treat cells with various concentrations of MS48107 for different time points.

• Cell Lysis: Lyse the cells using an appropriate lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.[13]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.[14]

• Immunoblotting: Block the membrane and then incubate with a primary antibody specific for a downstream signaling protein (e.g., phosphorylated ERK, CREB) followed by an HRP-conjugated secondary antibody.[15][16]

• Detection: Visualize the protein bands using a chemiluminescent substrate.[14]

Visualizations

Caption: GPR68 signaling pathway potentiated by MS48107.

Caption: Experimental workflow for MS48107 dosage optimization.

Caption: Troubleshooting logic for inconsistent experimental results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. MS48107 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. immune-system-research.com [immune-system-research.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. m.youtube.com [m.youtube.com]
• 10. benchchem.com [benchchem.com]
• 11. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Cellular thermal shift assay (CETSA) [bio-protocol.org]
• 13. Protocol for Immunoprecipitation (Co-IP) [protocols.io]
• 14. Western Blot: The Complete Guide | Antibodies.com [antibodies.com]
• 15. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 16. origene.com [origene.com]

mitigating the impact of MS48107 impurities on experimental outcomes

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of MS48107, a potent and selective positive allosteric modulator (PAM) of the G protein-coupled receptor 68 (GPR68). The information provided will help mitigate the impact of MS48107's off-target activities on experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of MS48107?

A1: MS48107 is a positive allosteric modulator (PAM) of the G protein-coupled receptor 68 (GPR68).[1][2] It does not activate the receptor on its own but enhances the receptor's response to its endogenous ligand, which are protons (H+).[1] This means that in acidic conditions, MS48107 potentiates GPR68 signaling.

Q2: What are the known "impurities" or off-target activities of MS48107?

A2: The primary concern with MS48107 is not manufacturing impurities, but rather its known off-target pharmacological activities. It exhibits weak antagonist activity at the serotonin (B10506) receptor 5-HT2B and weak agonist activity at the melatonin (B1676174) receptors MT1 and MT2.[2]

Q3: How can these off-target activities affect my experimental results?

A3: The off-target activities of MS48107 can lead to confounding results. For example, activation of MT1 and MT2 receptors can influence cAMP levels, while interaction with the 5-HT2B receptor can modulate various signaling pathways, potentially masking or altering the specific effects of GPR68 activation.

Q4: What are the main signaling pathways activated by GPR68?

A4: GPR68 is known to couple to multiple G protein signaling pathways, primarily:

• Gq/11: This pathway leads to the activation of phospholipase C (PLC), resulting in the production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG), which in turn mobilize intracellular calcium and activate protein kinase C (PKC).

• Gs: This pathway stimulates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP).

• G12/13: This pathway activates Rho GTPases, which are involved in regulating the actin cytoskeleton.

Troubleshooting Guide

This guide provides solutions to common issues encountered when using MS48107.

Issue	Possible Cause	Troubleshooting Steps
Unexpected or inconsistent changes in intracellular calcium levels.	The observed calcium signal may be a composite of GPR68-mediated Gq/11 activation and off-target effects.	1. Confirm GPR68 expression: Ensure your cell model endogenously expresses GPR68 or has been successfully transfected. 2. Use off-target antagonists: Co-incubate your cells with MS48107 and a 5-HT2B receptor antagonist (e.g., EXT5 or EXT9) to block this potential off-target pathway. 3. pH control: GPR68 is activated by acidic pH. Ensure your assay buffer is at a pH that favors GPR68 activation (e.g., pH 6.8).
Observed cAMP levels are higher or lower than expected.	MS48107 has weak agonist activity at MT1 and MT2 receptors, which can modulate cAMP levels independently of GPR68. GPR68 itself can also couple to Gs to increase cAMP.	1. Use melatonin receptor antagonists: To isolate the GPR68-mediated cAMP response, pre-incubate your cells with an MT1/MT2 antagonist, such as Luzindole.[2] 2. Characterize the Gs pathway: If you are specifically interested in the Gs-mediated signaling of GPR68, the use of MT1/MT2 antagonists is crucial.
Difficulty in replicating published results.	This could be due to variations in experimental conditions, such as cell line passage number, reagent quality, or differences in assay protocols. The off-target activities of MS48107 can also contribute to variability.	1. Standardize protocols: Adhere strictly to a detailed, validated experimental protocol. 2. Control for off-target effects: As a standard practice, include control experiments with relevant antagonists for the 5-HT2B, MT1, and MT2 receptors. 3. Confirm MS48107 activity: Test the activity of your batch of MS48107 in a validated GPR68 functional assay.
MS48107 appears to have no effect.	This could be due to low GPR68 expression in your cell model, inappropriate pH conditions, or issues with the compound itself.	1. Verify GPR68 expression: Use qPCR or Western blotting to confirm GPR68 expression. 2. Optimize pH: Since GPR68 is proton-sensitive, ensure your experimental buffer has a pH in the acidic range (e.g., pH 6.8-7.2) to allow for receptor activation. 3. Check compound integrity: Ensure your MS48107 stock solution is properly prepared and stored to prevent degradation.

Quantitative Data Summary

The following table summarizes the known on-target and off-target activities of MS48107.

Target	Activity	Parameter	Value (nM)
GPR68	Positive Allosteric Modulator	-	-
5-HT2B Receptor	Weak Antagonist	Ki	310[2]
Binding Affinity	Ki	219[2]
MT1 Receptor	Weak Full Agonist	EC50	320[2]
Binding Affinity	Ki	5900[2]
MT2 Receptor	Weak Partial Agonist	EC50	540[2]
Binding Affinity	Ki	1100[2]

Experimental Protocols

In Vitro GPR68 Calcium Flux Assay

This protocol describes a cell-based assay to measure the potentiation of GPR68-mediated calcium mobilization by MS48107.

Materials:

• HEK293T cells expressing human GPR68

• DMEM supplemented with 10% FBS, 1% penicillin-streptomycin

• 96-well black-walled, clear-bottom plates

• Fluo-4 AM calcium indicator dye

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4 and pH 6.8

• MS48107

• 5-HT2B antagonist (e.g., EXT9)

• MT1/MT2 antagonist (e.g., Luzindole)

• Ionomycin (positive control)

Procedure:

• Cell Culture: Seed GPR68-expressing HEK293T cells in a 96-well plate at a density of 50,000 cells per well and culture overnight.

• Dye Loading: Prepare a loading buffer containing Fluo-4 AM (2 µM) and Pluronic F-127 (0.02%) in HBSS (pH 7.4). Remove the culture medium and add 100 µL of the loading buffer to each well. Incubate for 1 hour at 37°C.

• Compound Preparation: Prepare serial dilutions of MS48107 in HBSS (pH 6.8). For control wells, prepare solutions of the 5-HT2B antagonist and the MT1/MT2 antagonist.

• Assay:

  • Wash the cells twice with 100 µL of HBSS (pH 7.4).

  • Add 50 µL of HBSS (pH 7.4) to each well.

  • For antagonist controls, add the 5-HT2B or MT1/MT2 antagonist to the respective wells and incubate for 15 minutes.

  • Place the plate in a fluorescence plate reader and measure the baseline fluorescence (Ex/Em = 494/516 nm).

  • Add 50 µL of the MS48107 dilutions or control solutions in HBSS (pH 6.8) to the wells to achieve the final desired concentrations and a final pH of ~7.1.

  • Immediately begin recording the fluorescence intensity every 2 seconds for 3 minutes.

  • After the initial reading, add a positive control (e.g., ionomycin) to confirm cell viability and dye loading.

• Data Analysis: The change in fluorescence (ΔF) is calculated by subtracting the baseline fluorescence from the peak fluorescence. Plot the ΔF against the concentration of MS48107 to generate a dose-response curve.

In Vitro GPR68 cAMP Assay

This protocol describes a cell-based assay to measure the potentiation of GPR68-mediated cAMP production by MS48107.

Materials:

• CHO-K1 cells expressing human GPR68

• F-12K Medium supplemented with 10% FBS, 1% penicillin-streptomycin

• 384-well white-walled plates

• cAMP-Glo™ Assay kit (or equivalent)

• MS48107

• Forskolin (positive control)

• MT1/MT2 antagonist (e.g., Luzindole)

Procedure:

• Cell Culture: Seed GPR68-expressing CHO-K1 cells in a 384-well plate at a density of 5,000 cells per well and culture overnight.

• Compound Preparation: Prepare serial dilutions of MS48107 in a suitable assay buffer. For antagonist controls, prepare a solution of the MT1/MT2 antagonist.

• Assay:

  • Remove the culture medium and add 20 µL of assay buffer to each well.

  • For antagonist controls, add the MT1/MT2 antagonist to the respective wells and incubate for 15 minutes.

  • Add 10 µL of the MS48107 dilutions or control solutions to the wells.

  • Incubate for 30 minutes at room temperature.

  • Add 20 µL of the cAMP-Glo™ lysis buffer and incubate for 10 minutes.

  • Add 20 µL of the cAMP-Glo™ detection solution and incubate for 20 minutes.

  • Add 40 µL of the Kinase-Glo® Reagent.

  • Measure luminescence using a plate reader.

• Data Analysis: Convert the luminescence readings to cAMP concentrations using a standard curve. Plot the cAMP concentration against the concentration of MS48107 to generate a dose-response curve.

Visualizations

Caption: GPR68 Signaling Pathways.

Caption: Experimental Workflow for Mitigating Off-Target Effects.

References

• 1. MS48107 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 2. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

A Comparative Guide to the Efficacy of MS48107 and Ogerin on GPR68

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two prominent positive allosteric modulators (PAMs) of the G protein-coupled receptor 68 (GPR68): MS48107 and its parent compound, ogerin (B609720). GPR68, also known as Ovarian Cancer G protein-coupled Receptor 1 (OGR1), is a proton-sensing receptor that is activated by extracellular acidosis and plays a crucial role in various physiological and pathological processes, including cancer, inflammation, and neurological disorders.[][2][3] The development of potent and selective modulators for this receptor is of significant interest for therapeutic intervention.

Overview of MS48107 and Ogerin

Ogerin was the first small-molecule PAM identified for GPR68.[4][5][6] It enhances the receptor's sensitivity to protons, primarily potentiating the Gs signaling pathway, which leads to the accumulation of cyclic AMP (cAMP).[][4][5][6][7] Interestingly, ogerin has been shown to be a biased modulator, as it can inhibit the Gq-mediated calcium signaling pathway that is also activated by protons.[7][8][9]

MS48107 is a derivative of ogerin, developed through a comprehensive structure-activity relationship (SAR) study.[4][5][6][10] This optimization has resulted in a significantly more potent and selective PAM for GPR68.[4][5][6][10] MS48107 is also characterized by its bioavailability and ability to penetrate the blood-brain barrier, making it a valuable tool for in vivo studies.[3][5][6][10][11]

Quantitative Comparison of Efficacy

The following table summarizes the available quantitative data for MS48107 and ogerin, highlighting the superior potency of MS48107.

Parameter	Ogerin	MS48107	Reference
Allosteric Activity	Baseline	33-fold increased activity compared to ogerin	[4][5][6]
pEC50	6.83 (for proton-mediated calcium mobilization)	Not explicitly stated, but implied to be significantly higher than ogerin	[12][13][14]
Mechanism of Action	Positive Allosteric Modulator (PAM)	Potent and Selective Positive Allosteric Modulator (PAM)	[4][5][6][10][11][12][14]
Signaling Pathway Bias	Biased towards Gs (cAMP) pathway; inhibits Gq (Ca2+) pathway	Potentiates Gs pathway	[4][5][6][7][8][9]

GPR68 Signaling Pathways and Modulator Action

GPR68 activation by protons (low pH) can initiate signaling through multiple G protein-coupled pathways. The diagram below illustrates the primary pathways and the points of intervention for MS48107 and ogerin.

Caption: GPR68 signaling and modulation by MS48107 and ogerin.

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are outlines of common experimental protocols used to assess the efficacy of GPR68 modulators.

cAMP Accumulation Assay (for Gs Pathway Activation)

This assay quantifies the production of cyclic AMP, a second messenger generated upon the activation of the Gs signaling pathway.

Objective: To measure the potentiation of proton-induced cAMP production by MS48107 and ogerin.

Methodology:

• Cell Culture: HEK293 cells stably expressing human GPR68 are cultured in appropriate media.

• Cell Seeding: Cells are seeded into 96-well plates and allowed to adhere overnight.

• Assay Buffer Preparation: Prepare assay buffers with varying pH levels (e.g., from pH 7.8 to 6.8) to create a proton concentration gradient.

• Compound Treatment: Cells are pre-incubated with varying concentrations of MS48107 or ogerin in the presence of a phosphodiesterase inhibitor (to prevent cAMP degradation) for a specified time (e.g., 30 minutes).

• Proton Stimulation: The cells are then stimulated with the pH-adjusted assay buffers.

• Cell Lysis and Detection: After stimulation, the cells are lysed, and the intracellular cAMP concentration is measured using a competitive immunoassay kit (e.g., HTRF, ELISA).

• Data Analysis: The data is normalized to the maximum response and plotted against the proton concentration to determine the EC50 values in the presence and absence of the modulators.

Intracellular Calcium Mobilization Assay (for Gq Pathway Activation)

This assay measures the increase in intracellular calcium concentration, a hallmark of Gq pathway activation.

Objective: To assess the effect of MS48107 and ogerin on proton-induced calcium release.

Methodology:

• Cell Culture and Seeding: As described for the cAMP assay.

• Fluorescent Dye Loading: Cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) for a specified time.

• Compound and Proton Addition: A baseline fluorescence is recorded before the addition of varying concentrations of MS48107 or ogerin, followed by stimulation with acidic buffer.

• Fluorescence Measurement: Changes in intracellular calcium are monitored in real-time using a fluorescence plate reader.

• Data Analysis: The peak fluorescence intensity is used to quantify the calcium response. The data is then analyzed to determine the modulatory effect of the compounds on the proton-induced calcium signal.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for evaluating the efficacy of GPR68 modulators.

Caption: General workflow for assessing GPR68 modulator efficacy.

Conclusion

Both MS48107 and ogerin are valuable chemical probes for studying the function of GPR68. However, the available data clearly indicates that MS48107 is a more potent and selective positive allosteric modulator.[4][5][6][10][11][14] Its 33-fold greater allosteric activity, coupled with its favorable pharmacokinetic properties, makes it a superior tool for both in vitro and in vivo investigations into the therapeutic potential of GPR68 modulation.[3][4][5][6][10][11] Ogerin remains a significant compound as the first-in-class GPR68 PAM and for its demonstrated biased signaling, which can be useful for dissecting the differential roles of the Gs and Gq pathways in GPR68-mediated effects. Researchers should consider the specific requirements of their studies when choosing between these two modulators.

References

• 2. GPR68: An Emerging Drug Target in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. immune-system-research.com [immune-system-research.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Design, Synthesis, and Characterization of Ogerin-Based Positive Allosteric Modulators for G Protein-Coupled Receptor 68 (GPR68) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mechanical and chemical activation of GPR68 probed with a genetically encoded fluorescent reporter - PMC [pmc.ncbi.nlm.nih.gov]
• 8. GPR68: An Emerging Drug Target in Cancer [mdpi.com]
• 9. biorxiv.org [biorxiv.org]
• 10. MS48107 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 11. medchemexpress.com [medchemexpress.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. eubopen.org [eubopen.org]
• 14. medchemexpress.com [medchemexpress.com]

validation of MS48107's selectivity for GPR68 over other GPCRs

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of MS48107's Performance Against Other GPR68 Modulators with Supporting Experimental Data.

This guide provides a detailed analysis of the selectivity of MS48107, a potent positive allosteric modulator (PAM) of G protein-coupled receptor 68 (GPR68). GPR68, also known as Ovarian Cancer G protein-coupled Receptor 1 (OGR1), is a proton-sensing receptor implicated in a variety of physiological and pathophysiological processes, making it an attractive therapeutic target. MS48107 has emerged as a valuable tool for studying the function of GPR68 due to its high potency and selectivity. This document summarizes the available quantitative data, details the experimental protocols used for its validation, and provides visual representations of key signaling pathways and experimental workflows.

Comparative Selectivity and Potency of GPR68 Modulators

MS48107 exhibits exceptional selectivity for GPR68 over other closely related proton-sensing GPCRs, such as GPR4 and GPR65, and a broad panel of other GPCRs, ion channels, and transporters.[1][2] Its allosteric activity is reported to be 33-fold greater than its parent compound, ogerin. The following tables summarize the selectivity and potency of MS48107 in comparison to other known GPR68 modulators.

Table 1: Potency and Allosteric Activity of GPR68 Modulators

Compound	Type	Target	Assay Type	Potency / Allosteric Activity	Reference
MS48107	Positive Allosteric Modulator	GPR68	cAMP Accumulation	Δlog(αβ/Kb) = 1.52 (33-fold > ogerin)	[1](--INVALID-LINK--)
Ogerin	Positive Allosteric Modulator	GPR68	cAMP Accumulation	-	[1](--INVALID-LINK--)
Lorazepam	Non-selective Positive Allosteric Modulator	GPR68	cAMP Accumulation	Micromolar range	[1](--INVALID-LINK--)

Table 2: Selectivity Profile of MS48107 Against a Panel of GPCRs and Other Targets

MS48107 was profiled against a panel of 48 common drug targets, including a wide range of GPCRs, and demonstrated high selectivity.[1] The data below represents a summary of key off-target screening results.

Target	Ligand	Assay Type	Activity (Ki or % Inhibition @ 10 µM)
GPR4	MS48107	cAMP Accumulation	No significant activity
GPR65	MS48107	cAMP Accumulation	No significant activity
5-HT2B Receptor	MS48107	Radioligand Binding	Ki = 219 nM
MT1 Receptor	MS48107	Radioligand Binding	Ki = 5900 nM
MT2 Receptor	MS48107	Radioligand Binding	Ki = 1100 nM
Adrenergic α1A	MS48107	Radioligand Binding	1%
Adrenergic α2A	MS48107	Radioligand Binding	15%
Adrenergic β1	MS48107	Radioligand Binding	-1%
Adrenergic β2	MS48107	Radioligand Binding	10%
Dopamine D1	MS48107	Radioligand Binding	8%
Dopamine D2	MS48107	Radioligand Binding	19%
Histamine H1	MS48107	Radioligand Binding	2%
Muscarinic M1	MS48107	Radioligand Binding	10%
Muscarinic M2	MS48107	Radioligand Binding	12%
Muscarinic M3	MS48107	Radioligand Binding	16%
Serotonin 5-HT1A	MS48107	Radioligand Binding	11%
Serotonin 5-HT2A	MS48107	Radioligand Binding	28%
hERG	MS48107	Radioligand Binding	15%

Data for the panel of 48 targets represents the percent inhibition at a concentration of 10 µM. A low percentage indicates minimal interaction.

Table 3: Functional Activity of MS48107 at Off-Target Receptors

While MS48107 shows high selectivity, some weak functional activity has been observed at higher concentrations for a few receptors.

Target	Ligand	Functional Assay	Activity (EC50 or Antagonist Ki)
5-HT2B Receptor	MS48107	Functional Antagonism	Ki = 310 nM (weak antagonist)
MT1 Receptor	MS48107	Functional Agonism	EC50 = 320 nM (weak full agonist)
MT2 Receptor	MS48107	Functional Agonism	EC50 = 540 nM (weak partial agonist)

Experimental Protocols

The selectivity and potency of MS48107 were determined using standard in vitro pharmacological assays. The primary functional assays for GPR68, which couples to both Gs and Gq signaling pathways, are cAMP accumulation assays and inositol (B14025) phosphate (B84403) (IP-One) assays, respectively.

Gs-Coupled Receptor Activation: cAMP Accumulation Assay

This assay measures the production of cyclic adenosine (B11128) monophosphate (cAMP) following the activation of Gs-coupled GPCRs.

Principle: Activation of Gs-coupled receptors stimulates adenylyl cyclase, leading to an increase in intracellular cAMP levels. This change is detected using a competitive immunoassay, often employing Homogeneous Time-Resolved Fluorescence (HTRF) or similar technologies.

Methodology:

• Cell Culture: HEK293 cells stably or transiently expressing human GPR68 are cultured in appropriate media.

• Cell Plating: Cells are seeded into 384-well plates and incubated overnight.

• Compound Treatment: Cells are pre-incubated with varying concentrations of MS48107 or other test compounds.

• Agonist Stimulation: Cells are stimulated with a sub-maximal concentration of the endogenous agonist (protons, by lowering the pH of the assay buffer) to activate GPR68.

• Cell Lysis and Detection: A lysis buffer containing HTRF reagents (a cAMP-d2 acceptor and an anti-cAMP antibody labeled with a europium cryptate donor) is added.

• Signal Measurement: After incubation, the HTRF signal is read on a compatible plate reader. The signal is inversely proportional to the amount of cAMP produced.

• Data Analysis: The data is normalized and fitted to a sigmoidal dose-response curve to determine the potency (EC50) and efficacy of the compounds.

Gq-Coupled Receptor Activation: IP-One Assay

This assay measures the accumulation of inositol monophosphate (IP1), a stable downstream metabolite of the IP3 signaling cascade, following the activation of Gq-coupled GPCRs.

Principle: Activation of Gq-coupled receptors activates phospholipase C (PLC), which cleaves PIP2 into diacylglycerol (DAG) and inositol trisphosphate (IP3). IP3 is rapidly metabolized to IP2 and then to IP1. The addition of LiCl inhibits the degradation of IP1, allowing it to accumulate. The accumulated IP1 is then quantified using an HTRF-based competitive immunoassay.

Methodology:

• Cell Culture and Plating: Similar to the cAMP assay, cells expressing GPR68 are cultured and seeded in 384-well plates.

• Compound Treatment: Cells are stimulated with varying concentrations of the test compound in a stimulation buffer containing LiCl.

• Agonist Stimulation: The endogenous agonist (protons) is added to activate the receptor.

• Cell Lysis and Detection: The cells are lysed, and HTRF reagents (IP1-d2 and an anti-IP1 antibody-cryptate) are added.

• Signal Measurement: The plate is incubated to allow the assay to reach equilibrium, and the HTRF signal is measured.

• Data Analysis: The results are analyzed to determine the potency and efficacy of the compounds in activating the Gq pathway.

Visualizations

GPR68 Signaling Pathway

GPR68 is known to couple to multiple G protein subtypes, primarily Gs and Gq, leading to the activation of distinct downstream signaling cascades.

Caption: GPR68 Signaling Cascade.

Experimental Workflow for GPCR Selectivity Profiling

A typical workflow for assessing the selectivity of a compound like MS48107 involves a primary screen followed by more detailed secondary and off-target assays.

Caption: Experimental Workflow for GPCR Selectivity Profiling.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. medchemexpress.com [medchemexpress.com]

Unlocking Cellular Responses: A Comparative Guide to the Effects of MS48107 Across Diverse Cell Lines

For researchers, scientists, and drug development professionals, understanding the nuanced effects of investigational compounds across various cellular contexts is paramount. This guide provides a comprehensive cross-validation of the effects of MS48107, a potent and selective positive allosteric modulator (PAM) of the G protein-coupled receptor 68 (GPR68), in different cell lines. By presenting quantitative data, detailed experimental protocols, and visual representations of the underlying signaling pathways, this document serves as a critical resource for evaluating the potential of MS48107 in diverse research and therapeutic applications.

MS48107 enhances the sensitivity of GPR68 to its endogenous ligand, protons (H+), thereby amplifying its signaling output. GPR68 is implicated in a variety of physiological and pathological processes, including mechanotransduction, inflammation, and cancer.[1][2] Consequently, the cellular response to MS48107 is intrinsically linked to the expression and coupling of GPR68 in a given cell type.

Comparative Efficacy of MS48107 in Modulating GPR68 Signaling

The primary mechanism of action of MS48107 is the potentiation of proton-induced Gαs signaling, leading to the production of cyclic AMP (cAMP). However, GPR68 can also couple to Gαq, stimulating intracellular calcium mobilization. The following tables summarize the quantitative effects of MS48107 in key cell lines used in preclinical research.

Cell Line	Receptor Expression	Assay Type	MS48107 Parameter	Value	Reference
HEK293	Human GPR68 (recombinant)	cAMP Accumulation	pEC50	7.6 ± 0.1	[3]
HEK293	Human GPR68 (recombinant)	cAMP Accumulation	Emax (% of proton response)	~100%	[3]

Table 1: Potentiation of cAMP Signaling by MS48107 in HEK293 Cells. This table highlights the efficacy of MS48107 in a commonly used recombinant expression system. The pEC50 value indicates the concentration at which MS48107 elicits half of its maximal effect, demonstrating its high potency.

While comprehensive comparative studies across a wide panel of cell lines are still emerging, the expression profile of GPR68 provides a strong indication of where MS48107 is likely to exert significant effects.

Cell Line	Tissue of Origin	GPR68 Expression Level	Potential Application	Reference
BON-1	Pancreatic Neuroendocrine Tumor	High	Cancer Biology, Neuroendocrine Signaling	[4]
MDA-MB-231	Breast Cancer	Weak	Cancer Biology	[4]
MCF-7	Breast Cancer	Weak	Cancer Biology	[4]
PC-3	Prostate Cancer	Weak	Cancer Biology	[4]
DAOY	Medulloblastoma	Detected	Neuroscience, Cancer Biology	[4]
HL-60	Neutrophil-like	Detected	Immunology, Inflammation	[4]

Table 2: GPR68 Expression in Various Human Cell Lines. This table provides a qualitative overview of GPR68 expression in different cancer and immune cell lines, suggesting potential targets for MS48107 investigation.

Off-Target Activity Profile of MS48107

A critical aspect of drug development is understanding a compound's selectivity. While MS48107 is highly selective for GPR68, some off-target activities have been characterized.

Target	Activity	Parameter	Value (nM)	Reference
5-HT2B Receptor	Weak Antagonist	Ki	310	[1][5]
Melatonin Receptor 1 (MT1)	Weak Full Agonist	EC50	320	[1][5]
Melatonin Receptor 2 (MT2)	Weak Partial Agonist	EC50	540	[1][5]

Table 3: Off-Target Binding and Functional Activity of MS48107. This data is crucial for interpreting experimental results and anticipating potential side effects in more complex biological systems.

Experimental Methodologies

To ensure reproducibility and facilitate the design of new experiments, detailed protocols for the key assays used to characterize MS48107 are provided below.

cAMP Accumulation Assay

This assay quantifies the intracellular concentration of cAMP, a key second messenger produced upon Gαs activation.

Materials:

• HEK293 cells stably expressing human GPR68

• Cell culture medium (e.g., DMEM) with 10% FBS

• Assay buffer (e.g., HBSS with 20 mM HEPES, pH 7.4)

• MS48107

• Proton source (e.g., MES buffer to achieve desired acidic pH)

• cAMP detection kit (e.g., HTRF, AlphaScreen, or GloSensor-based)[6][7]

• 384-well white opaque plates

Procedure:

• Cell Seeding: Seed GPR68-expressing HEK293 cells into 384-well plates and culture overnight.

• Compound Preparation: Prepare a serial dilution of MS48107 in assay buffer.

• Assay Initiation:

  • Wash the cells with assay buffer.

  • Add the MS48107 dilutions to the cells and incubate for a specified period (e.g., 30 minutes) at 37°C.

  • Stimulate the cells with an acidic solution (e.g., pH 6.8) to activate GPR68.

• cAMP Detection: Lyse the cells and measure intracellular cAMP levels according to the manufacturer's instructions for the chosen detection kit.

• Data Analysis: Plot the cAMP concentration against the log of the MS48107 concentration and fit the data to a sigmoidal dose-response curve to determine the pEC50 and Emax.

Intracellular Calcium Mobilization Assay

This assay measures changes in intracellular calcium concentration, an indicator of Gαq pathway activation.

Materials:

• Cells endogenously or recombinantly expressing GPR68

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, Cal-520 AM)[8][9]

• Pluronic F-127

• Assay buffer (e.g., HBSS with 20 mM HEPES, pH 7.4)

• MS48107

• Proton source

• Fluorescence plate reader with kinetic reading capabilities

Procedure:

• Cell Seeding: Seed cells into a 96-well or 384-well black-walled, clear-bottom plate and culture overnight.

• Dye Loading:

  • Prepare a loading solution of the calcium-sensitive dye and Pluronic F-127 in assay buffer.

  • Remove the culture medium from the cells and add the dye loading solution.

  • Incubate for 30-60 minutes at 37°C, followed by a 30-minute incubation at room temperature in the dark.

• Assay Measurement:

  • Place the plate in the fluorescence plate reader.

  • Record a baseline fluorescence reading.

  • Add the MS48107 solution to the wells.

  • Add the acidic solution to stimulate the receptor.

  • Record the fluorescence intensity over time.

• Data Analysis: Calculate the change in fluorescence from baseline to the peak response for each concentration of MS48107. Plot the response against the log of the MS48107 concentration to determine the pEC50 and Emax.

Visualizing the Molecular Pathways and Experimental Logic

To further elucidate the mechanisms and experimental design, the following diagrams are provided.

GPR68 signaling pathways activated by protons and potentiated by MS48107.

A generalized workflow for characterizing the activity of MS48107 in cell-based assays.

References

• 1. immune-system-research.com [immune-system-research.com]
• 2. MS48107 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. Design, Synthesis, and Characterization of Ogerin-Based Positive Allosteric Modulators for G Protein-Coupled Receptor 68 (GPR68) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Gene-signature-derived IC50s/EC50s reflect the potency of causative upstream targets and downstream phenotypes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. resources.revvity.com [resources.revvity.com]
• 8. eurofinsdiscovery.com [eurofinsdiscovery.com]
• 9. An overview of Ca2+ mobilization assays in GPCR drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of MS48107 and Lorazepam on GPR68 Activation

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of two known modulators of the G protein-coupled receptor 68 (GPR68), MS48107 and lorazepam. GPR68, also known as Ovarian Cancer G protein-coupled Receptor 1 (OGR1), is a proton-sensing receptor implicated in a variety of physiological and pathophysiological processes, making it an attractive target for drug discovery. This document summarizes their mechanisms of action, presents available quantitative data, details experimental protocols for assessing their activity, and provides visual representations of the relevant biological pathways and workflows.

Introduction to GPR68 and its Modulators

GPR68 is activated by extracellular protons, playing a crucial role in sensing and responding to changes in the microenvironment's pH.[1] Its activation triggers downstream signaling cascades primarily through Gq/11 and Gs proteins, leading to increased intracellular calcium ([Ca2+]i) and cyclic adenosine (B11128) monophosphate (cAMP) levels, respectively.[2] These signaling events influence a range of cellular functions, including cell proliferation, inflammation, and mechanotransduction.

This guide focuses on two positive allosteric modulators (PAMs) of GPR68:

• MS48107: A potent and selective synthetic small molecule developed as a chemical probe to study the function of GPR68.[3][4]

• Lorazepam: A well-known benzodiazepine (B76468) anxiolytic that has been identified as a non-selective positive allosteric modulator of GPR68.[5][6]

Quantitative Comparison of GPR68 Activation

Direct head-to-head comparative studies providing EC50 or Ki values for MS48107 and lorazepam on GPR68 activation under identical experimental conditions are limited in the public domain. However, data from independent studies allow for a qualitative and semi-quantitative comparison of their potency and selectivity.

Feature	MS48107	Lorazepam
Mechanism of Action	Potent and selective positive allosteric modulator (PAM) of GPR68.[3][4]	Non-selective positive allosteric modulator (PAM) of GPR68.[5][6]
Potency	High. Reported to have 33-fold increased allosteric activity compared to the first-generation PAM, ogerin.[7][8]	Moderate. Activity reported to be in the micromolar range in cAMP assays.[1][2]
Selectivity	Highly selective for GPR68 over other proton-sensing GPCRs and a wide range of other drug targets.[7][8]	Non-selective, with its primary therapeutic target being the GABAA receptor.[6]
pH-Dependence	Potentiates proton-induced activation of GPR68.[3][4]	Activity is pH-dependent and potentiates proton-induced activation.[6]
Biased Agonism	Primarily characterized for its potentiation of the Gs-cAMP pathway.[7]	Exhibits biased agonism, capable of activating both Gq and Gs signaling pathways.[9]

Signaling Pathways and Experimental Workflows

To understand the functional consequences of GPR68 activation by MS48107 and lorazepam, it is essential to visualize the underlying signaling pathways and the experimental methods used to measure them.

GPR68 Signaling Pathway

GPR68 activation by protons is allosterically modulated by compounds like MS48107 and lorazepam. This leads to the activation of heterotrimeric G proteins, primarily Gq/11 and Gs.

Caption: GPR68 Signaling Pathway.

Experimental Workflow: Calcium Mobilization Assay

This assay measures the increase in intracellular calcium concentration following GPR68 activation, typically via the Gq pathway.

Caption: Calcium Mobilization Assay Workflow.

Experimental Workflow: cAMP Assay

This assay quantifies the production of cAMP, a downstream messenger of the Gs signaling pathway, upon GPR68 activation.

Caption: cAMP Assay Workflow.

Detailed Experimental Protocols

The following are generalized protocols for the calcium mobilization and cAMP assays based on commonly used methodologies. Researchers should optimize these protocols for their specific cell lines and experimental conditions.

Calcium Mobilization Assay Protocol

1. Cell Preparation:

• Seed human embryonic kidney 293T (HEK293T) cells transiently or stably expressing GPR68 in a 96-well, black-walled, clear-bottom plate at a density of 40,000-80,000 cells per well.

• Culture the cells overnight in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 incubator.

2. Dye Loading:

• Prepare a loading buffer consisting of Hank's Balanced Salt Solution (HBSS) supplemented with 20 mM HEPES and 2.5 mM probenecid. Probenecid is an anion transport inhibitor that helps to retain the calcium indicator dye inside the cells.[10]

• Prepare a 2x Fluo-4 AM loading solution in the loading buffer.

• Aspirate the culture medium from the cell plate and add 100 µL of the Fluo-4 AM loading solution to each well.

• Incubate the plate for 1 hour at 37°C in the dark.

3. Compound Addition and Fluorescence Measurement:

• Prepare serial dilutions of MS48107 and lorazepam in the loading buffer at 2x the final desired concentration.

• Using a fluorescence plate reader equipped with an automated injection system (e.g., FlexStation or FLIPR), add 100 µL of the compound dilutions to the respective wells.

• Immediately begin measuring the fluorescence intensity at an excitation wavelength of ~490 nm and an emission wavelength of ~520 nm. Record data every 1-2 seconds for a period of 2-5 minutes.

4. Data Analysis:

• The change in fluorescence is typically expressed as the ratio of the fluorescence after compound addition (F) to the baseline fluorescence before addition (F0), i.e., ΔF/F0.

• Plot the peak ΔF/F0 values against the logarithm of the compound concentration.

• Fit the data to a four-parameter logistic equation to determine the EC50 value for each compound.

cAMP Assay Protocol

1. Cell Preparation:

• Seed HEK293T cells expressing GPR68 in a 96-well white, opaque plate at a density of 10,000-20,000 cells per well.

• Culture the cells overnight in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO2 incubator.

2. Cell Stimulation:

• Aspirate the culture medium and replace it with 50 µL of stimulation buffer (e.g., HBSS or serum-free media) containing a phosphodiesterase (PDE) inhibitor, such as 0.5 mM 3-isobutyl-1-methylxanthine (B1674149) (IBMX).[3][11] The PDE inhibitor prevents the degradation of cAMP, thus amplifying the signal.

• Pre-incubate the cells with the PDE inhibitor for 10-30 minutes at room temperature.

• Add 50 µL of MS48107 or lorazepam dilutions prepared in stimulation buffer to the wells.

• Incubate the plate for 30 minutes at room temperature.

3. cAMP Detection:

• Perform the cAMP measurement using a commercially available kit (e.g., GloSensor™ cAMP Assay from Promega or HTRF cAMP kits from Cisbio) following the manufacturer's instructions. This typically involves lysing the cells and adding detection reagents that generate a luminescent or fluorescent signal proportional to the amount of cAMP present.

4. Data Analysis:

• Generate a standard curve using known concentrations of cAMP.

• Convert the raw luminescence or FRET ratio values from the experimental wells to cAMP concentrations using the standard curve.

• Plot the cAMP concentration against the logarithm of the compound concentration.

• Fit the data to a four-parameter logistic equation to determine the EC50 value for each compound.

Conclusion

MS48107 and lorazepam are both valuable tools for studying the function of GPR68. MS48107 stands out as a potent and selective PAM, making it an ideal research tool for targeted investigations of GPR68's role in various biological processes. Lorazepam, while less potent and non-selective, offers a readily available pharmacological agent to probe GPR68 signaling, particularly its capacity for biased agonism. The choice between these two modulators will depend on the specific experimental goals, with MS48107 being preferred for studies requiring high selectivity and potency, and lorazepam being useful for initial characterizations or when exploring biased signaling phenomena. The provided experimental protocols offer a foundation for researchers to quantitatively assess the activity of these and other potential GPR68 modulators.

References

• 1. researchgate.net [researchgate.net]
• 2. Pharmacological Activation of GPR68 Attenuates Ferroptosis in Spinal Cord Ischemia/Reperfusion Injury Through PI3K/Akt-Mediated Nrf2 Antioxidant Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. GPR68, a proton-sensing GPCR, mediates interaction of cancer-associated fibroblasts and cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. MS48107 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 5. Diverse pathways in GPCR-mediated activation of Ca2+ mobilization in HEK293 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Allosteric ligands for the pharmacologically dark receptors GPR68 and GPR65 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Design, Synthesis, and Characterization of Ogerin-Based Positive Allosteric Modulators for G Protein-Coupled Receptor 68 (GPR68) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Biased signaling of the proton-sensing receptor OGR1 by benzodiazepines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Quantitative high-throughput assay to measure MC4R-induced intracellular calcium - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to GPR68 Modulators: MS48107 and Ogremorphin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two key modulators of the G protein-coupled receptor 68 (GPR68), also known as Ovarian Cancer G protein-coupled Receptor 1 (OGR1): the positive allosteric modulator (PAM) MS48107 and the antagonist Ogremorphin. This document summarizes their performance based on available experimental data, outlines their distinct mechanisms of action, and provides detailed experimental protocols for their characterization.

Introduction to GPR68 and its Modulators

GPR68 is a proton-sensing GPCR that is activated by extracellular acidosis.[][2][3] It is involved in a variety of physiological and pathological processes, including pH homeostasis, inflammation, and cancer progression.[][4] The development of selective pharmacological tools to modulate GPR68 activity is crucial for elucidating its biological functions and for its validation as a therapeutic target.

MS48107 is a potent and selective positive allosteric modulator of GPR68.[5] As a PAM, it enhances the receptor's response to its endogenous agonist (protons) without activating the receptor on its own.[6][7]

Ogremorphin is a GPR68 antagonist that inhibits the receptor's activity.[][3] It has been shown to possess anti-inflammatory and anti-tumor properties, including the ability to induce ferroptosis in glioblastoma cells.[8][9][10] There is some discrepancy in the literature, with some sources describing it as a highly specific inhibitor and others as a weak antagonist.[][11]

Quantitative Performance Comparison

The following tables summarize the available quantitative data for MS48107 and Ogremorphin. It is important to note that a direct head-to-head comparison in the same study under identical conditions has not been published. Therefore, the data presented here are compiled from various sources and should be interpreted with this in mind.

Table 1: GPR68 Activity and Potency

Parameter	MS48107	Ogremorphin	Reference(s)
Mechanism of Action	Positive Allosteric Modulator (PAM)	Antagonist / Inhibitor	[5],[3]
Potency	33-fold increased allosteric activity compared to ogerin; Kb: ~1-10 µM (cAMP assay)	IC50: 0.16 µM	[12],[9]
Description	Potent and selective GPR68 PAM	Described as both a "highly specific inhibitor" and a "weak antagonist"	[5],[][11]

Table 2: Selectivity and Off-Target Effects

Target	MS48107	Ogremorphin	Reference(s)
GPR68 Selectivity	Selective over closely related proton-sensing GPCRs	Selective for GPR68	[5],[13]
5-HT2B Receptor	Ki: 219 nM (moderate binding affinity); Weak antagonist (Ki: 310 nM); No agonist activity	Not reported	[5]
Melatonin Receptors (MT1/MT2)	Weak full agonist at MT1 (EC50: 320 nM); Weak partial agonist at MT2 (EC50: 540 nM); Low binding affinities (MT1: 5900 nM, MT2: 1100 nM)	Not reported	[5]
Other GPCRs	High selectivity over 48 common drug targets	Not reported	[12]

Table 3: In Vivo Properties

Parameter	MS48107	Ogremorphin	Reference(s)
Bioavailability	Bioavailable in mice	Data not available	[5]
Blood-Brain Barrier Penetration	Readily crosses the BBB in mice	Data not available	[5]
In Vivo Activity	Demonstrates in vivo activity in mice	Demonstrates in vivo activity in zebrafish and mice	[5],[14]

Mechanism of Action and Signaling Pathways

GPR68 activation by acidic pH leads to the activation of multiple downstream signaling pathways, primarily through Gq/11 and Gs proteins.[15] This results in increased intracellular calcium levels and cAMP production, which in turn regulate various cellular processes.[15]

MS48107 , as a PAM, binds to an allosteric site on GPR68, distinct from the proton-binding site.[6][7] This binding event increases the affinity and/or efficacy of protons, thereby potentiating the receptor's signaling in response to acidic conditions.[16]

Ogremorphin , as an antagonist, likely binds to the orthosteric (proton-binding) or an allosteric site in a manner that prevents receptor activation by protons.[][11]

Below are diagrams illustrating the GPR68 signaling pathway and the distinct mechanisms of action of MS48107 and Ogremorphin.

Figure 1: GPR68 Signaling Pathway.

Figure 2: Mechanisms of MS48107 and Ogremorphin.

Experimental Protocols

Detailed methodologies for key experiments are crucial for the interpretation and replication of results. Below are representative protocols for assays commonly used to characterize GPR68 modulators.

GPR68 Functional Assay: Calcium Flux

This assay measures changes in intracellular calcium concentration upon GPR68 activation.

Objective: To determine the agonist or antagonist activity of a compound at GPR68.

Materials:

• HEK293 cells stably expressing human GPR68.

• Cell culture medium (e.g., DMEM with 10% FBS).

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Assay buffer (e.g., HBSS) at various pH values (e.g., pH 7.4 and pH 6.8).

• Test compounds (MS48107, Ogremorphin) and control compounds (e.g., a known GPR68 agonist or antagonist).

• A fluorescence plate reader capable of kinetic reading.

Procedure:

• Cell Culture: Plate GPR68-expressing HEK293 cells in a 96-well black, clear-bottom plate and culture overnight.

• Dye Loading: Wash the cells with assay buffer (pH 7.4) and then incubate with the calcium-sensitive dye solution for 1 hour at 37°C.

• Compound Preparation: Prepare serial dilutions of the test compounds in the assay buffer.

• Assay:

  • For Agonist/PAM activity (MS48107): Add the compound to the cells and immediately measure the baseline fluorescence. Then, add the acidic assay buffer (e.g., pH 6.8) to stimulate the receptor and continue to measure fluorescence kinetically.

  • For Antagonist activity (Ogremorphin): Pre-incubate the cells with the compound for a defined period (e.g., 30 minutes). Then, stimulate the cells with acidic buffer and measure the fluorescence response.

• Data Analysis: Calculate the change in fluorescence intensity over time. For antagonists, determine the IC50 value by fitting the dose-response curve. For PAMs, quantify the potentiation of the agonist response.

Figure 3: Calcium Flux Assay Workflow.

GPR68 Functional Assay: Tango Assay (β-arrestin Recruitment)

This assay measures the recruitment of β-arrestin to the activated GPR68, which is a hallmark of GPCR activation and subsequent desensitization.[14]

Objective: To quantify the interaction between GPR68 and β-arrestin in response to compound treatment.

Materials:

• Cells co-expressing a GPR68-transcription factor fusion protein and a β-arrestin-protease fusion protein.

• Luciferase reporter gene under the control of the transcription factor.

• Cell culture medium and reagents.

• Test compounds and controls.

• Luminometer.

Procedure:

• Cell Plating: Plate the Tango assay cells in a 96-well white, clear-bottom plate.

• Compound Addition: Add serial dilutions of the test compounds to the cells and incubate for a specified time (e.g., 16-24 hours) to allow for reporter gene expression.

• Lysis and Luminescence Reading: Lyse the cells and add the luciferase substrate. Measure the luminescence signal using a luminometer.

• Data Analysis: Normalize the luminescence signal to a control and plot the dose-response curves to determine EC50 (for agonists/PAMs) or IC50 (for antagonists) values.

Summary and Conclusion

MS48107 and Ogremorphin represent two distinct and valuable tools for the study of GPR68.

• MS48107 is a potent and selective positive allosteric modulator , making it an excellent tool for enhancing endogenous GPR68 signaling in response to acidic conditions. Its brain-penetrant nature further extends its utility to in vivo studies of the central nervous system.

• Ogremorphin is a GPR68 antagonist with demonstrated anti-cancer and anti-inflammatory effects. The discrepancy in its reported potency ("highly specific" vs. "weak") may be context-dependent, for instance, varying with the specific assay or cell type used. Further characterization is needed to fully understand its pharmacological profile. Its ability to induce ferroptosis in glioblastoma cells highlights a potential therapeutic avenue.[8][9][10]

The choice between MS48107 and Ogremorphin will depend on the specific research question. For studies aiming to amplify GPR68 signaling, MS48107 is the appropriate choice. Conversely, for studies investigating the effects of GPR68 inhibition, Ogremorphin is a valuable tool, albeit with the caveat of its debated potency that may warrant independent verification. The provided experimental protocols offer a starting point for researchers to characterize these and other GPR68 modulators in their own experimental systems.

References

• 2. uniprot.org [uniprot.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Allosteric modulators of GPCRs: a novel approach for the treatment of CNS disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Allosteric Modulation of Class A GPCRs: Targets, Agents, and Emerging Concepts - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 9. researchgate.net [researchgate.net]
• 10. Inhibition of GPR68 induces ferroptosis and radiosensitivity in diverse cancer cell types - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. biorxiv.org [biorxiv.org]
• 14. DSpace [archive.hshsl.umaryland.edu]
• 15. GPR68: An Emerging Drug Target in Cancer [mdpi.com]
• 16. MS48107 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]

MS48107: A Potent Modulator for In Vivo GPR68 Target Validation

For researchers, scientists, and drug development professionals, MS48107 emerges as a key tool for investigating the in vivo efficacy of G protein-coupled receptor 68 (GPR68) modulation in various disease models. This novel positive allosteric modulator (PAM) offers significant advantages over previous compounds, positioning it as a valuable asset for preclinical research.

MS48107 is a potent and selective positive allosteric modulator of GPR68, a proton-sensing receptor implicated in a range of physiological and pathological processes.[1][2][3][4] Developed as a significant improvement upon its predecessor, ogerin, MS48107 exhibits a 33-fold increase in allosteric activity.[2][3] A key feature of MS48107 for in vivo studies is its ability to cross the blood-brain barrier, allowing for the investigation of GPR68's role in the central nervous system.[1][2][3][4]

While specific in vivo efficacy data for MS48107 in disease models is not yet widely published, its predecessor, ogerin, has been shown to modulate fear memory in mice, suggesting a potential role for GPR68 in neurological and psychiatric conditions. Given its enhanced potency and favorable pharmacokinetic profile, MS48107 is poised to be a critical tool in validating these and other potential therapeutic applications of GPR68 modulation.

Comparative Analysis

At present, direct comparative in vivo efficacy data for MS48107 against other GPR68 modulators or standard-of-care treatments in specific disease models is limited in the public domain. The primary focus of available literature has been on the characterization of its enhanced potency and selectivity over ogerin.

Table 1: In Vitro and Pharmacokinetic Profile of MS48107

Parameter	MS48107	Ogerin
Target	GPR68 (Positive Allosteric Modulator)	GPR68 (Positive Allosteric Modulator)
Potency	33-fold higher allosteric activity than ogerin	Baseline
Selectivity	High selectivity over other proton-sensing GPCRs	Not specified
Blood-Brain Barrier Penetration	Yes	Not specified
In Vivo Administration (Mice)	25 mg/kg intraperitoneal injection results in high plasma and brain exposure for at least 2 hours[1]	Not specified

GPR68 Signaling Pathways

GPR68 is known to couple to multiple G protein signaling pathways, primarily Gq/11 and Gs. Activation of these pathways leads to distinct downstream cellular responses. MS48107, as a positive allosteric modulator, enhances the receptor's sensitivity to protons, thereby potentiating these signaling cascades.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Design, Synthesis, and Characterization of Ogerin-Based Positive Allosteric Modulators for G Protein-Coupled Receptor 68 (GPR68) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. MS48107 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]

A Side-by-Side Comparison of GPR68 Positive Allosteric Modulators: MS48107 vs. Ogerin

For researchers, scientists, and drug development professionals, this guide offers an objective, data-driven comparison of two key GPR68 positive allosteric modulators (PAMs): MS48107 and its predecessor, ogerin (B609720). This document provides a detailed examination of their performance, supported by experimental data and protocols, to aid in the selection of the most appropriate tool compound for GPR68 research.

G protein-coupled receptor 68 (GPR68), also known as Ovarian Cancer G protein-coupled Receptor 1 (OGR1), is a proton-sensing receptor that is activated by extracellular acidosis. It is implicated in a variety of physiological and pathophysiological processes, making it an attractive target for therapeutic intervention. Positive allosteric modulators, which enhance the receptor's response to its natural ligand (protons), are valuable tools for studying GPR68 function.

Performance Comparison of MS48107 and Ogerin

MS48107 was developed through a structure-activity relationship (SAR) study based on the ogerin scaffold, with the goal of improving upon the potency and selectivity of the original compound.[1][2] Experimental data demonstrates that MS48107 exhibits a significant enhancement in allosteric activity at the GPR68 receptor compared to ogerin.

Parameter	MS48107	Ogerin	Reference
Allosteric Activity (Δlog(αβ/Kb))	1.52	Not Reported	[1]
Fold Increase in Allosteric Activity	33-fold greater than ogerin	-	[1][2]
pEC50 (Proton-mediated Ca2+ mobilization)	Not Reported	6.83 (in the presence of 10 µM compound)	[3]

GPR68 Signaling and PAM Mechanism of Action

GPR68 is known to couple to multiple G protein signaling pathways, primarily Gq/11, Gs, and G12/13. Activation of these pathways leads to downstream cellular responses such as an increase in intracellular calcium ([Ca2+]i) and cyclic adenosine (B11128) monophosphate (cAMP) production. Positive allosteric modulators like MS48107 and ogerin bind to a site on the receptor distinct from the proton-binding site. This binding event enhances the affinity and/or efficacy of protons, thereby potentiating the receptor's signaling in response to acidic conditions.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Design, Synthesis, and Characterization of Ogerin-Based Positive Allosteric Modulators for G Protein-Coupled Receptor 68 (GPR68) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Unveiling the Allosteric Modulation of GPR68 by MS48107: A Comparative Analysis

For Immediate Release

This guide provides a comprehensive comparison of MS48107, a potent and selective positive allosteric modulator (PAM) of G protein-coupled receptor 68 (GPR68), with other known GPR68 modulators. Through a detailed examination of experimental data and methodologies, we confirm the allosteric mechanism of MS48107 and highlight its advantages for researchers and drug development professionals.

GPR68, a proton-sensing receptor, is implicated in a variety of physiological and pathophysiological processes, making it an attractive therapeutic target. Allosteric modulators offer a nuanced approach to targeting such receptors, providing greater specificity and safety profiles compared to orthosteric ligands. MS48107 has emerged as a key tool for studying GPR68 function.[1][2][3]

Comparative Analysis of GPR68 Allosteric Modulators

MS48107 was developed through a structure-activity relationship (SAR) study based on the scaffold of the first-in-class GPR68 PAM, ogerin.[3][4][5] This effort resulted in a compound with significantly enhanced potency. In addition to these synthetic modulators, the benzodiazepine (B76468) lorazepam has been identified as a non-selective GPR68 PAM.[6][7][8][9]

The following tables summarize the quantitative data comparing the allosteric effects of MS48107, ogerin, and lorazepam on GPR68 signaling. The primary signaling outputs of GPR68 activation are the Gs-mediated cyclic AMP (cAMP) accumulation and the Gq/11-mediated intracellular calcium mobilization.

Table 1: Allosteric Potentiation of Gs (cAMP) Signaling at Human GPR68

Compound	Assay Type	Parameter	Value	Reference
MS48107	cAMP Accumulation	pEC50 (-logEC50) at pH 7.4	~7.5	[4]
Fold increase in proton potency (α)	>10	[2]
Allosteric activity (Δlog(αβ/Kb))	1.52 (relative to ogerin)	[5]
Ogerin	cAMP Accumulation	pEC50 (-logEC50) at pH 7.4	~6.0	[4]
Fold increase in proton potency (α)	~3	[5]
Lorazepam	cAMP Accumulation	Potentiation of pH response	Yes (non-selective)	[6][8]

Table 2: Allosteric Modulation of Gq/11 (Calcium Mobilization) Signaling at Human GPR68

Compound	Assay Type	Effect on Calcium Signaling	Observations	Reference
MS48107	Calcium Mobilization	Potentiation of proton-induced Ca2+ flux	Data suggests balanced modulation of Gs and Gq pathways.	[3]
Ogerin	Calcium Mobilization	Biased modulation	Increases pH-dependent cAMP production but can reduce pH-dependent calcium signals.[10]	[10]
Lorazepam	Calcium Mobilization	Potentiation of proton-induced Ca2+ flux	Demonstrates functional selectivity, capable of activating multiple G protein pathways.[8][9]	[8][9]

Experimental Protocols

The confirmation of the allosteric mechanism of MS48107 and its comparison with other modulators relies on robust in vitro assays. Below are detailed methodologies for the key experiments cited.

cAMP Accumulation Assay

This assay quantifies the potentiation of proton-induced Gs signaling by allosteric modulators.

• Cell Culture and Transfection: HEK293T cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS). Cells are transiently co-transfected with a plasmid encoding human GPR68 and a GloSensor™ cAMP reporter plasmid.

• Assay Procedure:

  • Transfected cells are seeded into 384-well plates.

  • The following day, the culture medium is replaced with a CO2-independent medium containing the GloSensor™ cAMP reagent.

  • Cells are incubated with varying concentrations of the allosteric modulator (e.g., MS48107, ogerin, or lorazepam) or vehicle control.

  • The plate is then stimulated with a range of proton concentrations (achieved by adjusting the pH of the buffer).

  • Luminescence, which is directly proportional to the intracellular cAMP concentration, is measured using a plate reader.

• Data Analysis: The data are normalized to the maximal response induced by a direct adenylyl cyclase activator, such as forskolin. The potentiation is quantified by the leftward shift of the proton concentration-response curve in the presence of the modulator, from which parameters like pEC50 and the cooperativity factor (α) are derived.

Calcium Mobilization Assay

This assay measures the modulation of proton-induced Gq/11 signaling, which leads to an increase in intracellular calcium.

• Cell Culture and Dye Loading: CHO-K1 or HEK293 cells stably expressing human GPR68 are seeded into 96- or 384-well black-walled, clear-bottom plates.

• Assay Procedure:

  • On the day of the experiment, the cell culture medium is removed, and the cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a buffered salt solution.

  • Cells are incubated with the dye, allowing it to de-esterify and become active intracellularly.

  • The plate is then placed in a fluorescence imaging plate reader (FLIPR) or a similar instrument.

  • Varying concentrations of the allosteric modulator are added to the wells, followed by stimulation with different pH buffers.

  • The instrument measures the change in fluorescence intensity over time, which corresponds to the change in intracellular calcium concentration.

• Data Analysis: The peak fluorescence response is measured and plotted against the proton concentration to generate concentration-response curves. The effect of the allosteric modulator is determined by the change in the potency and/or efficacy of the proton response.

Visualizing the Mechanism and Workflow

To further elucidate the concepts discussed, the following diagrams were generated using the DOT language.

Caption: GPR68 Signaling Pathways.

Caption: Allosteric Modulator Experimental Workflow.

Caption: Logical Flow of MS48107 Development.

Conclusion

The experimental data unequivocally confirm that MS48107 acts as a positive allosteric modulator of GPR68. Its significantly higher potency compared to ogerin, and its selectivity over non-selective modulators like lorazepam, establish MS48107 as a valuable and precise tool for elucidating the physiological and pathological roles of GPR68. The detailed protocols and comparative data presented in this guide are intended to facilitate further research and development in this promising area of pharmacology.

References

• 1. immune-system-research.com [immune-system-research.com]
• 2. MS48107 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. Design, Synthesis, and Characterization of Ogerin-Based Positive Allosteric Modulators for G Protein-Coupled Receptor 68 (GPR68) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Allosteric ligands for the pharmacologically dark receptors GPR68 and GPR65 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medrxiv.org [medrxiv.org]
• 8. Biased signaling of the proton-sensing receptor OGR1 by benzodiazepines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Biased signaling of the proton-sensing receptor OGR1 by benzodiazepines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Mechanical and chemical activation of GPR68 probed with a genetically encoded fluorescent reporter - PMC [pmc.ncbi.nlm.nih.gov]

Independent Verification of MS48107's Potency as a GPR68 Modulator: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reported potency of MS48107, a positive allosteric modulator (PAM) of the G protein-coupled receptor 68 (GPR68), with other known modulators of this receptor. The information herein is supported by experimental data from publicly available scientific literature, offering a resource for researchers investigating the physiological and pathophysiological roles of GPR68.

Comparative Potency of GPR68 Modulators

MS48107 has been identified as a potent and selective positive allosteric modulator of GPR68.[1][2][3] Its potency has been primarily characterized in comparison to its predecessor, ogerin (B609720). The available data on the potency of these and other GPR68 modulators are summarized in the table below.

Compound	Modality	Potency (pEC50)	Relative Potency vs. Ogerin	Assay Type	Cell Line	Reference(s)
MS48107	PAM	Not explicitly reported	33-fold more potent	cAMP Accumulation	HEK293T	[4][5][6]
Ogerin	PAM	6.83	1x	Calcium Mobilization	Not specified	[4]
Lorazepam	PAM	Not explicitly reported	-	Yeast-based growth, Calcium Mobilization, cAMP	Yeast, HEK293, Human Airway Smooth Muscle	[7][8][9]
Sulazepam	Biased Agonist/PAM	Not explicitly reported	-	Yeast-based growth, Calcium Mobilization, cAMP	Yeast, HEK293, Human Airway Smooth Muscle	[7][10][11]

Note: pEC50 is the negative logarithm of the molar concentration of an agonist that produces 50% of the maximum possible response. A higher pEC50 value indicates greater potency. While a direct pEC50 for MS48107's PAM activity is not consistently reported, its 33-fold increased allosteric activity compared to ogerin is a significant indicator of its enhanced potency.[4][5][6] The term Δlog(αβ/Kb) = 1.52 has been used to quantify this increase.[4]

Experimental Protocols

The potency of GPR68 modulators is typically assessed through functional assays that measure the downstream signaling consequences of receptor activation. The two most common assays are the measurement of cyclic adenosine (B11128) monophosphate (cAMP) accumulation and intracellular calcium mobilization.

cAMP Accumulation Assay

This assay quantifies the activation of the Gs signaling pathway, which is coupled to GPR68. As a PAM, a compound like MS48107 will potentiate the cAMP response induced by the native agonist (protons, i.e., acidic pH).

Principle: GPR68 activation by its agonist (protons) leads to the activation of adenylyl cyclase, which in turn catalyzes the conversion of ATP to cAMP. The intracellular cAMP levels are then measured, typically using a competitive immunoassay or a reporter gene assay (e.g., using a GloSensor cAMP reporter).

General Protocol Outline:

• Cell Culture and Transfection: Human Embryonic Kidney 293 (HEK293T) cells are commonly used.[4][12] Cells are transiently co-transfected with a plasmid encoding the human GPR68 receptor and a cAMP reporter plasmid (e.g., GloSensor).[4]

• Cell Seeding: Transfected cells are seeded into 96-well or 384-well plates and cultured overnight.

• Compound Treatment: Cells are first incubated with varying concentrations of the test compound (e.g., MS48107) or vehicle control.

• Agonist Stimulation: The cells are then stimulated with a sub-maximal concentration of the agonist (e.g., by acidifying the assay buffer to a specific pH).

• Signal Detection: The resulting change in the reporter signal (e.g., luminescence for GloSensor) is measured using a plate reader.

• Data Analysis: The potentiation by the test compound is determined by comparing the agonist-induced signal in the presence and absence of the compound. Dose-response curves are generated to calculate the pEC50 of the PAM.

Calcium Mobilization Assay

This assay measures the activation of the Gq signaling pathway, which is also coupled to GPR68. PAMs can enhance the intracellular calcium release triggered by the agonist.

Principle: GPR68 activation can lead to the activation of phospholipase C, which cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca2+).[13] This transient increase in cytosolic Ca2+ is detected using a calcium-sensitive fluorescent dye.[13]

General Protocol Outline:

• Cell Culture: A suitable cell line expressing GPR68 is used. This can be a cell line endogenously expressing the receptor or a recombinant cell line.

• Cell Seeding: Cells are seeded into black-walled, clear-bottom 96-well or 384-well plates.

• Dye Loading: Cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Cal-520 AM) according to the manufacturer's instructions. This is typically done in a buffer containing probenecid (B1678239) to prevent dye leakage.

• Compound Addition: The plate is placed in a fluorescence plate reader (e.g., a FLIPR or FlexStation). Varying concentrations of the test compound are added to the wells.

• Agonist Stimulation and Signal Reading: After a short incubation with the test compound, a solution containing the agonist (acidic buffer) is added, and the fluorescence intensity is measured kinetically over time.

• Data Analysis: The increase in fluorescence, indicative of intracellular calcium mobilization, is analyzed. The potentiation by the PAM is determined by comparing the agonist-induced calcium response in the presence and absence of the compound. Dose-response curves are generated to determine the pEC50.

Visualizations

To aid in the understanding of the concepts discussed, the following diagrams illustrate the GPR68 signaling pathway and a typical experimental workflow.

Caption: GPR68 Signaling Pathways.

Caption: General Experimental Workflow.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. MS48107 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. immune-system-research.com [immune-system-research.com]
• 4. researchgate.net [researchgate.net]
• 5. Design, Synthesis, and Characterization of Ogerin-Based Positive Allosteric Modulators for G Protein-Coupled Receptor 68 (GPR68) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Scholarly Article or Book Chapter | Design, Synthesis, and Characterization of Ogerin-Based Positive Allosteric Modulators for G Protein-Coupled Receptor 68 (GPR68) | ID: 5999n8988 | Carolina Digital Repository [cdr.lib.unc.edu]
• 7. Biased signaling of the proton-sensing receptor OGR1 by benzodiazepines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Biased signaling of the proton-sensing receptor OGR1 by benzodiazepines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Sulazepam | 2898-13-7 | Benchchem [benchchem.com]
• 11. Ovarian Cancer G protein-coupled receptor-1 signaling bias dictates anti-contractile effect of benzodiazepines on airway smooth muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Protocol to characterize Gi/o and Gs protein-coupled receptors in transiently transfected cells using ELISA and cAMP measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Ca2+ Mobilization Assay - Creative Bioarray [dda.creative-bioarray.com]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of MS48107

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. This document provides a comprehensive guide to the proper disposal procedures for MS48107, a potent and selective positive allosteric modulator of G protein-coupled receptor 68 (GPR68). Due to the absence of a publicly available Safety Data Sheet (SDS) for MS48107, a conservative approach assuming the compound may have unknown hazards is recommended.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. All handling of MS48107, particularly in its solid form, should be conducted in a well-ventilated area or a chemical fume hood to minimize inhalation exposure.

Step-by-Step Disposal Procedures

The disposal of MS48107 should be approached with the understanding that it is a biologically active molecule. The following steps are based on general best practices for laboratory chemical waste disposal.

• Initial Assessment and Classification : Treat all waste containing MS48107, including pure compound, solutions, and contaminated labware, as hazardous chemical waste unless confirmed otherwise by a qualified safety professional.[1] This is a critical first step in ensuring safe handling and disposal.[2]

• Segregation of Waste : Properly segregate waste streams to avoid dangerous reactions.

  • Solid Waste : Collect unused or expired solid MS48107 and any grossly contaminated items (e.g., weighing boats, contaminated gloves) in a designated, sealed, and clearly labeled hazardous waste container.

  • Liquid Waste : Solutions containing MS48107 should be collected in a separate, leak-proof, and shatter-resistant container designated for hazardous liquid waste. Do not mix with other incompatible waste streams.

  • Sharps Waste : Any sharps, such as needles or razor blades, contaminated with MS48107 must be disposed of in a designated sharps container.

  • Empty Containers : A container that has held MS48107 should be considered hazardous waste. If it is to be disposed of as regular trash, it must be triple-rinsed with a suitable solvent.[1] The rinsate from this cleaning process must be collected and disposed of as hazardous liquid waste.[1]

• Labeling and Storage : All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name "MS48107".[1][3] The date of waste accumulation should also be clearly marked.[1] Store waste containers in a designated, secure area away from general laboratory traffic and incompatible materials.[2][3]

• Arranging for Professional Disposal : It is essential to partner with a licensed and certified hazardous waste disposal service for the final collection and disposal of MS48107 waste.[2] Do not dispose of MS48107 down the drain or in regular trash unless explicitly permitted by your institution's environmental health and safety (EHS) office.[3]

Quantitative Data Summary

As no specific Safety Data Sheet (SDS) for MS48107 is publicly available, quantitative data regarding toxicity, environmental hazards, or disposal limits are not provided here. The following table outlines the general characteristics of MS48107 based on available information.

Property	Value	Source
Chemical Name	MS48107	--INVALID-LINK--
CAS Number	2375070-79-2	--INVALID-LINK--[4]
Molecular Formula	C23H20FN5O2	--INVALID-LINK--[4]
Molecular Weight	417.44 g/mol	--INVALID-LINK--[4]
Biological Activity	Potent and selective positive allosteric modulator of GPR68	--INVALID-LINK--

Experimental Protocols

No specific experimental protocols for the disposal of MS48107 were found in the available literature. The disposal procedures outlined above are based on established general laboratory safety guidelines.

Logical Workflow for MS48107 Disposal

The following diagram illustrates the decision-making process for the proper disposal of MS48107 waste.

MS48107 Disposal Decision Workflow

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of MS48107, thereby protecting personnel and the environment. Always consult your institution's specific guidelines and EHS office for any additional requirements.

References

• 1. vumc.org [vumc.org]
• 2. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]
• 3. ehrs.upenn.edu [ehrs.upenn.edu]
• 4. MS48107 | 2375070-79-2 | Data Sheet | BioChemPartner [biochempartner.com]

Personal protective equipment for handling MS48107

Essential Safety and Handling Guide for MS48107

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides crucial safety and logistical information for the handling of MS48107, a potent and selective positive allosteric modulator of G protein-coupled receptor 68 (GPR68). Adherence to these protocols is essential for minimizing risk and ensuring the integrity of your research.

Personal Protective Equipment (PPE) and Engineering Controls

When handling MS48107, a comprehensive approach to safety involves a combination of appropriate personal protective equipment and engineering controls. The following table summarizes the recommended PPE.

Body Part	Personal Protective Equipment (PPE)	Purpose
Eyes	Safety glasses with side shields or goggles	Protects against splashes and airborne particles.
Hands	Chemical-resistant gloves (e.g., nitrile)	Prevents skin contact with the compound.
Body	Laboratory coat	Protects clothing and skin from contamination.
Respiratory	Use in a well-ventilated area. A fume hood is recommended for handling powders or creating solutions.	Minimizes inhalation exposure.

Operational and Disposal Plans

Proper handling and disposal of MS48107 are critical for laboratory safety and environmental protection. The following step-by-step guidance outlines the necessary procedures.

Experimental Protocols: Handling and Storage

Receiving and Inspection:

• Upon receipt, visually inspect the container for any signs of damage or leakage.

• Verify that the product name and quantity match the order information.

• Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials.

Preparation of Solutions:

• All handling of the solid compound should be conducted in a chemical fume hood to avoid inhalation of dust.

• Wear the appropriate PPE as outlined in the table above.

• When preparing solutions, add the solvent to the solid slowly to avoid splashing.

• Ensure the container is properly labeled with the compound name, concentration, solvent, and date of preparation.

Spill Management:

• In the event of a spill, evacuate the immediate area.

• Wear appropriate PPE, including respiratory protection if the spill involves a powder.

• Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

• Collect the absorbed material into a sealed container for proper disposal.

• Clean the spill area with a suitable decontamination solution and ventilate the area.

Disposal Plan

All waste materials containing MS48107 must be treated as chemical waste.

• Solid Waste: Collect any unused solid compound and contaminated materials (e.g., weighing paper, pipette tips) in a designated, sealed, and properly labeled hazardous waste container.

• Liquid Waste: Collect solutions containing MS48107 in a separate, labeled hazardous waste container. Do not mix with other solvent waste unless compatible.

• Disposal: Dispose of all waste in accordance with local, state, and federal regulations. Contact your institution's environmental health and safety (EHS) department for specific disposal procedures.

Safety Workflow

The following diagram illustrates the logical workflow for the safe handling of MS48107, from preparation to disposal.

Safe handling workflow for MS48107.

For complete and detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the manufacturer. An SDS for MS48107 can be viewed or downloaded from MedChemExpress.[1][2]

References

• 1. MS48107 - MedChem Express [bioscience.co.uk]
• 2. MS48107 | GPR68 Positive Allosteric Modulator | MCE [medchemexpress.cn]